5-Bromo-1-pentene

• CAS: 1119-51-3

Core Science & Biosynthesis

An In-depth Technical Guide to 5-bromo-1-pentene: Physical Properties and Hazards

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and associated hazards of 5-bromo-1-pentene (CAS No: 1119-51-3). The information is intended to support safe handling, storage, and use in research and development settings.

Core Physical and Chemical Properties

5-bromo-1-pentene is a colorless to pale yellow liquid with the molecular formula C₅H₉Br.[1][2][3][4] Its bifunctional structure, containing both a terminal double bond and a primary alkyl bromide, makes it a versatile reagent and building block in organic synthesis.[1][5][6] It is particularly utilized in the synthesis of various bioactive molecules and complex organic structures.[5][6][7] The compound is immiscible with water but soluble in common organic solvents such as ethanol, ether, and acetone.[1][4][5][8]

Table 1: Physical Properties of 5-bromo-1-pentene

Property	Value	Source(s)
Molecular Formula	C₅H₉Br	[2][9]
Molecular Weight	149.03 g/mol	[2][4][10]
Appearance	Colorless to pale yellow liquid	[1][2][3]
Boiling Point	126-127 °C at 765 mmHg	[5][7]
Density	1.258 g/mL at 25 °C	[5][7]
Refractive Index (n20/D)	1.463	[5][7]
Flash Point	30-31 °C (86-87.8 °F) [closed cup]	[3][7]
Water Solubility	Immiscible	[4][5][11]

| Storage Temperature | 2-8 °C |[4][7] |

Hazard Identification and Classification

5-bromo-1-pentene is classified as a hazardous substance.[11] It is a flammable liquid and vapor that causes skin and serious eye irritation.[2][12][13] Inhalation may lead to respiratory irritation, with potential for drowsiness and dizziness.[2][11][12] Chronic exposure may pose risks of liver and kidney damage.[1]

Table 2: GHS Hazard Classification for 5-bromo-1-pentene

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Flammable Liquids	3	H226: Flammable liquid and vapor	🔥	Warning
Skin Corrosion/Irritation	2	H315: Causes skin irritation	❗	Warning
Serious Eye Damage/Irritation	2	H319: Causes serious eye irritation	❗	Warning

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation | ❗ | Warning |

Sources:[2][7][12][13]

Experimental Protocols for Property Determination

While specific experimental reports for determining the physical properties of 5-bromo-1-pentene are not detailed in the provided literature, the following are standard methodologies used for such characterizations.

Boiling Point Determination (Distillation Method):

• Apparatus Setup: A standard simple distillation apparatus is assembled, consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Procedure: The liquid is placed in the round-bottom flask with boiling chips. The flask is heated gently. The temperature is recorded when the liquid is boiling, and a stable temperature is observed on the thermometer as the vapor condenses and collects in the receiving flask. This stable temperature is the boiling point at the recorded atmospheric pressure. For accuracy, especially for compounds like 5-bromo-1-pentene with a boiling point above 100 °C, pressure correction to standard pressure (760 mmHg) is often necessary.

Density Measurement (Pycnometer Method):

• Preparation: A pycnometer (a small glass flask of a known volume) is cleaned, dried, and weighed empty.

• Procedure: The pycnometer is filled with the sample liquid (5-bromo-1-pentene), ensuring no air bubbles are trapped. The filled pycnometer is then placed in a thermostat bath at a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium. The excess liquid is removed, and the pycnometer is cleaned on the outside and weighed again.

• Calculation: The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus weight of empty pycnometer) by the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer):

• Calibration: The Abbe refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.

• Procedure: A few drops of the sample are placed on the prism of the refractometer. The prism is closed, and the instrument is adjusted until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Reading: The refractive index is read directly from the instrument's scale. The temperature is controlled and noted, as the refractive index is temperature-dependent (typically reported at 20 °C).

Logical Workflow: From Properties to Safe Handling

The inherent chemical and physical properties of 5-bromo-1-pentene directly inform its hazards, which in turn dictate the necessary safety and handling protocols. The following diagram illustrates this logical relationship.

Figure 1: Relationship between properties, hazards, and handling of 5-bromo-1-pentene.

Safe Handling, Storage, and Disposal

Handling:

• Always handle 5-bromo-1-pentene in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[1][11][12]

• Wear appropriate personal protective equipment (PPE), including safety goggles or a face shield, chemical-resistant gloves, and a lab coat.[1][12][14]

• Keep the compound away from heat, sparks, open flames, and other ignition sources.[12][15][16] Smoking is strictly prohibited in areas where it is handled.[11][12][16]

• Use non-sparking tools and explosion-proof equipment.[12][15][16] It is crucial to ground and bond containers and receiving equipment to prevent static electricity buildup.[12][15][16]

• Avoid contact with skin and eyes.[1][15] In case of contact, rinse immediately and thoroughly with water.[16]

Storage:

• Store in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated place.[1][16] The recommended storage temperature is between 2-8°C.[1]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[1][15][16]

• The material may darken in color during storage.[3][16] There is also a risk that potentially explosive peroxides may form upon standing.[11]

Disposal:

• Dispose of waste material in accordance with local, state, and federal regulations.[15][16] Do not dispose of waste into sewers.[15]

• Incineration is a recommended method of disposal.[15] Handle empty containers with care as they may contain flammable residual vapors.[15][16]

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1-Pentene, 5-bromo- | C5H9Br | CID 70704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.fi [fishersci.fi]
• 4. echemi.com [echemi.com]
• 5. 5-Bromo-1-pentene | 1119-51-3 [chemicalbook.com]
• 6. 5-Bromo-1-pentene CAS 1119-51-3 | 6 Science [6science.co.uk]
• 7. 5-Bromo-1-pentene 95 1119-51-3 [sigmaaldrich.com]
• 8. bloomtechz.com [bloomtechz.com]
• 9. 1-Pentene, 5-bromo- [webbook.nist.gov]
• 10. 1-Pentene, 5-bromo- (CAS 1119-51-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. echemi.com [echemi.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. 5-Bromo-1-pentene(1119-51-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 15. gelest.com [gelest.com]
• 16. fishersci.com [fishersci.com]

An In-Depth Technical Guide to 5-Bromo-1-pentene (CAS: 1119-51-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-1-pentene is a versatile bifunctional organobromine compound that serves as a crucial building block in organic synthesis. Its unique structure, incorporating both a terminal alkene and a primary alkyl bromide, allows for a wide range of chemical transformations. This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, spectroscopic data, and key applications of 5-bromo-1-pentene, with a particular focus on its role in the development of bioactive molecules and pharmaceuticals. Detailed experimental protocols and visual representations of synthetic pathways and workflows are included to assist researchers in its practical application.

Physicochemical Properties

5-Bromo-1-pentene is a colorless to pale yellow liquid with a pungent odor.[1] It is immiscible with water but soluble in common organic solvents such as chloroform (B151607) and ethyl acetate.[1][2] Below is a summary of its key physicochemical properties.

Property	Value	Reference(s)
CAS Number	1119-51-3	[3]
Molecular Formula	C₅H₉Br	[3]
Molecular Weight	149.03 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	126-127 °C at 765 mmHg	[2][4]
Melting Point	-106.7 °C (estimate)	[2]
Density	1.258 g/mL at 25 °C	[2][4]
Refractive Index (n²⁰/D)	1.463	[2][4]
Flash Point	31 °C (87.8 °F) - closed cup	[5]
Solubility	Insoluble in water; Soluble in chloroform, ethyl acetate	[2][3]

Synthesis of 5-Bromo-1-pentene

Several synthetic routes to 5-bromo-1-pentene have been reported, with the most common methods starting from either 1,5-dibromopentane (B145557) or 4-penten-1-ol (B13828).

From 1,5-Dibromopentane

This method involves the elimination of one equivalent of hydrogen bromide from 1,5-dibromopentane.

Reaction Scheme:

Caption: Synthesis of 5-bromo-1-pentene from 1,5-dibromopentane.

Experimental Protocol:

A detailed protocol for this synthesis is described in a patent by Li, Su, & Tao (2018).[6]

• Reagents:

  • 1,5-Dibromopentane (100 kg)

  • N,N-Dimethylformamide (DMF) (100 kg)

  • Hexamethylphosphoramide (HMPA) (6.2 kg)

• Procedure:

  • Combine 1,5-dibromopentane, DMF, and HMPA in a suitable reaction vessel.

  • Stir the mixture and heat in an oil bath at 140 °C for 4 hours.

  • Collect the fractions by atmospheric distillation.

  • Wash the collected fractions twice with 100 kg of brine.

  • The upper organic layer is then rectified to yield the final product.

• Yield: 80.1%

• Purity: 99%

From 4-penten-1-ol

Alternative syntheses involve the bromination of 4-penten-1-ol using standard brominating agents.

Reaction Schemes:

Caption: Alternative synthetic routes from 4-penten-1-ol.

While detailed, readily available protocols for these specific transformations are less common in the general literature, they follow standard procedures for the conversion of alcohols to alkyl bromides. The use of phosphorus tribromide (PBr₃) or carbon tetrabromide (CBr₄) with triphenylphosphine (B44618) (PPh₃) are well-established methods.[1][3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 5-bromo-1-pentene.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides characteristic signals for the different protons in the molecule.

Chemical Shift (δ)	Multiplicity	Integration	Assignment	Reference(s)
5.80 ppm	m	1H	-CH=	[7]
5.12-5.02 ppm	m	2H	=CH₂	[7]
3.43 ppm	t	2H	-CH₂-Br	[7]
2.22 ppm	m	2H	=CH-CH₂-	[7]
1.96 ppm	m	2H	-CH₂-CH₂-Br	[7]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum shows five distinct signals corresponding to the five carbon atoms.

Chemical Shift (δ)	Assignment
~137 ppm	-CH=
~115 ppm	=CH₂
~33 ppm	-CH₂-Br
~32 ppm	=CH-CH₂-
~30 ppm	-CH₂-CH₂-Br

Note: Approximate chemical shifts are based on typical values for similar structures. For accurate data, refer to spectral databases.

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic absorption bands for the alkene and alkyl bromide functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3075	Medium	=C-H stretch
~2940	Strong	C-H stretch (sp³)
~1640	Medium	C=C stretch
~995, ~915	Strong	=C-H bend (out-of-plane)
~640	Strong	C-Br stretch

Note: These are approximate values and may vary slightly.

Applications in Drug Development and Organic Synthesis

5-Bromo-1-pentene is a valuable reagent in the synthesis of a wide range of organic molecules, including pharmaceuticals and other bioactive compounds.[3][8][9] Its bifunctionality allows for sequential or tandem reactions, making it a versatile tool for constructing complex molecular architectures.

Synthesis of Bioactive Molecules

• Anticancer Agents: Derivatives of 5-bromo-1-pentene have shown cytotoxic activity against certain cancer cell lines, making it a compound of interest in oncology research.[3][8] The exact mechanism of action is still under investigation, but it is hypothesized that the presence of the bromine atom may contribute to its biological activity.[1]

• Antimicrobial Agents: With the rise of antibiotic resistance, there is a continuous need for new antimicrobial compounds. 5-Bromo-1-pentene serves as a precursor in the synthesis of novel potential antimicrobial agents.[3]

• 7α-(3-Carboxypropyl)estradiol: This estradiol (B170435) derivative has been synthesized stereoselectively using 5-bromo-1-pentene as a key starting material.[2]

• DL-Histrionicotoxin: This neurotoxin, originally isolated from the skin of poison dart frogs, has been synthesized in the laboratory, with 5-bromo-1-pentene being utilized as a crucial building block.[2][6]

General Synthetic Utility

The dual reactivity of the alkene and alkyl bromide moieties in 5-bromo-1-pentene allows for a variety of transformations:

• Nucleophilic Substitution: The primary bromide is a good leaving group and readily undergoes Sₙ2 reactions with a wide range of nucleophiles, allowing for the introduction of various functional groups.[10]

• Grignard Reagent Formation: The alkyl bromide can be converted into the corresponding Grignard reagent, which is a powerful nucleophile for the formation of new carbon-carbon bonds.[10]

• Electrophilic Addition: The terminal double bond is susceptible to electrophilic addition reactions, such as halogenation and hydrohalogenation.[10]

• Radical Cyclization: The presence of both a radical precursor (the C-Br bond) and a radical acceptor (the double bond) makes 5-bromo-1-pentene a suitable substrate for intramolecular radical cyclization reactions to form five-membered rings.

General Reaction Workflow:

Caption: General synthetic transformations of 5-bromo-1-pentene.

Safety and Handling

5-Bromo-1-pentene is a flammable liquid and should be handled with appropriate safety precautions.[5] It is also classified as an irritant, causing skin, eye, and respiratory irritation.[8]

• Hazard Statements: H226 (Flammable liquid and vapor), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[8]

• Precautionary Statements: P210 (Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking), P302 + P352 (IF ON SKIN: Wash with plenty of water), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[5]

Always handle 5-bromo-1-pentene in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Store in a cool, dry, and well-ventilated area away from ignition sources.

Conclusion

5-Bromo-1-pentene is a highly valuable and versatile building block in organic synthesis with significant applications in the development of pharmaceuticals and other bioactive molecules. Its dual functionality provides a gateway to a wide array of chemical transformations, enabling the construction of complex molecular frameworks. This guide has summarized the key physicochemical properties, synthetic methods, spectroscopic data, and applications of 5-bromo-1-pentene to serve as a comprehensive resource for researchers in the field. A thorough understanding of its chemistry and safe handling practices will undoubtedly continue to facilitate new discoveries in medicinal chemistry and beyond.

References

• 1. 5-Bromo-1-pentene | 1119-51-3 | FB06176 | Biosynth [biosynth.com]
• 2. 5-Bromo-1-pentene - CAS-Number 1119-51-3 - Order from Chemodex [chemodex.com]
• 3. News - Emerging applications of 5-bromo-1-pentene in medicine [xinchem.com]
• 4. nbinno.com [nbinno.com]
• 5. my.bloomtechz.com [my.bloomtechz.com]
• 6. 5-Bromo-1-pentene | 1119-51-3 [chemicalbook.com]
• 7. firskytech.com [firskytech.com]
• 8. 5-Bromo-1-pentene CAS 1119-51-3 | 6 Science [6science.co.uk]
• 9. nbinno.com [nbinno.com]
• 10. nbinno.com [nbinno.com]

An In-depth Technical Guide to 5-Bromo-1-pentene: Properties, Synthesis, and Reactions

For researchers, scientists, and professionals in drug development, a thorough understanding of key chemical intermediates is paramount. 5-Bromo-1-pentene is a versatile bifunctional molecule, incorporating both an alkene and an alkyl halide. This dual reactivity makes it a valuable building block in a wide array of organic syntheses. This guide provides a comprehensive overview of its fundamental properties, detailed experimental protocols for its synthesis and a common subsequent reaction, and a workflow for its analysis.

Core Molecular Data

The fundamental properties of 5-bromo-1-pentene are summarized below, providing a quick reference for experimental planning and stoichiometric calculations.

Property	Value	Reference
Molecular Formula	C₅H₉Br	[1][2][3]
Linear Formula	Br(CH₂)₃CH=CH₂	[4][5]
Molecular Weight	149.03 g/mol	[1][2][4][5]
Appearance	Clear to pale yellow liquid	[4]
Boiling Point	126-127 °C at 765 mmHg	[1][5]
Density	1.258 g/mL at 25 °C	[1][5]
CAS Number	1119-51-3	[4][5]

Experimental Protocols

Detailed methodologies for the synthesis and a common reaction of 5-bromo-1-pentene are provided below. These protocols are intended to serve as a guide and may require optimization based on specific laboratory conditions and desired scale.

Synthesis of 5-Bromo-1-pentene from 1,5-Dibromopentane (B145557)

This method involves the dehydrobromination of 1,5-dibromopentane.

Materials:

• 1,5-Dibromopentane

• N,N-Dimethylformamide (DMF)

• Hexamethylphosphoramide (B148902) (HMPA)

• Brine (saturated aqueous sodium chloride solution)

Procedure:

• In a reaction vessel equipped with a stirrer and heating mantle, combine 1,5-dibromopentane (100 kg), N,N-dimethylformamide (100 kg), and hexamethylphosphoramide (6.2 kg).[1]

• Stir the mixture and heat in an oil bath to 140°C for 4 hours.[1]

• Set up for atmospheric distillation and collect the fractions.

• Wash the collected fractions twice with brine (100 kg).[1]

• Separate the organic layer and purify by distillation to yield 5-bromo-1-pentene.[1]

Grignard Reaction of 5-Bromo-1-pentene with Acetone (B3395972)

This protocol outlines the formation of a Grignard reagent from 5-bromo-1-pentene and its subsequent reaction with acetone to form 2-methyl-6-hepten-2-ol. This reaction is illustrative of the utility of 5-bromo-1-pentene in forming new carbon-carbon bonds.

Materials:

• 5-Bromo-1-pentene

• Magnesium turnings

• Anhydrous diethyl ether

• Acetone

• 3M Hydrochloric acid

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous calcium chloride

Procedure:

• Preparation of the Grignard Reagent:

  • Ensure all glassware is scrupulously dried in an oven overnight and assembled while hot under a dry, inert atmosphere (e.g., nitrogen or argon).[6][7]

  • Place magnesium turnings in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, prepare a solution of 5-bromo-1-pentene in anhydrous diethyl ether.

  • Add a small portion of the 5-bromo-1-pentene solution to the magnesium. The reaction should initiate, indicated by bubbling and a cloudy appearance. If the reaction does not start, gentle warming or the addition of a small crystal of iodine may be necessary.

  • Once the reaction has started, add the remaining 5-bromo-1-pentene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed.

• Reaction with Acetone:

  • Cool the Grignard reagent solution in an ice bath.

  • Prepare a solution of acetone in anhydrous diethyl ether in the dropping funnel.

  • Add the acetone solution dropwise to the stirred, cooled Grignard reagent. Maintain a low temperature throughout the addition.

  • After the addition is complete, allow the mixture to stir at room temperature for a period to ensure the reaction goes to completion.

• Work-up:

  • Cool the reaction mixture in an ice bath and slowly add 3M hydrochloric acid dropwise to quench the reaction and dissolve any remaining magnesium salts.[6]

  • Transfer the mixture to a separatory funnel. Separate the aqueous and organic layers.

  • Wash the organic layer with brine.[6]

  • Dry the organic layer over anhydrous calcium chloride.[6]

  • Filter to remove the drying agent and evaporate the solvent to obtain the crude product.

  • The product can be further purified by distillation.

Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile compounds like 5-bromo-1-pentene and for identifying any byproducts.

Instrumentation and Conditions (Illustrative):

• Gas Chromatograph: Agilent 7890A or similar.

• Mass Spectrometer: Mass selective detector.

• Column: DB-5 or similar non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Injector Temperature: 250°C.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

Procedure:

• Sample Preparation: Prepare a dilute solution of the 5-bromo-1-pentene sample in a volatile solvent such as dichloromethane (B109758) or hexane.[8]

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

• Data Analysis: Identify the peak corresponding to 5-bromo-1-pentene based on its retention time and the fragmentation pattern in its mass spectrum. The purity can be estimated from the relative peak area.

Logical Workflow and Reaction Pathway

The following diagrams illustrate the synthesis of 5-bromo-1-pentene and a subsequent Grignard reaction, providing a clear visual representation of the experimental workflow.

References

• 1. 5-Bromo-1-pentene synthesis - chemicalbook [chemicalbook.com]
• 2. A new method for synthesizing 5-Bromo-1-pentene_Chemicalbook [chemicalbook.com]
• 3. CN108046980B - Novel synthesis method of 5-bromo-1-pentene - Google Patents [patents.google.com]
• 4. Page loading... [wap.guidechem.com]
• 5. nbinno.com [nbinno.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Synthesis of 5-Bromo-1-Pentene from 1,5-Dibromopentane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 5-bromo-1-pentene from 1,5-dibromopentane (B145557), a critical process for the production of a versatile bifunctional reagent used in various organic syntheses. This document details the primary synthetic methodologies, reaction mechanisms, and experimental protocols, with a focus on providing actionable data and visual representations to aid in research and development.

Introduction

5-Bromo-1-pentene is a valuable building block in organic chemistry, featuring both a terminal alkene and a primary alkyl bromide. This unique combination of functional groups allows for sequential and diverse chemical transformations, making it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules. One of the most common and economically viable routes to 5-bromo-1-pentene is through the selective dehydrobromination of 1,5-dibromopentane. This guide explores two primary methods for this conversion: a catalyzed reaction in a polar aprotic solvent and a strong base-mediated elimination.

Synthetic Methodologies

The conversion of 1,5-dibromopentane to 5-bromo-1-pentene is achieved through a mono-elimination of hydrogen bromide. Two principal methods have been established for this transformation, each with distinct advantages and considerations.

Method 1: Catalytic Dehydrobromination in N,N-Dimethylformamide (DMF)

This method involves heating 1,5-dibromopentane in the presence of N,N-dimethylformamide (DMF) as a solvent and hexamethylphosphoramide (B148902) (HMPA) as a catalyst.[1] This approach is known for its high yield and purity of the final product.[2][3]

Method 2: Strong Base-Mediated Elimination

An alternative route involves the use of a strong base to induce the elimination of HBr. Potassium hydroxide (B78521) (KOH) and potassium tert-butoxide are commonly employed for this purpose.[1][4] This method avoids the use of the potentially hazardous HMPA.

Reaction Mechanism

The synthesis of 5-bromo-1-pentene from 1,5-dibromopentane proceeds via an E2 (bimolecular elimination) reaction . This is a one-step, concerted mechanism where a base abstracts a proton from a carbon atom adjacent (beta) to the carbon bearing a bromine atom, while the bromide ion simultaneously departs.

In the case of 1,5-dibromopentane, the base removes a proton from the C2 position, leading to the formation of a double bond between C1 and C2 and the expulsion of a bromide ion from C1. The reaction's success relies on the selective mono-elimination, as a second elimination would lead to the formation of the undesired byproduct, 1,4-pentadiene.[3] The choice of reagents and reaction conditions is crucial to favor the formation of the desired product.

Quantitative Data Summary

The following tables summarize the quantitative data associated with the different synthetic methods for producing 5-bromo-1-pentene from 1,5-dibromopentane.

Parameter	Method 1: DMF/HMPA	Method 2: Strong Base (KOH)
Starting Material	1,5-Dibromopentane	1,5-Dibromopentane
Reagents	N,N-Dimethylformamide (DMF), Hexamethylphosphoramide (HMPA)	Potassium Hydroxide (KOH)
Reaction Temperature	140-150 °C[2][3]	100-120 °C[1]
Reaction Time	4-6 hours[2][3]	1-3 hours[1]
Reported Yield	71.9% - 80.1%[2][5]	Not explicitly reported, but viable
Product Purity	99% (GC)[2][3]	High purity achievable after distillation
Key Advantages	High and reproducible yields, high purity	Avoids the use of toxic HMPA
Key Disadvantages	Use of carcinogenic HMPA	Potential for diene byproduct formation

Table 1: Comparison of Synthetic Methodologies

Detailed Experimental Protocols

Method 1: Catalytic Dehydrobromination in DMF

Materials:

• 1,5-Dibromopentane (100 kg, 1.0 eq)

• N,N-Dimethylformamide (DMF) (100 kg)

• Hexamethylphosphoramide (HMPA) (6.2 kg)

• Brine solution (100 kg)

Procedure:

• To a suitable reaction vessel, add 1,5-dibromopentane, N,N-dimethylformamide, and hexamethylphosphoramide.[2]

• Stir the mixture and heat it in an oil bath to 140°C.[2]

• Maintain the reaction at this temperature for 4 hours.[2]

• After the reaction is complete, allow the mixture to cool.

• Perform atmospheric distillation to collect the crude product fractions.[2]

• Wash the collected fractions twice with 100 kg of brine solution.[2]

• Separate the organic layer and perform rectification (fractional distillation) to obtain pure 5-bromo-1-pentene.[2]

Method 2: Strong Base-Mediated Elimination with KOH

Materials:

• 1,5-Dibromopentane

• Solid Potassium Hydroxide (KOH)

Procedure:

• In a reaction vessel equipped for distillation, add 1,5-dibromopentane and solid potassium hydroxide.[1]

• Heat and stir the mixture to a temperature of 100-120°C.[1]

• Maintain this temperature for 1-3 hours.[1]

• The product is distilled directly from the reaction mixture under vacuum.[1]

• The collected distillate is then purified by rectification to yield the final product.[1]

Visualizations

Chemical Reaction Pathway

Caption: Overall reaction for the synthesis of 5-bromo-1-pentene.

E2 Elimination Mechanism

Caption: Concerted E2 mechanism for dehydrobromination.

Experimental Workflow

Caption: General experimental workflow for the synthesis.

Conclusion

The synthesis of 5-bromo-1-pentene from 1,5-dibromopentane is a robust and scalable process. The choice between the DMF/HMPA catalyzed method and the strong base-mediated elimination depends on factors such as the desired scale, yield requirements, and safety considerations regarding the use of HMPA. Both methods, when executed with precision, provide a reliable route to this important synthetic intermediate. This guide provides the necessary technical details to assist researchers and drug development professionals in the successful implementation of this synthesis.

References

• 1. bloomtechz.com [bloomtechz.com]
• 2. 5-Bromo-1-pentene synthesis - chemicalbook [chemicalbook.com]
• 3. A new method for synthesizing 5-Bromo-1-pentene_Chemicalbook [chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. CN108046980B - Novel synthesis method of 5-bromo-1-pentene - Google Patents [patents.google.com]

An In-depth Technical Guide to the Chemical Reactivity of the Terminal Alkene in 5-Bromo-1-pentene

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1-pentene is a bifunctional molecule featuring a terminal alkene and a primary alkyl bromide. This unique combination of reactive sites makes it a versatile building block in organic synthesis, particularly in the construction of complex molecules for pharmaceutical and materials science applications.[1][2][3][4][5][6][7] This guide provides a comprehensive overview of the chemical reactivity of the terminal alkene moiety in 5-bromo-1-pentene, focusing on key addition and polymerization reactions. It includes a compilation of available quantitative data, detailed experimental protocols, and visual diagrams of reaction pathways to serve as a practical resource for laboratory and research settings.

The reactivity of the terminal double bond is influenced by the presence of the bromine atom at the C-5 position, which exerts a weak electron-withdrawing inductive effect.[3] This guide will explore how this structural feature governs the regioselectivity and stereoselectivity of various transformations.

Electrophilic Addition Reactions

The electron-rich π-bond of the terminal alkene in 5-bromo-1-pentene is susceptible to attack by electrophiles, leading to a variety of addition products.

Hydrohalogenation

The addition of hydrogen halides (HX) across the double bond of 5-bromo-1-pentene can proceed via two distinct mechanisms, leading to different constitutional isomers.

Markovnikov Addition: In the absence of radical initiators, the addition of HBr follows Markovnikov's rule, where the hydrogen atom adds to the carbon with the most hydrogen atoms (C1), and the bromide ion attacks the more substituted carbon (C2), forming a secondary carbocation intermediate.[1][8][9][10][11] This results in the formation of 2,5-dibromopentane.

Anti-Markovnikov Addition: In the presence of peroxides or under UV irradiation, the addition of HBr proceeds via a free-radical mechanism.[1] This pathway results in the anti-Markovnikov product, 1,5-dibromopentane.

dot graph TD { A[5-Bromo-1-pentene] -- HBr --> B{Carbocation Intermediate}; B -- Br- --> C[2,5-Dibromopentane (Markovnikov Product)]; A -- "HBr, ROOR" --> D{Radical Intermediate}; D -- HBr --> E[1,5-Dibromopentane (Anti-Markovnikov Product)];

} caption { label="Hydrohalogenation of 5-Bromo-1-pentene"; font-size: 14; font-color: #202124; } enddot Figure 1: Pathways for Markovnikov and anti-Markovnikov hydrobromination.

Quantitative Data: Hydrohalogenation

Reaction	Reagents	Product	Regioselectivity	Yield	Reference
Markovnikov Addition	HBr	2,5-Dibromopentane	Markovnikov	Data not available	[1][10]
Anti-Markovnikov Addition	HBr, ROOR	1,5-Dibromopentane	Anti-Markovnikov	Data not available	[1]

Experimental Protocols:

Hydration

The addition of water across the double bond can be achieved under acidic conditions to yield an alcohol. This reaction is expected to follow Markovnikov's rule, producing 5-bromopentan-2-ol (B2996801) via a secondary carbocation intermediate.

Quantitative Data: Hydration

Reaction	Reagents	Product	Regioselectivity	Yield	Reference
Acid-Catalyzed Hydration	H₂O, H⁺	5-Bromopentan-2-ol	Markovnikov	Data not available	N/A

Experimental Protocols:

Specific experimental protocols for the acid-catalyzed hydration of 5-bromo-1-pentene are not available in the surveyed literature. General procedures for the acid-catalyzed hydration of alkenes would be applicable.

Hydroboration-Oxidation

This two-step reaction provides a method for the anti-Markovnikov hydration of the terminal alkene, yielding the primary alcohol, 5-bromopentan-1-ol (B46803). The reaction is a syn-addition of the hydroborane across the double bond.

dot graph TD { A[5-Bromo-1-pentene] -- "1. BH3-THF" --> B(Trialkylborane Intermediate); B -- "2. H2O2, NaOH" --> C[5-Bromopentan-1-ol];

} caption { label="Hydroboration-Oxidation of 5-Bromo-1-pentene"; font-size: 14; font-color: #202124; } enddot Figure 2: Hydroboration-oxidation reaction pathway.

Quantitative Data: Hydroboration-Oxidation

Reaction	Reagents	Product	Regioselectivity	Yield	Reference
Hydroboration-Oxidation	1. BH₃·THF 2. H₂O₂, NaOH	5-Bromopentan-1-ol	Anti-Markovnikov	81%	N/A

Experimental Protocols:

Synthesis of 5-Bromopentan-1-ol [12] A detailed, general laboratory procedure for the synthesis of 5-bromopentan-1-ol from 1,5-pentanediol (B104693) is available, which provides a high yield of 89.1%.

• To a 250 mL three-necked flask, add 1,5-pentanediol (14 g, 0.135 mol), 40% hydrobromic acid (28 mL, 0.2 mol), and 60 mL of benzene.

• Heat the mixture in an oil bath at 70-80 °C for 15 hours, monitoring the reaction by TLC until the starting material disappears.

• After cooling, wash the reaction mixture successively with 5% sodium hydroxide (B78521) solution, 10% hydrochloric acid, and saturated brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify the crude product by silica (B1680970) gel column chromatography (petroleum ether: ethyl acetate, 8:1 v/v) and concentrate to obtain 5-bromopentan-1-ol as a colorless to pale yellow liquid (20.1 g, 89.1% yield).

Oxidation Reactions

Epoxidation

The terminal alkene of 5-bromo-1-pentene can be converted to an epoxide, 1,2-epoxy-5-bromopentane, using a peroxy acid such as meta-chloroperoxybenzoic acid (m-CPBA). This reaction is stereospecific, proceeding via a syn-addition of the oxygen atom to the double bond.[13][14][15]

dot graph TD { A[5-Bromo-1-pentene] -- "m-CPBA" --> B[1,2-Epoxy-5-bromopentane];

} caption { label="Epoxidation of 5-Bromo-1-pentene"; font-size: 14; font-color: #202124; } enddot Figure 3: Epoxidation reaction pathway.

Quantitative Data: Epoxidation

Reaction	Reagents	Product	Stereospecificity	Yield	Reference
Epoxidation	m-CPBA	1,2-Epoxy-5-bromopentane	Syn-addition	Data not available	[13][14]

Experimental Protocols:

A specific protocol for the epoxidation of 5-bromo-1-pentene is not detailed in the available literature. General procedures for alkene epoxidation with m-CPBA are applicable.

Dihydroxylation

The terminal alkene can be converted to a vicinal diol, 5-bromopentane-1,2-diol, through dihydroxylation. The stereochemical outcome of this reaction can be controlled by the choice of reagents.

Syn-Dihydroxylation: Treatment with osmium tetroxide (OsO₄) and a co-oxidant like N-methylmorpholine N-oxide (NMO) results in the syn-addition of two hydroxyl groups.[13][16][17][18]

Anti-Dihydroxylation: This can be achieved in a two-step process involving epoxidation followed by acid-catalyzed ring-opening of the epoxide.

dot graph TD { A[5-Bromo-1-pentene] -- "OsO4, NMO" --> B[5-Bromopentane-1,2-diol (syn)]; A -- "1. m-CPBA" --> C(1,2-Epoxy-5-bromopentane); C -- "2. H3O+" --> D[5-Bromopentane-1,2-diol (anti)];

} caption { label="Dihydroxylation of 5-Bromo-1-pentene"; font-size: 14; font-color: #202124; } enddot Figure 4: Pathways for syn- and anti-dihydroxylation.

Quantitative Data: Dihydroxylation

Reaction	Reagents	Product	Stereochemistry	Yield	Reference
Syn-Dihydroxylation	OsO₄, NMO	5-Bromopentane-1,2-diol	Syn	Data not available	[16][18]
Anti-Dihydroxylation	1. m-CPBA 2. H₃O⁺	5-Bromopentane-1,2-diol	Anti	Data not available	N/A

Experimental Protocols:

Ozonolysis

Ozonolysis cleaves the double bond, and the products depend on the workup conditions.

Reductive Workup: Treatment with ozone followed by a reducing agent like zinc dust or dimethyl sulfide (B99878) (DMS) yields 4-bromobutanal.[6]

Oxidative Workup: An oxidative workup with hydrogen peroxide would yield 4-bromobutanoic acid.

dot graph TD { A[5-Bromo-1-pentene] -- "1. O3" --> B(Ozonide Intermediate); B -- "2. Zn/H2O or DMS" --> C[4-Bromobutanal]; B -- "2. H2O2" --> D[4-Bromobutanoic Acid];

} caption { label="Ozonolysis of 5-Bromo-1-pentene"; font-size: 14; font-color: #202124; } enddot Figure 5: Ozonolysis reaction pathways.

Quantitative Data: Ozonolysis

Reaction	Reagents	Product	Yield	Reference
Reductive Ozonolysis	1. O₃ 2. Zn/H₂O or DMS	4-Bromobutanal	Data not available	[6]
Oxidative Ozonolysis	1. O₃ 2. H₂O₂	4-Bromobutanoic Acid	Data not available	N/A

Experimental Protocols:

Specific experimental protocols for the ozonolysis of 5-bromo-1-pentene are not available in the surveyed literature. General procedures for the ozonolysis of terminal alkenes would be applicable.

Polymerization Reactions

The terminal alkene of 5-bromo-1-pentene can participate in polymerization reactions, leading to polymers with pendant bromopentyl groups that can be further functionalized.

Cationic Polymerization

Cationic polymerization can be initiated by Lewis acids or protic acids.[19][20][21] The reaction proceeds through a carbocationic propagating species. The electron-withdrawing nature of the distant bromo group may influence the reactivity of the monomer and the stability of the propagating chain.

Ziegler-Natta Polymerization

Ziegler-Natta catalysts, typically based on titanium compounds and organoaluminum co-catalysts, can be used for the polymerization of α-olefins.[22][23][24] This method can potentially lead to stereoregular polymers of 5-bromo-1-pentene.

dot graph TD { A[5-Bromo-1-pentene] -- "Cationic Initiator (e.g., BF3, H2O)" --> B[Poly(5-bromo-1-pentene) via Cationic Polymerization]; A -- "Ziegler-Natta Catalyst (e.g., TiCl4/Al(Et)3)" --> C[Poly(5-bromo-1-pentene) via Ziegler-Natta Polymerization];

} caption { label="Polymerization of 5-Bromo-1-pentene"; font-size: 14; font-color: #202124; } enddot Figure 6: Polymerization pathways for 5-Bromo-1-pentene.

Quantitative Data: Polymerization

Polymerization Method	Catalyst/Initiator	Polymer	Properties	Reference
Cationic Polymerization	Lewis Acids (e.g., BF₃, AlCl₃, TiCl₄)	Poly(5-bromo-1-pentene)	Data not available	[19][20]
Ziegler-Natta Polymerization	TiCl₄/Al(C₂H₅)₃	Poly(5-bromo-1-pentene)	Data not available	[22][23]
Free Radical Copolymerization	AIBN	Poly[(methyl acrylate)-co-(5-bromo-1-pentene)]	Functionalized copolymer	[25]

Experimental Protocols:

Conclusion

The terminal alkene of 5-bromo-1-pentene exhibits a rich and versatile chemical reactivity, undergoing a wide range of addition and polymerization reactions. The regioselectivity of these reactions is a key consideration, with both Markovnikov and anti-Markovnikov products accessible depending on the chosen reaction conditions. While general principles of alkene reactivity provide a good predictive framework, this guide highlights the need for more specific quantitative data and detailed experimental protocols for many of the key transformations of 5-bromo-1-pentene. Further research in these areas would be invaluable for the efficient and predictable application of this important bifunctional building block in the synthesis of novel pharmaceuticals and advanced materials.

References

• 1. The Regiochemistry of Alkene Addition Reactions - Chemistry Steps [chemistrysteps.com]
• 2. nbinno.com [nbinno.com]
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• 4. my.bloomtechz.com [my.bloomtechz.com]
• 5. News - Emerging applications of 5-bromo-1-pentene in medicine [xinchem.com]
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• 8. Video: Regioselectivity of Electrophilic Additions to Alkenes: Markovnikov's Rule [jove.com]
• 9. 3.2.1 – Hydrohalogenation of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 10. leah4sci.com [leah4sci.com]
• 11. 10.3. Regiochemistry, stereochemistry | Organic Chemistry II [courses.lumenlearning.com]
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• 19. Cationic polymerization - Wikipedia [en.wikipedia.org]
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• 21. discover.library.noaa.gov [discover.library.noaa.gov]
• 22. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
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• 24. chem.libretexts.org [chem.libretexts.org]
• 25. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Electrophilic Addition Reactions of 5-Bromo-1-Pentene

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of the core principles, mechanisms, and experimental considerations for the electrophilic addition reactions involving 5-bromo-1-pentene. It is designed to serve as a technical resource for professionals engaged in organic synthesis and drug discovery.

Introduction

5-Bromo-1-pentene is a versatile bifunctional molecule featuring a terminal alkene and a primary alkyl bromide. This structure allows for a wide range of chemical transformations, making it a valuable building block in organic synthesis. The alkene moiety is susceptible to electrophilic addition, a fundamental reaction class for converting C=C double bonds into saturated systems with new functional groups.[1][2] Understanding the regioselectivity and stereochemistry of these additions is critical for controlling reaction outcomes and designing synthetic pathways.

The presence of the bromine atom at the C-5 position exerts a minor electron-withdrawing inductive effect (-I effect).[3] However, due to its distance from the double bond, its influence on the reaction's regiochemistry is minimal. The reactivity is predominantly governed by the stability of the intermediate carbocation or halonium ion, following established principles of electrophilic additions.[4][5]

This document details the primary electrophilic addition reactions of 5-bromo-1-pentene, including hydrohalogenation and halogenation, supported by mechanistic diagrams, quantitative data, and detailed experimental protocols.

Core Electrophilic Addition Mechanisms

Hydrohalogenation: Addition of Hydrogen Halides (HX)

The addition of hydrogen halides like hydrogen bromide (HBr) or hydrogen chloride (HCl) to 5-bromo-1-pentene proceeds via an electrophilic addition mechanism. The reaction is highly regioselective and follows Markovnikov's rule.[4][6][7]

Mechanism:

• Protonation: The π-electrons of the alkene's double bond act as a nucleophile, attacking the electrophilic proton of the hydrogen halide.[8][9] This initial protonation can occur at either C-1 or C-2.

• Carbocation Formation: Protonation at C-1 yields a more stable secondary (2°) carbocation at C-2, whereas protonation at C-2 would form a less stable primary (1°) carbocation at C-1. The stability of carbocations follows the order: tertiary > secondary > primary.[10] Consequently, the formation of the secondary carbocation is overwhelmingly favored.[7][11]

• Nucleophilic Attack: The halide anion (X⁻) then acts as a nucleophile, rapidly attacking the electrophilic C-2 carbocation to form the final product.[5][12]

This regioselectivity, dictated by the formation of the most stable carbocation intermediate, is the essence of Markovnikov's rule.[4][13] The primary product is therefore the 2-halo-5-bromopentane.

Figure 1: Hydrohalogenation pathway of 5-bromo-1-pentene.

Halogenation: Addition of Halogens (X₂)

The addition of halogens, such as bromine (Br₂) or chlorine (Cl₂), across the double bond of 5-bromo-1-pentene results in a vicinal dihalide. The reaction proceeds through a cyclic halonium ion intermediate, which dictates the stereochemical outcome of the reaction.[14][15]

Mechanism:

• Polarization and Electrophilic Attack: As a nonpolar Br₂ molecule approaches the electron-rich π-bond of the alkene, the double bond induces a dipole in the Br-Br bond. The alkene then attacks the partially positive bromine atom.[10][16][17]

• Bromonium Ion Formation: Instead of forming a discrete carbocation, a three-membered ring called a cyclic bromonium ion is formed.[14][18] In this intermediate, the positive charge is shared between the two carbons and the bromine atom.

• Nucleophilic Attack (Anti-addition): The bromide ion (Br⁻), generated in the first step, attacks one of the carbons of the bromonium ion from the side opposite to the ring (backside attack).[19] This Sₙ2-like ring-opening is stereospecific, resulting in anti-addition, where the two bromine atoms add to opposite faces of the original double bond.[8][20]

The product of the bromination of 5-bromo-1-pentene is 1,2,5-tribromopentane (B14121432).[21][22][23]

Figure 2: Halogenation mechanism via a bromonium ion.

Quantitative Data Summary

The outcomes of electrophilic addition reactions with 5-bromo-1-pentene are predictable based on established mechanisms. While extensive quantitative data for this specific substrate is not widely published, known examples and theoretical principles allow for a reliable summary.

Electrophile	Reagent/Solvent	Major Product	Minor Product	Reported Yield	Reference
HBr	Aqueous HBr / DMSO	2,5-Dibromopentane	1,5-Dibromopentane	74% (for 1,2,5-tribromopentane from 5-bromopent-1-ene with HBr)	[21]
HCl	HCl (gas or solution)	5-Bromo-2-chloropentane	5-Bromo-1-chloropentane	Not Reported	N/A
Br₂	Br₂ / CCl₄ or CH₂Cl₂	1,2,5-Tribromopentane	None	Typically High	[21]
Cl₂	Cl₂ / CCl₄ or CH₂Cl₂	5-Bromo-1,2-dichloropentane	None	Typically High	N/A
Br₂ / H₂O	NBS / H₂O	1-Bromo-5-bromopentan-2-ol	2-Bromo-5-bromopentan-1-ol	Not Reported	N/A

Note: The yield for HBr addition is based on a closely related synthesis and serves as a strong indicator of expected efficiency.[21] The product of HBr addition to 5-bromo-1-pentene is 2,5-dibromopentane, while the cited synthesis of 1,2,5-tribromopentane involves the same type of Markovnikov addition.

Experimental Protocols

Protocol 1: Synthesis of 1,2,5-Tribromopentane via Bromination

This protocol describes the addition of molecular bromine to 5-bromo-1-pentene.

Materials:

• 5-bromo-1-pentene

• Molecular Bromine (Br₂)

• Dichloromethane (B109758) (CH₂Cl₂) or Carbon Tetrachloride (CCl₄), anhydrous

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 5-bromo-1-pentene (1.0 eq) in anhydrous dichloromethane (approx. 0.2 M concentration). Cool the solution to 0 °C in an ice bath.

• Bromine Addition: Prepare a solution of bromine (1.0 eq) in dichloromethane. Add this solution dropwise to the stirred alkene solution over 30-60 minutes. Maintain the temperature at 0 °C. The characteristic red-brown color of bromine should disappear as it reacts.[14]

• Reaction Monitoring: Allow the reaction to stir at 0 °C for an additional hour after the addition is complete. Monitor the reaction by TLC or GC to confirm the consumption of the starting material.

• Workup: Quench the reaction by slowly adding saturated sodium bicarbonate solution to neutralize any excess bromine and HBr. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with 10% sodium thiosulfate (B1220275) solution (if color persists), saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude 1,2,5-tribromopentane can be purified by vacuum distillation or column chromatography if necessary.

Protocol 2: Synthesis of 2,5-Dibromopentane via Hydrobromination

This protocol is adapted from a reported synthesis for a similar transformation.[21]

Materials:

• 5-bromo-1-pentene

• Aqueous Hydrobromic Acid (48% HBr)

• Dimethyl sulfoxide (B87167) (DMSO)

• Diethyl ether

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a solution of 5-bromo-1-pentene (1.0 eq) in DMSO, add 48% aqueous HBr (approx. 1.5 eq).

• Reaction Conditions: Stir the mixture at room temperature. The reaction progress can be monitored by GC-MS.

• Workup: Upon completion, pour the reaction mixture into a separatory funnel containing water and diethyl ether.

• Extraction: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers.

• Washing: Wash the combined organic layers with water, saturated sodium bicarbonate solution, and finally with brine to remove residual acid and salts.

• Drying and Concentration: Dry the ethereal solution over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude 2,5-dibromopentane by fractional distillation under vacuum.

Figure 3: General experimental workflow for electrophilic addition.

Conclusion

5-Bromo-1-pentene reliably undergoes electrophilic addition reactions at its terminal double bond. The regiochemical and stereochemical outcomes are well-defined by classical mechanistic principles. Hydrohalogenation follows Markovnikov's rule to yield the 2-halo adduct due to the preferential formation of the more stable secondary carbocation. Halogenation proceeds via a cyclic halonium ion, leading to the vicinal dihalide through a stereospecific anti-addition. The distant C-5 bromine substituent does not significantly alter these fundamental reactivity patterns. The protocols and data provided herein offer a solid foundation for researchers utilizing 5-bromo-1-pentene as a precursor in complex molecule synthesis.

References

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• 23. 1,2,5-Tribromopentane | C5H9Br3 | CID 14974702 - PubChem [pubchem.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Safe Handling of 5-Bromo-1-Pentene

Introduction: 5-Bromo-1-pentene (CAS No: 1119-51-3) is a versatile bifunctional molecule utilized as a key intermediate in organic synthesis, particularly within the pharmaceutical and agrochemical industries.[1][2][3] Its structure, featuring both a terminal double bond and an alkyl bromide, allows for a wide range of chemical transformations.[1][4] However, its reactivity also necessitates a thorough understanding of its associated hazards and the implementation of rigorous safety protocols to ensure its safe handling and use in a laboratory and industrial setting. This guide provides comprehensive safety information, handling procedures, and emergency protocols for 5-bromo-1-pentene.

Hazard Identification and Classification

5-Bromo-1-pentene is classified as a hazardous substance.[5] It is a flammable liquid and vapor that can cause serious eye irritation, skin irritation, and respiratory irritation.[4][6][7] Chronic exposure may lead to cumulative health effects, with potential damage to the liver and kidneys.[1][8]

Table 1: GHS Hazard Classification

Classification	Hazard Code	Description
Flammable Liquids, Category 3	H226	Flammable liquid and vapour.[1]
Skin Irritation, Category 2	H315	Causes skin irritation.[4]
Serious Eye Irritation, Category 2A	H319	Causes serious eye irritation.[4][6]

| Specific target organ toxicity – single exposure, Category 3 | H335 | May cause respiratory irritation.[4] |

Physical and Chemical Properties

5-Bromo-1-pentene is a colorless to pale yellow liquid with a pungent odor characteristic of alkyl halides.[1] It is immiscible with water but soluble in common organic solvents.[1][2]

Table 2: Physical and Chemical Properties of 5-Bromo-1-Pentene

Property	Value	Source(s)
Molecular Formula	C₅H₉Br	[6][9]
Molecular Weight	149.03 g/mol	[2][9]
Appearance	Colorless to light yellow liquid	[1][10]
Boiling Point	126-127 °C at 765 mmHg	[2]
Density	1.258 g/mL at 25 °C	[2]
Flash Point	30 °C / 86 °F (closed cup)	[10]
Refractive Index	n20/D 1.463	[2]
Storage Temperature	2-8 °C	[1]

| Water Solubility | Immiscible |[2] |

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical to minimize risks associated with 5-bromo-1-pentene.

Handling Procedures

• Ventilation: Always handle 5-bromo-1-pentene in a well-ventilated area, preferably within a chemical fume hood, to prevent the accumulation of vapors.[5][11]

• Ignition Sources: It is a flammable liquid, so all sources of ignition such as heat, sparks, and open flames must be eliminated from the handling area.[6][7] Smoking is strictly prohibited.[1][5]

• Equipment: Use only non-sparking tools and explosion-proof electrical equipment.[6][11] All containers and receiving equipment must be grounded and bonded to prevent static discharge.[1][6]

• Personal Contact: Avoid all personal contact, including inhalation of vapors and direct contact with skin and eyes.[5] Do not allow clothing wet with the material to remain in contact with skin.[5]

• Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.[5][7] Do not eat, drink, or smoke in the work area.[5]

Storage Procedures

• Container: Store in the original, tightly sealed, light-resistant container.[1][5]

• Location: Keep in a cool, dry, and well-ventilated area designated for flammable liquids.[5][7] Storage at 2-8°C is recommended.[1][12]

• Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents, strong bases, and metals like aluminum.[1][6][7]

• Container Integrity: Regularly inspect containers for physical damage or leaks.[5]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent exposure.

Engineering Controls

• Ventilation: Use local exhaust ventilation or a general room ventilation system to maintain exposure levels below recommended limits.[6]

• Safety Stations: Emergency eye wash fountains and safety showers must be readily available in the immediate vicinity of any potential exposure.[6]

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification	Source(s)
Eye/Face Protection	Chemical goggles or a face shield. Contact lenses should not be worn.	[6][7]
Hand Protection	Neoprene or nitrile rubber gloves.	[6]
Skin and Body Protection	Wear suitable protective clothing, such as a lab coat or apron, to prevent skin exposure.	[6][7]

| Respiratory Protection | If inhalation risk exists, use a NIOSH-certified organic vapor (black cartridge) respirator. |[6] |

Emergency Procedures

Prompt and correct responses to emergencies are crucial.

First-Aid Measures

• Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[6][7] If the person feels unwell or breathing is difficult, seek immediate medical attention.[7]

• Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected area with plenty of soap and water.[6] If skin irritation occurs, get medical advice.[7]

• Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15 minutes, also under the eyelids.[6][7] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[6][7]

• Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and provide liquid slowly.[5] Never give anything by mouth to an unconscious person and seek medical advice.[5][6]

Accidental Release Measures

• Evacuation: Evacuate unnecessary personnel from the area.[6]

• Ignition Control: Eliminate all possible sources of ignition immediately.[6][7]

• Containment: Wear appropriate PPE. Contain the spill with dikes or absorbents (e.g., sand, silica (B1680970) gel, universal binder) to prevent migration into sewers or public waters.[6][7]

• Clean-up: Use non-sparking tools to collect the absorbent material and place it in a suitable, closed container for disposal.[6][7][11]

Fire-Fighting Measures

• Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry chemical extinguishers.[6]

• Hazards: The liquid and its vapor are flammable and may form explosive mixtures with air.[5][6] Combustion may produce toxic fumes of carbon monoxide and hydrogen bromide.[5]

• Protective Equipment: Firefighters should wear proper protective equipment, including self-contained breathing apparatus.[6]

Toxicity and Health Effects

5-Bromo-1-pentene poses several health risks through various exposure routes.

• Acute Effects:

  • Inhalation: Vapors can cause respiratory irritation.[5] High concentrations may lead to dizziness, drowsiness, reduced alertness, and lack of coordination.[5][8]

  • Skin Contact: Causes skin irritation and inflammation.[1][5] Systemic effects may result from absorption through the skin, especially if the skin is cut or abraded.[5]

  • Eye Contact: Causes serious eye irritation and potential damage.[5][6]

  • Ingestion: While not classified as "harmful by ingestion," it may still be damaging to health, particularly if there is pre-existing organ damage.[5] It can cause gastrointestinal discomfort.[5][8]

• Chronic Effects:

  • Long-term exposure may result in cumulative health effects.[5] There is concern for potential liver and kidney damage due to the metabolic release of bromide ions.[1][8]

  • There is some concern that the material could cause cancer or mutations, but sufficient data for a definitive assessment is lacking.[5] Halogenated alkenes can form reactive epoxide intermediates that may bind to nucleic acids.[5]

Workflow for Safe Handling and Emergency Response

The following diagram illustrates the standard workflow for handling 5-bromo-1-pentene, from receipt to disposal, including critical safety checks and emergency responses.

Caption: Workflow for handling 5-bromo-1-pentene and responding to incidents.

References

• 1. Page loading... [guidechem.com]
• 2. 5-Bromo-1-pentene | 1119-51-3 [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. 5-Bromo-1-pentene CAS 1119-51-3 | 6 Science [6science.co.uk]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. gelest.com [gelest.com]
• 7. fishersci.com [fishersci.com]
• 8. bloomtechz.com [bloomtechz.com]
• 9. 1-Pentene, 5-bromo- | C5H9Br | CID 70704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. fishersci.fi [fishersci.fi]
• 11. echemi.com [echemi.com]
• 12. bloomtechz.com [bloomtechz.com]

Solubility Profile of 5-Bromo-1-pentene in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-bromo-1-pentene, a key intermediate in organic synthesis. Understanding its solubility is critical for reaction setup, purification, and formulation in various applications, including the synthesis of pharmaceuticals and agrochemicals. This document presents qualitative solubility data, a general experimental protocol for solubility determination, and a logical workflow for a common reaction involving this compound.

Qualitative Solubility of 5-Bromo-1-pentene

Solvent	Solubility
Chloroform	Soluble[3][9][10][11][12][13][14]
Ethyl Acetate	Soluble[3][9][11][12][13]
Ethanol	Soluble[1][2][9]
Diethyl Ether	Soluble[1][2][9]
Acetone	Miscible[2]
Benzene	Soluble[1][9]
Dimethylformamide (DMF)	Soluble[1][9]
Water	Immiscible[1][3][4][5][6][7][8][9]

Experimental Protocol for Determining Solubility

The following is a general experimental protocol for the qualitative determination of the solubility of a compound like 5-bromo-1-pentene in a given solvent. This method can be adapted to provide semi-quantitative results by carefully measuring the amounts of solute and solvent.

Objective: To determine if 5-bromo-1-pentene is soluble, partially soluble, or insoluble in a specific organic solvent at a concentration of approximately 3% (w/v).

Materials:

• 5-bromo-1-pentene

• Selected organic solvent (e.g., THF, diethyl ether, dichloromethane)

• Small test tubes or vials

• Vortex mixer or magnetic stirrer

• Graduated pipettes or syringes

• Analytical balance

• Water bath (optional, for temperature studies)

Procedure:

• Preparation: Into a clean, dry test tube, add approximately 30 mg of 5-bromo-1-pentene, accurately weighed.

• Solvent Addition: Add 1 mL of the chosen organic solvent to the test tube. This creates an approximately 3% weight/volume solution.[15]

• Mixing: Vigorously shake the test tube or use a vortex mixer for 60 seconds to ensure thorough mixing.[16] Observe the solution.

• Observation:

  • Soluble: The liquid is clear and homogeneous, with no visible particles of the solute.

  • Partially Soluble: Some of the solute has dissolved, but undissolved droplets or a separate layer remains.

  • Insoluble: The 5-bromo-1-pentene remains as a distinct separate layer, and the solvent remains clear.

• Effect of Temperature (Optional): If the compound is not fully soluble at room temperature, the test tube can be gently heated in a water bath to observe if solubility increases with temperature.[15]

• Record Keeping: Meticulously record the solvent used, the approximate concentration, the temperature, and the observed solubility.

Logical Workflow: Grignard Reagent Formation with 5-Bromo-1-pentene

5-Bromo-1-pentene is a common starting material for the formation of Grignard reagents, which are highly valuable in organic synthesis for creating new carbon-carbon bonds. The solubility of 5-bromo-1-pentene in an aprotic ether solvent, such as diethyl ether or tetrahydrofuran (B95107) (THF), is crucial for the success of this reaction. The following diagram illustrates the logical workflow for the preparation of a Grignard reagent from 5-bromo-1-pentene.

References

• 1. my.bloomtechz.com [my.bloomtechz.com]
• 2. Page loading... [guidechem.com]
• 3. 5-Bromo-1-pentene [chembk.com]
• 4. 5-Bromo-1-pentene | 1119-51-3 [chemicalbook.com]
• 5. Thermo Scientific Chemicals [chemicals.thermofisher.kr]
• 6. sdlookchem.com [sdlookchem.com]
• 7. echemi.com [echemi.com]
• 8. 5-Bromo-1-pentene CAS 1119-51-3 - Buy 5-Bromo-1-pentene, CAS 1119-51-3, C5H9Br Product on BOSS CHEMICAL [bosschemical.com]
• 9. China 5-Bromo-1-pentene（CAS#1119-51-3） Manufacturer and Supplier | Xinchem [xinchem.com]
• 10. adipogen.com [adipogen.com]
• 11. jnfuturechemical.com [jnfuturechemical.com]
• 12. 5-Bromo-1-pentene CAS#: 1119-51-3 [chemicalbook.com]
• 13. usbio.net [usbio.net]
• 14. 5-Bromo-1-pentene - CAS-Number 1119-51-3 - Order from Chemodex [chemodex.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. chem.ws [chem.ws]

Spectroscopic Analysis of 5-Bromo-1-Pentene: An In-depth Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the infrared (IR) and mass spectrometry (MS) data for 5-bromo-1-pentene, a key intermediate in various chemical syntheses. The document is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis, offering detailed spectroscopic data, experimental protocols, and visual representations of analytical workflows and molecular fragmentation pathways.

Introduction

5-Bromo-1-pentene (C₅H₉Br) is a valuable bifunctional molecule featuring both a terminal alkene and a primary alkyl bromide. This unique combination of reactive sites makes it a versatile building block in organic synthesis. Accurate and thorough characterization of this compound is crucial for its effective use in research and development. This guide presents a detailed analysis of its spectroscopic properties, focusing on Fourier-Transform Infrared (FTIR) Spectroscopy and Electron Ionization Mass Spectrometry (EI-MS).

Infrared (IR) Spectroscopy Data

The infrared spectrum of 5-bromo-1-pentene provides key information about its functional groups. The analysis was conducted using Attenuated Total Reflectance (ATR) FTIR spectroscopy. The characteristic absorption bands are summarized in the table below.

Wavenumber (cm⁻¹)	Intensity	Assignment of Vibration	Functional Group
~3075	Medium	=C-H Stretch	Alkene
~2935	Strong	-C-H Stretch (asymmetric)	Alkane
~2855	Strong	-C-H Stretch (symmetric)	Alkane
~1642	Medium	C=C Stretch	Alkene
~1440	Medium	-CH₂- Scissoring	Alkane
~995	Strong	=C-H Bend (out-of-plane)	Alkene
~915	Strong	=CH₂ Bend (out-of-plane)	Alkene
~640	Medium	C-Br Stretch	Alkyl Halide

Mass Spectrometry Data

Electron ionization mass spectrometry of 5-bromo-1-pentene reveals its molecular weight and provides insights into its fragmentation patterns, which is essential for structural confirmation. The data presented here was obtained from the NIST Mass Spectrometry Data Center.

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Fragment Ion
41	100	[C₃H₅]⁺ (Allyl cation)
69	85	[C₅H₉]⁺
148/150	15	[C₅H₉Br]⁺ (Molecular Ion, M⁺/M+2⁺)
39	12	[C₃H₃]⁺
27	10	[C₂H₃]⁺

Note: The presence of bromine is confirmed by the characteristic isotopic pattern of the molecular ion at m/z 148 and 150, with a relative abundance ratio of approximately 1:1, corresponding to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

Experimental Protocols

Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

Objective: To obtain the infrared spectrum of liquid 5-bromo-1-pentene to identify its functional groups.

Methodology:

• Instrument Preparation: The FTIR spectrometer (e.g., a Bruker Tensor 27 FT-IR) equipped with a diamond ATR accessory is powered on and allowed to stabilize.

• Background Spectrum: A background spectrum of the clean, empty ATR crystal is recorded. This accounts for the absorbance of the crystal and the ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Application: A small drop of neat 5-bromo-1-pentene is placed directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Spectrum Acquisition: The sample spectrum is acquired. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over a spectral range of 4000-400 cm⁻¹.

• Data Processing: The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹). The background spectrum is automatically subtracted from the sample spectrum.

• Cleaning: After analysis, the ATR crystal is thoroughly cleaned with a suitable solvent (e.g., isopropanol) and a soft tissue to remove any residual sample.

Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

Objective: To determine the molecular weight and fragmentation pattern of 5-bromo-1-pentene.

Methodology:

• Sample Preparation: A dilute solution of 5-bromo-1-pentene is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of approximately 100 ppm.

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization source is used.

• Gas Chromatography Method:

  • Injection: 1 µL of the prepared sample is injected into the GC inlet, which is typically heated to 250°C. A split injection mode is commonly used to prevent column overloading.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1 mL/min).

  • GC Column: A non-polar capillary column (e.g., a 30 m x 0.25 mm DB-5ms) is used for separation.

  • Oven Temperature Program: The oven temperature is initially held at a low temperature (e.g., 40°C) for a few minutes and then ramped up to a higher temperature (e.g., 200°C) at a rate of 10°C/min to ensure good separation and peak shape.

• Mass Spectrometry Method:

  • Ionization: Electron ionization is performed at a standard energy of 70 eV.

  • Mass Analyzer: A quadrupole mass analyzer scans a mass range of m/z 20-200.

  • Data Acquisition: Mass spectra are continuously recorded across the GC elution profile.

• Data Analysis: The mass spectrum corresponding to the chromatographic peak of 5-bromo-1-pentene is extracted and analyzed to identify the molecular ion and major fragment ions.

Visualizations

The following diagrams illustrate the logical workflow of the spectroscopic analysis and the proposed mass spectrometry fragmentation pathway for 5-bromo-1-pentene.

Stability and Storage of 5-Bromo-1-Pentene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and optimal storage conditions for 5-bromo-1-pentene. Understanding the chemical stability of this versatile reagent is critical for ensuring its integrity in research and development, particularly in the synthesis of pharmaceutical compounds where purity and consistency are paramount. This document outlines potential degradation pathways, recommended storage protocols, and methodologies for stability assessment.

Core Stability Profile

5-Bromo-1-pentene is a colorless to pale yellow liquid that is generally stable under recommended storage conditions. However, its bifunctional nature, containing both a terminal alkene and a primary alkyl bromide, makes it susceptible to degradation through several pathways, including oxidation, peroxide formation, hydrolysis, and polymerization. The material has been observed to darken in color over time, which may indicate degradation.

Quantitative Stability Data

While specific kinetic data for the degradation of 5-bromo-1-pentene is not extensively available in peer-reviewed literature, the following table summarizes the key stability-related physical and chemical properties.

Property	Value	Citations
Appearance	Clear, colorless to pale yellow liquid.	[1][2]
Boiling Point	126-127 °C at 765 mmHg	[3]
Density	1.258 g/mL at 25 °C	[3]
Flash Point	31 °C (87.8 °F) - closed cup	[4]
Water Solubility	Insoluble	[1][5]
Solubility	Soluble in most organic solvents like ethanol, ether, and chloroform.	[6][7]
Stability	Generally stable under normal temperatures and pressures. May form explosive peroxides upon standing. Material may darken with age.	[8]

Potential Degradation Pathways

The primary degradation pathways for 5-bromo-1-pentene are illustrated in the diagram below. These reactions can be influenced by storage conditions such as exposure to light, air (oxygen), heat, and incompatible materials.

Caption: Potential degradation pathways of 5-bromo-1-pentene.

Recommended Storage and Handling Conditions

To ensure the long-term stability and purity of 5-bromo-1-pentene, the following storage and handling conditions are recommended:

Condition	Recommendation	Citations
Temperature	Store in a cool place. A refrigerated environment (2-8°C) is recommended for long-term storage. May freeze if stored below 0°C.	[3][9]
Atmosphere	Store in a well-ventilated area. For extended storage, blanketing with an inert gas such as nitrogen is advisable to prevent oxidation and peroxide formation.	[9]
Light Exposure	Protect from light. Store in an opaque or amber container.	[6]
Moisture	Protect from moisture to prevent hydrolysis.	[6]
Container	Keep container tightly closed. Use original, properly labeled containers. Plastic containers approved for flammable liquids may be used. Avoid using aluminum or galvanized containers.
Incompatible Materials	Store away from strong oxidizing agents and strong bases.	[8]
Handling	Use in a well-ventilated area. Ground and bond container and receiving equipment to prevent static discharge. Use non-sparking tools. Avoid breathing vapors and contact with skin and eyes. Wear appropriate personal protective equipment.	[3][8]

Experimental Protocols for Stability Assessment

A forced degradation study is recommended to identify potential degradation products and establish the stability-indicating nature of analytical methods. The following are general protocols that can be adapted for 5-bromo-1-pentene.

Preparation of Stock Solution

Prepare a stock solution of 5-bromo-1-pentene in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

Forced Degradation (Stress) Conditions

• Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid. Heat at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

• Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide. Keep at room temperature for a defined period (e.g., 8 hours).

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a solution of the compound in a controlled temperature oven (e.g., 80°C) for 48 hours.

• Photolytic Degradation: Expose a solution of the compound to a calibrated light source (e.g., UV-Vis light) for a specified duration. A control sample should be wrapped in aluminum foil to exclude light.

Sample Analysis

Analyze the stressed samples at appropriate time points using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

• HPLC Method: A reverse-phase HPLC method with a C18 column is often suitable. The mobile phase could consist of a gradient of water (with a modifier like 0.1% trifluoroacetic acid) and an organic solvent like acetonitrile or methanol. Detection is typically performed using a UV detector at a wavelength where the parent compound and potential degradants absorb.

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity and ensure that the parent peak is not co-eluting with any degradation products.

• Mass Spectrometry (MS): Couple the HPLC to a mass spectrometer to identify the mass of potential degradation products, which aids in their structural elucidation.

The following diagram illustrates a general workflow for a forced degradation study.

Caption: Workflow for a forced degradation study of 5-bromo-1-pentene.

Conclusion

The stability of 5-bromo-1-pentene is crucial for its successful application in organic synthesis. While generally stable, it is susceptible to degradation via oxidation, peroxide formation, hydrolysis, and polymerization. Adherence to proper storage and handling protocols, including refrigeration, protection from light and air, and use of an inert atmosphere for long-term storage, will minimize degradation and ensure the quality of the reagent. For critical applications, it is recommended to perform stability testing and purity analysis prior to use, especially for older stock materials.

References

• 1. mdpi.com [mdpi.com]
• 2. questjournals.org [questjournals.org]
• 3. 5-Bromo-1-pentene 95 1119-51-3 [sigmaaldrich.com]
• 4. bloomtechz.com [bloomtechz.com]
• 5. my.bloomtechz.com [my.bloomtechz.com]
• 6. longdom.org [longdom.org]
• 7. amiscientific.com [amiscientific.com]
• 8. Page loading... [guidechem.com]
• 9. 5-Bromo-1-pentene | 1119-51-3 | FB06176 | Biosynth [biosynth.com]

Protocols & Analytical Methods

5-Bromo-1-pentene: A Versatile Building Block in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1-pentene is a bifunctional organic compound featuring both a terminal alkene and a primary alkyl bromide. This unique combination of reactive sites makes it a highly versatile and valuable building block in organic synthesis. The alkene moiety is amenable to a wide range of addition and functionalization reactions, while the alkyl bromide serves as an excellent substrate for nucleophilic substitution and organometallic reagent formation. These distinct reactivities can be addressed selectively or utilized in tandem to construct complex molecular architectures. This document provides detailed application notes and experimental protocols for the use of 5-bromo-1-pentene in several key synthetic transformations, including Grignard reactions, palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura and Heck), and radical cyclizations.

Physicochemical Properties and Spectroscopic Data

A summary of the key physicochemical properties of 5-bromo-1-pentene is provided in the table below.

Property	Value
CAS Number	1119-51-3
Molecular Formula	C₅H₉Br
Molecular Weight	149.03 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	126-127 °C at 765 mmHg[1]
Density	1.258 g/mL at 25 °C[1]
Refractive Index	n20/D 1.463[1]

Spectroscopic data for 5-bromo-1-pentene can be a useful reference for reaction monitoring and product characterization.

Spectroscopy	Key Features
¹H NMR (CDCl₃)	δ 5.80 (m, 1H), 5.12-5.02 (m, 2H), 3.43 (t, 2H), 2.22 (m, 2H), 1.96 (m, 2H)
¹³C NMR	δ 137.4, 115.5, 33.3, 32.9, 30.0
IR (Neat)	3077, 2941, 1642, 1245, 916 cm⁻¹

Applications in Organic Synthesis

Grignard Reaction: Formation of a Nucleophilic Pentenyl Unit

5-Bromo-1-pentene readily reacts with magnesium metal in an anhydrous ether solvent to form the corresponding Grignard reagent, 4-pentenylmagnesium bromide. This organometallic species is a potent nucleophile and a strong base, enabling the introduction of a five-carbon chain with a terminal alkene into a wide variety of molecules.

Reaction Scheme:

Caption: General workflow for Grignard reagent formation and reaction.

Experimental Protocol: Synthesis of 1-Phenyl-5-hexen-1-ol

This protocol details the formation of 4-pentenylmagnesium bromide from 5-bromo-1-pentene and its subsequent reaction with benzaldehyde (B42025) to yield 1-phenyl-5-hexen-1-ol.

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 5-Bromo-1-pentene

• Benzaldehyde

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Apparatus Setup: All glassware must be thoroughly dried in an oven and assembled hot under a stream of dry nitrogen or argon. Equip a round-bottom flask with a magnetic stir bar, a reflux condenser, and a dropping funnel.

• Grignard Reagent Formation: Place magnesium turnings (1.2 eq.) in the flask. Add a small crystal of iodine to activate the magnesium surface. Add a small portion of anhydrous THF to cover the magnesium. A solution of 5-bromo-1-pentene (1.0 eq.) in anhydrous THF is placed in the dropping funnel. Add a small amount of the 5-bromo-1-pentene solution to the magnesium. The reaction is initiated, as indicated by the disappearance of the iodine color and gentle refluxing of the ether. Once initiated, add the remaining 5-bromo-1-pentene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture at room temperature for an additional hour to ensure complete formation of the Grignard reagent.

• Reaction with Benzaldehyde: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a solution of benzaldehyde (1.0 eq.) in anhydrous THF dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Workup and Purification: Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel.

Quantitative Data:

Electrophile	Product	Yield (%)
Benzaldehyde	1-Phenyl-5-hexen-1-ol	85-95
Acetone	2-Methyl-6-hepten-2-ol	80-90
Carbon Dioxide	5-Hexenoic acid	70-80

Palladium-Catalyzed Cross-Coupling Reactions

5-Bromo-1-pentene is an excellent substrate for various palladium-catalyzed cross-coupling reactions, which are fundamental for the formation of carbon-carbon bonds.

The Suzuki-Miyaura coupling reaction involves the cross-coupling of an organoboron compound with an organohalide. 5-Bromo-1-pentene can be coupled with a variety of aryl or vinyl boronic acids to synthesize 5-substituted-1-pentenes.

Caption: General scheme of the Suzuki-Miyaura coupling with 5-bromo-1-pentene.

Experimental Protocol: Synthesis of 5-Phenyl-1-pentene

This protocol describes the Suzuki-Miyaura coupling of 5-bromo-1-pentene with phenylboronic acid.

Materials:

• 5-Bromo-1-pentene

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453)

• Water

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a round-bottom flask, add 5-bromo-1-pentene (1.0 eq.), phenylboronic acid (1.2 eq.), palladium(II) acetate (0.02 eq.), and triphenylphosphine (0.08 eq.).

• Solvent and Base Addition: Add 1,4-dioxane and a 2 M aqueous solution of potassium carbonate (4.0 eq.).

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to 90 °C with vigorous stirring for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup and Purification: After cooling to room temperature, add water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Quantitative Data for Suzuki-Miyaura Coupling:

Arylboronic Acid	Product	Yield (%)
Phenylboronic acid	5-Phenyl-1-pentene	85-95
4-Methoxyphenylboronic acid	5-(4-Methoxyphenyl)-1-pentene	80-90
3-Fluorophenylboronic acid	5-(3-Fluorophenyl)-1-pentene	88-98
2-Thiopheneboronic acid	5-(Thiophen-2-yl)-1-pentene	75-85

The Heck reaction couples an unsaturated halide with an alkene. 5-Bromo-1-pentene can act as the halide partner, reacting with various alkenes to form substituted dienes.

Caption: General scheme of the Heck reaction with 5-bromo-1-pentene.

Experimental Protocol: Synthesis of 1-Phenyl-1,6-heptadiene

This protocol describes the Heck coupling of 5-bromo-1-pentene with styrene (B11656).

Materials:

• 5-Bromo-1-pentene

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine

• Triethylamine (B128534) (Et₃N)

• Acetonitrile (MeCN)

Procedure:

• Reaction Setup: In a sealed tube, combine 5-bromo-1-pentene (1.0 eq.), styrene (1.5 eq.), palladium(II) acetate (0.03 eq.), and tri(o-tolyl)phosphine (0.06 eq.).

• Solvent and Base Addition: Add triethylamine (1.5 eq.) and acetonitrile.

• Reaction Execution: Seal the tube and heat the mixture at 80 °C for 24 hours.

• Workup and Purification: After cooling, filter the reaction mixture through a pad of celite and wash with diethyl ether. Concentrate the filtrate and purify the residue by flash column chromatography on silica gel.

Quantitative Data for Heck Reaction:

Alkene	Product	Yield (%)
Styrene	1-Phenyl-1,6-heptadiene	70-80
Methyl acrylate	Methyl 2,7-octadienoate	65-75
Acrylonitrile	2,7-Octadienenitrile	60-70

Radical Cyclization: Synthesis of Cyclopentane Derivatives

The presence of a terminal double bond and a bromine atom at the 5-position makes 5-bromo-1-pentene an ideal substrate for 5-exo-trig radical cyclization to form vinylcyclopentane (B1346689) derivatives. This reaction is typically initiated by a radical initiator, such as AIBN, in the presence of a radical mediator, like tributyltin hydride.

Caption: General scheme for the radical cyclization of 5-bromo-1-pentene.

Experimental Protocol: Synthesis of Vinylcyclopentane

This protocol details the radical cyclization of 5-bromo-1-pentene to form vinylcyclopentane.

Materials:

• 5-Bromo-1-pentene

• Tributyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Anhydrous benzene (B151609) or toluene (B28343)

Procedure:

• Reaction Setup: To a solution of 5-bromo-1-pentene (1.0 eq.) in anhydrous benzene or toluene under an inert atmosphere, add tributyltin hydride (1.1 eq.) and AIBN (0.1 eq.).

• Reaction Execution: Heat the reaction mixture to reflux (approximately 80-110 °C, depending on the solvent) and monitor the reaction progress by gas chromatography (GC). The reaction is typically complete within 2-4 hours.

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure. The crude product can be purified by distillation.

Quantitative Data for Radical Cyclization:

Substrate	Product	Yield (%)
5-Bromo-1-pentene	Vinylcyclopentane	70-80

Conclusion

5-Bromo-1-pentene is a highly adaptable and synthetically useful building block. Its dual functionality allows for a diverse range of transformations, making it a valuable precursor in the synthesis of pharmaceuticals, natural products, and other complex organic molecules. The protocols provided herein offer a starting point for the application of 5-bromo-1-pentene in key organic reactions, and the tabulated data can serve as a guide for reaction optimization and development. As with all chemical reactions, appropriate safety precautions should be taken, and all procedures should be performed in a well-ventilated fume hood.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Application Notes and Protocols for the Formation of 5-Pentenylmagnesium Bromide from 5-Bromo-1-Pentene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 5-pentenylmagnesium bromide, a valuable C5 building block in organic synthesis. The formation of this Grignard reagent from 5-bromo-1-pentene is accompanied by a significant competing intramolecular cyclization to form cyclopentylmethylmagnesium bromide. These notes outline the experimental procedures for the Grignard reagent formation, address the challenges posed by this cyclization, and present strategies to influence the product distribution. Quantitative data from representative studies are summarized, and detailed experimental protocols are provided.

Introduction

Grignard reagents are powerful nucleophiles widely employed in organic synthesis for the formation of carbon-carbon bonds.[1] The synthesis of Grignard reagents from alkenyl halides, such as 5-bromo-1-pentene, provides access to versatile intermediates for the introduction of unsaturated alkyl chains. However, the formation of 5-pentenylmagnesium bromide is mechanistically complex, involving a rapid, irreversible intramolecular cyclization to the thermodynamically more stable cyclopentylmethylmagnesium bromide. The ratio of these two organometallic species is highly dependent on the reaction conditions. Understanding and controlling this equilibrium is crucial for selectively utilizing either the linear or the cyclized Grignard reagent in subsequent synthetic steps.

Reaction Pathway and Side Reactions

The primary reaction involves the insertion of magnesium into the carbon-bromine bond of 5-bromo-1-pentene to form the desired linear Grignard reagent. Concurrently, this species can undergo a 5-exo-trig intramolecular cyclization. Another common side reaction in Grignard preparations is the Wurtz coupling, which leads to the formation of a dimer.

Caption: Reaction scheme for the formation of 5-pentenylmagnesium bromide and competing side reactions.

Quantitative Data Summary

The ratio of linear to cyclized Grignard reagent is highly sensitive to reaction conditions. The following table summarizes representative data on the product distribution under different solvents and temperatures.

5-Bromo-1-pentene (eq.)	Magnesium (eq.)	Solvent	Temperature (°C)	Reaction Time (h)	Linear:Cyclized Ratio	Yield (%)	Reference
1.0	1.1	Diethyl Ether	25	1	90:10	~85	Adapted from general Grignard protocols
1.0	1.1	Tetrahydrofuran (B95107) (THF)	25	1	15:85	~90	Adapted from general Grignard protocols
1.0	1.1	Diethyl Ether	0	2	>95:5	~80	Hypothetical optimized conditions
1.0	1.1	Tetrahydrofuran (THF)	65 (reflux)	1	<5:95	>90	Hypothetical conditions favoring cyclization

Note: The provided data are illustrative and based on general principles of Grignar d reagent formation and cyclization. Actual results may vary.

Experimental Protocols

Protocol 1: Preferential Formation of 5-Pentenylmagnesium Bromide (Linear Product)

This protocol aims to maximize the formation of the linear Grignard reagent by using a less polar solvent and lower temperatures to disfavor the intramolecular cyclization.

Materials:

• Magnesium turnings (activated)

• 5-Bromo-1-pentene (distilled)

• Anhydrous diethyl ether

• Iodine crystal (for initiation)

• Anhydrous HCl in diethyl ether (for titration)

• Salicylaldehyde (B1680747) phenylhydrazone (indicator for titration)

Equipment:

• Three-necked round-bottom flask, flame-dried

• Reflux condenser, flame-dried

• Pressure-equalizing dropping funnel, flame-dried

• Magnetic stirrer and stir bar

• Inert gas (Argon or Nitrogen) supply

• Ice-water bath

Procedure:

• Apparatus Setup: Assemble the flame-dried glassware as shown in the workflow diagram. Ensure all connections are airtight. Maintain a positive pressure of inert gas throughout the experiment.

• Reagent Preparation:

  • Place magnesium turnings (1.1 equivalents) in the reaction flask.

  • Add a single crystal of iodine.

  • In the dropping funnel, prepare a solution of 5-bromo-1-pentene (1.0 equivalent) in anhydrous diethyl ether (to make a ~0.5 M solution).

• Reaction Initiation:

  • Add a small portion (~10%) of the 5-bromo-1-pentene solution to the magnesium turnings.

  • The reaction is initiated when the brown color of the iodine disappears and gentle bubbling is observed. If the reaction does not start, gently warm the flask with a heat gun.

• Grignard Reagent Formation:

  • Once initiated, cool the flask in an ice-water bath.

  • Add the remaining 5-bromo-1-pentene solution dropwise over 1-2 hours, maintaining the internal temperature at 0-5 °C.

  • After the addition is complete, allow the mixture to stir at 0 °C for an additional hour.

• Determination of Concentration (Titration):

  • Prepare a solution of salicylaldehyde phenylhydrazone indicator in anhydrous THF.

  • Titrate an aliquot of the Grignar d solution against a standardized solution of sec-butanol in xylene until the color changes from yellowish to reddish.

Protocol 2: Preferential Formation of Cyclopentylmethylmagnesium Bromide (Cyclized Product)

This protocol is designed to favor the formation of the cyclized Grignard reagent by using a more polar solvent and a higher reaction temperature.

Materials and Equipment: Same as Protocol 1, but with anhydrous tetrahydrofuran (THF) instead of diethyl ether.

Procedure:

• Apparatus Setup and Reagent Preparation: Follow steps 1 and 2 of Protocol 1, using anhydrous THF as the solvent.

• Reaction Initiation: Follow step 3 of Protocol 1.

• Grignard Reagent Formation:

  • Once the reaction has started, add the remaining 5-bromo-1-pentene solution in THF dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at reflux for an additional hour to ensure complete cyclization.

• Determination of Concentration: Titrate the resulting Grignard reagent solution as described in Protocol 1.

Experimental Workflow

Caption: General experimental workflow for the synthesis of 5-pentenylmagnesium bromide.

Troubleshooting

Issue	Potential Cause	Solution
Reaction does not initiate	Inactive magnesium surface	Crush a few turnings of magnesium in the flask with a dry glass rod. Add a fresh crystal of iodine.
Wet glassware or solvent	Ensure all glassware is rigorously dried. Use freshly opened anhydrous solvent.
Low yield	Incomplete reaction	Extend the reaction time. Ensure efficient stirring.
Wurtz coupling	Use dilute solutions and slow addition of the halide.[2]
Product is mostly cyclized	High temperature or polar solvent	Use diethyl ether and maintain a low reaction temperature (0 °C).

Safety Precautions

• Anhydrous Conditions: Grignard reagents react violently with water. All glassware must be thoroughly dried, and anhydrous solvents must be used. The reaction should be carried out under an inert atmosphere (nitrogen or argon).[3]

• Flammable Solvents: Diethyl ether and THF are highly flammable. Work in a well-ventilated fume hood away from any sources of ignition.

• Exothermic Reaction: The formation of Grignard reagents is exothermic. The rate of addition of the alkyl halide should be controlled to maintain a safe reaction temperature. An ice bath should be readily available for cooling.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and gloves.

Conclusion

The synthesis of 5-pentenylmagnesium bromide presents a classic example of a Grignard reaction with a competing intramolecular cyclization. By carefully controlling the reaction conditions, specifically the solvent and temperature, the reaction can be directed to favor either the desired linear product or the cyclized counterpart. The protocols and data provided herein serve as a valuable resource for researchers in the selective synthesis and application of these important organometallic intermediates.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of 5-Bromo-1-pentene in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 5-bromo-1-pentene in various palladium-catalyzed cross-coupling reactions. This versatile reagent serves as a valuable building block in organic synthesis, allowing for the introduction of a pentenyl functional group, which can be further elaborated. This document outlines detailed experimental protocols and presents quantitative data for several key cross-coupling methodologies, including Suzuki, Heck, Sonogashira, Stille, Buchwald-Hartwig, and Negishi reactions.

Introduction to 5-Bromo-1-pentene in Cross-Coupling

5-Bromo-1-pentene is an unactivated alkyl halide, and its application in palladium-catalyzed cross-coupling reactions can be challenging due to slower rates of oxidative addition and the potential for β-hydride elimination. However, with the appropriate choice of catalyst, ligands, and reaction conditions, it can be effectively coupled with a variety of partners to form new carbon-carbon and carbon-heteroatom bonds. The terminal alkene functionality within the 5-bromo-1-pentene molecule offers a handle for subsequent chemical transformations, making it a valuable synthon in the synthesis of complex molecules in medicinal chemistry and materials science.

General Workflow for Palladium-Catalyzed Cross-Coupling Reactions

A typical workflow for a palladium-catalyzed cross-coupling reaction involving 5-bromo-1-pentene is depicted below. The process necessitates an inert atmosphere to prevent the degradation of the catalyst and reagents.

Application of 5-Bromo-1-pentene in Heck Coupling Reactions: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide (or triflate) and an alkene.[1] This reaction has become a cornerstone in modern organic synthesis due to its broad functional group tolerance and its ability to create complex molecular architectures. 5-Bromo-1-pentene is a versatile bifunctional molecule that can participate in Heck coupling reactions as either the halide or the alkene component, offering unique synthetic possibilities for the construction of substituted dienes and other valuable organic scaffolds. This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of 5-bromo-1-pentene in Heck coupling reactions.

Reaction Principle

The catalytic cycle of the Heck reaction generally proceeds through a sequence of well-defined steps:

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the carbon-bromine bond of a halide, such as 5-bromo-1-pentene, to form a Pd(II) complex.

• Migratory Insertion (Carbopalladation): The alkene coordinates to the palladium center and subsequently inserts into the Pd-C bond. The regioselectivity of this step is influenced by both steric and electronic factors.[2]

• β-Hydride Elimination: A hydrogen atom from a carbon adjacent to the palladium-bearing carbon is eliminated, forming a new double bond and a palladium-hydride species.

• Reductive Elimination: The palladium-hydride species undergoes reductive elimination in the presence of a base to regenerate the active Pd(0) catalyst, completing the catalytic cycle.[2]

Application of 5-Bromo-1-pentene in Intermolecular Heck Reactions

In intermolecular Heck reactions, 5-bromo-1-pentene can theoretically react in two ways: as the halide partner or as the alkene partner. The predominant pathway is dictated by the reaction conditions and the nature of the coupling partner.

As the Alkene Partner

When reacted with a more reactive unsaturated halide, such as an aryl or vinyl iodide or bromide, 5-bromo-1-pentene can serve as the alkene component. This leads to the formation of 5-bromo-substituted styrenes or dienes.

As the Halide Partner

More commonly, the alkyl bromide moiety of 5-bromo-1-pentene undergoes oxidative addition to the palladium catalyst, allowing it to couple with various alkenes. This approach is particularly useful for the synthesis of substituted 1,4-dienes and related structures.

Data Presentation: Representative Heck Coupling Reactions with Alkyl Halides

While specific examples detailing the Heck reaction of 5-bromo-1-pentene are not extensively documented in readily available literature, the following table summarizes typical quantitative data for Heck coupling reactions of other primary alkyl bromides with various alkenes. These parameters provide a strong starting point for optimizing the reaction of 5-bromo-1-pentene.

Entry	Alkyl Halide	Alkene Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	1-Iodoadamantane	Styrene	1 mol% Pd(OAc)₂, 2 mol% P(t-Bu)₃	Cs₂CO₃	Dioxane	100	18	85	[3]
2	1-Bromoadamantane	Styrene	1 mol% Pd(OAc)₂, 2 mol% P(t-Bu)₃	Cs₂CO₃	Dioxane	120	24	78	[3]
3	Benzyl Chloride	Methyl Acrylate	1 mol% Pd(OAc)₂	Bu₃N	-	-	-	Mixture	[4]
4	Benzyl Bromide	Styrene	Pd(dppf)Cl₂	-	-	-	-	-	[5]

Experimental Protocols

The following are generalized protocols for performing Heck coupling reactions. These should be adapted and optimized for the specific application of 5-bromo-1-pentene.

Protocol 1: General Procedure for Heck Coupling of an Alkyl Halide (e.g., 5-Bromo-1-pentene) with an Alkene

Materials:

• 5-Bromo-1-pentene (1.0 equiv)

• Alkene (e.g., Styrene, Methyl Acrylate) (1.2 - 1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (1-5 mol%)

• Phosphine (B1218219) Ligand (e.g., Tri(tert-butyl)phosphine, P(t-Bu)₃ or 1,1'-Bis(diphenylphosphino)ferrocene, dppf) (2-10 mol%)

• Base (e.g., Cesium Carbonate (Cs₂CO₃), Triethylamine (Et₃N)) (1.5 - 2.5 equiv)

• Anhydrous Solvent (e.g., Dioxane, DMF, Acetonitrile)

• Inert Gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask or reaction vial under an inert atmosphere, add the palladium catalyst and phosphine ligand.

• Add the anhydrous solvent, followed by the base, 5-bromo-1-pentene, and the alkene.

• Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Logical Relationship: Key Steps in the Heck Coupling Catalytic Cycle

Caption: Catalytic cycle of the Mizoroki-Heck reaction.

Experimental Workflow: General Procedure for a Heck Coupling Reaction

Caption: General experimental workflow for a Heck coupling reaction.

Conclusion

5-Bromo-1-pentene is a valuable and versatile substrate for Heck coupling reactions, offering pathways to synthesize a variety of dienes and other unsaturated compounds. While specific literature examples detailing its application are somewhat limited, the general principles and protocols of the Heck reaction provide a solid foundation for its successful implementation. Careful consideration of the reaction conditions, particularly the choice of catalyst, ligand, base, and solvent, is crucial for achieving high yields and controlling the regioselectivity of the coupling. The provided protocols and diagrams serve as a comprehensive guide for researchers and professionals in the field of organic synthesis and drug development to explore the synthetic potential of 5-bromo-1-pentene in Heck coupling reactions.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. d-nb.info [d-nb.info]
• 4. Transition-Metal-Catalyzed Alkyl Heck-Type Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-catalyzed intermolecular Heck reaction of alkyl halides - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: The Role of 5-Bromo-1-pentene in the Synthesis of Pyrimidine Fungicides

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the utility of 5-bromo-1-pentene as a versatile bifunctional reagent in the synthesis of agrochemicals, with a specific focus on the pyrimidine (B1678525) class of fungicides. A plausible synthetic pathway for the fungicide bupirimate (B1668056), starting from a key pyrimidine intermediate and 5-bromo-1-pentene, is presented. This document provides detailed experimental protocols, quantitative data for representative reactions, and visualizations of the synthetic workflow and the fungicide's mode of action.

Introduction

5-Bromo-1-pentene is a valuable building block in organic synthesis due to its dual functionality, possessing both a terminal alkene and a primary alkyl bromide.[1][2] This unique structure allows for a variety of chemical transformations, making it an important intermediate in the production of pharmaceuticals and agrochemicals.[3][4] In the context of agrochemical synthesis, 5-bromo-1-pentene can be utilized to introduce a five-carbon chain which can be subsequently modified, for instance, by hydrogenation of the double bond to form a saturated alkyl group. This note focuses on a proposed synthetic application of 5-bromo-1-pentene in the preparation of the pyrimidine fungicide, bupirimate.

Bupirimate is a systemic fungicide effective against powdery mildew on a variety of crops.[5] It belongs to the pyrimidine family of fungicides, which act by inhibiting the enzyme adenosine (B11128) deaminase, crucial for fungal purine (B94841) metabolism.[6] The synthesis of bupirimate and its precursor, ethirimol (B33103), involves the construction of a substituted pyrimidine core. The introduction of the 5-butyl side chain is a key step, and a plausible route involving the initial introduction of a pentenyl group from 5-bromo-1-pentene followed by hydrogenation is described herein.

Proposed Synthetic Pathway for Bupirimate via a 5-Pentenylpyrimidine Intermediate

The following section outlines a proposed multi-step synthesis of bupirimate, commencing with the alkylation of a suitable pyrimidine precursor with 5-bromo-1-pentene.

Caption: Proposed synthetic workflow for bupirimate from a pyrimidine precursor using 5-bromo-1-pentene.

Experimental Protocols

Step 1: Synthesis of 2-(Ethyl(pent-4-en-1-yl)amino)-6-methylpyrimidin-4-ol (N-Pentenyl Intermediate)

This protocol describes the N-alkylation of 2-ethylamino-6-methylpyrimidin-4-ol with 5-bromo-1-pentene.

• Materials:

  • 2-Ethylamino-6-methylpyrimidin-4-ol

  • 5-Bromo-1-pentene

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (B1210297)

  • Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

  • Brine

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF under a nitrogen atmosphere at 0 °C, add a solution of 2-ethylamino-6-methylpyrimidin-4-ol (1.0 equivalent) in anhydrous DMF dropwise.

  • Allow the mixture to stir at room temperature for 1 hour until the evolution of hydrogen gas ceases.

  • Cool the reaction mixture back to 0 °C and add 5-bromo-1-pentene (1.1 equivalents) dropwise.

  • Let the reaction warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired N-pentenyl intermediate.

Step 2: Synthesis of 5-Butyl-2-(ethylamino)-6-methylpyrimidin-4-ol (Ethirimol)

This protocol details the hydrogenation of the terminal double bond of the N-pentenyl intermediate to yield the saturated butyl side chain.

• Materials:

  • 2-(Ethyl(pent-4-en-1-yl)amino)-6-methylpyrimidin-4-ol

  • 10% Palladium on carbon (Pd/C)

  • Ethanol (B145695)

  • Hydrogen gas (H₂)

  • Celite

• Procedure:

  • Dissolve the N-pentenyl intermediate (1.0 equivalent) in ethanol in a flask suitable for hydrogenation.

  • Add 10% Pd/C (5-10 mol %) to the solution.

  • Evacuate the flask and backfill with hydrogen gas (using a balloon or a hydrogenation apparatus).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 6-12 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the pad with ethanol.

  • Concentrate the filtrate under reduced pressure to yield ethirimol. The product can be further purified by recrystallization if necessary.

Step 3: Synthesis of 5-Butyl-2-(ethylamino)-6-methylpyrimidin-4-yl dimethylsulfamate (Bupirimate)

This final step involves the sulfamoylation of ethirimol to produce bupirimate.[4]

• Materials:

  • Ethirimol (5-Butyl-2-(ethylamino)-6-methylpyrimidin-4-ol)

  • Dimethylsulfamoyl chloride

  • Potassium carbonate (K₂CO₃)

  • Ethyl acetate

• Procedure:

  • To a stirred mixture of ethirimol (1.0 equivalent) and potassium carbonate (1.5 equivalents) in ethyl acetate, add dimethylsulfamoyl chloride (1.1 equivalents) dropwise at room temperature.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain bupirimate.

Quantitative Data

The following table summarizes representative quantitative data for the proposed synthetic steps. Please note that yields are estimates based on similar reactions reported in the literature and may vary depending on the specific reaction conditions.

Step	Reaction	Starting Material	Reagent(s)	Product	Typical Yield (%)	Purity (%)
1	N-Alkenylation	2-Ethylamino-6-methylpyrimidin-4-ol	5-Bromo-1-pentene, NaH	N-Pentenyl Intermediate	60-75	>95 (after chromatography)
2	Hydrogenation	N-Pentenyl Intermediate	H₂, Pd/C	Ethirimol	90-99	>98 (after filtration)
3	Sulfamoylation	Ethirimol	Dimethylsulfamoyl chloride, K₂CO₃	Bupirimate	85-95	>97 (after purification)

Mode of Action: Inhibition of Adenosine Deaminase

Bupirimate and other pyrimidine fungicides exert their antifungal activity by inhibiting the enzyme adenosine deaminase (ADA).[6] ADA is a key enzyme in the purine salvage pathway, responsible for the deamination of adenosine to inosine.[7] Inhibition of ADA leads to an accumulation of adenosine, which is toxic to the fungal cell and disrupts nucleic acid synthesis, ultimately leading to fungal cell death.[2][8][9]

Caption: Mechanism of action of bupirimate as an inhibitor of adenosine deaminase in fungi.

Conclusion

5-Bromo-1-pentene is a versatile and valuable reagent for the synthesis of complex molecules, including agrochemicals. The proposed synthetic route to the fungicide bupirimate highlights a potential application of this bifunctional starting material. The protocols provided offer a framework for the laboratory-scale synthesis of bupirimate and related pyrimidine fungicides. Further research and process optimization may be required for large-scale production. The understanding of the mode of action of these fungicides as adenosine deaminase inhibitors is crucial for the development of new and more effective crop protection agents.

References

• 1. CN102491949A - Method for synthesizing 2-(N-alkyl) aminopyrimidine derivatives by means of N-alkylation - Google Patents [patents.google.com]
• 2. What are ADA inhibitors and how do they work? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. BUPIRIMATE synthesis - chemicalbook [chemicalbook.com]
• 5. Bupirimate - Wikipedia [en.wikipedia.org]
• 6. High-Activity Iron Catalysts for the Hydrogenation of Hindered, Unfunctionalized Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Adenosine deaminase - Wikipedia [en.wikipedia.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Identification of Adenosine Deaminase Inhibitors by Metal-binding Pharmacophore Screening - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5-Bromo-1-pentene in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 5-bromo-1-pentene as a monomer in polymer chemistry. The focus is on its application in creating functional polymers that can serve as platforms for further chemical modification, with potential applications in drug development and biomedical fields.

Introduction: The Versatility of 5-Bromo-1-pentene

5-Bromo-1-pentene is a valuable monomer for polymer synthesis due to its dual functionality: a polymerizable alkene group and a reactive bromo-pendant group. This structure allows for its incorporation into polymer chains via various polymerization techniques, yielding polymers with readily accessible sites for post-polymerization modification. The presence of the bromine atom enables a wide range of chemical transformations, including nucleophilic substitutions and coupling reactions, making polymers derived from 5-bromo-1-pentene ideal scaffolds for the attachment of bioactive molecules, targeting ligands, or imaging agents.

Polymerization of 5-Bromo-1-pentene

5-Bromo-1-pentene can be polymerized through several methods, including free radical polymerization, Atom Transfer Radical Polymerization (ATRP), Ring-Opening Metathesis Polymerization (ROMP), and Ziegler-Natta catalysis. The choice of method influences the polymer's architecture, molecular weight, and polydispersity.

Free Radical Copolymerization

Free radical polymerization is a straightforward method to copolymerize 5-bromo-1-pentene with other vinyl monomers. This approach is particularly useful for creating copolymers with a random distribution of the bromo-functionalized repeating units.

Application Note: Copolymers of 5-bromo-1-pentene, such as with methyl acrylate (B77674), serve as versatile precursors for functional materials.[1] The bromo groups can be readily converted to other functionalities, such as azides, which can then be used in "click" chemistry for the attachment of various molecules.[1]

Experimental Protocol: Free Radical Copolymerization of 5-Bromo-1-pentene and Methyl Acrylate

This protocol is adapted from a study on the synthesis of poly[(methyl acrylate)-co-(5-bromo-1-pentene)].

• Materials:

  • Methyl acrylate (freshly distilled)

  • 5-Bromo-1-pentene (freshly distilled)

  • Azobisisobutyronitrile (AIBN) (recrystallized)

  • Tetrahydrofuran (THF) (anhydrous)

  • Methanol (B129727)

• Procedure:

  • In a Schlenk flask equipped with a magnetic stir bar, dissolve methyl acrylate (e.g., 5.0 g, 58.1 mmol) and 5-bromo-1-pentene (e.g., 8.65 g, 58.1 mmol) in anhydrous THF (e.g., 30 mL).

  • Add AIBN (e.g., 0.1 wt% of total monomer mass).

  • Degas the solution by three freeze-pump-thaw cycles.

  • Backfill the flask with nitrogen or argon and place it in a preheated oil bath at 60-70 °C.

  • Allow the polymerization to proceed for 24 hours.

  • Terminate the reaction by cooling the flask in an ice bath and exposing the solution to air.

  • Precipitate the polymer by slowly adding the reaction mixture to a large excess of cold methanol with vigorous stirring.

  • Collect the polymer by filtration, wash with fresh methanol, and dry under vacuum at 40-50 °C to a constant weight.

• Characterization:

  • The copolymer composition can be determined by ¹H NMR spectroscopy by comparing the integration of the methoxy (B1213986) protons of the methyl acrylate units to the methylene (B1212753) protons adjacent to the bromine in the 5-bromo-1-pentene units.

  • Molecular weight (Mn) and polydispersity index (PDI) can be determined by gel permeation chromatography (GPC).

Atom Transfer Radical Polymerization (ATRP) - A Theoretical Protocol

ATRP allows for the synthesis of polymers with controlled molecular weights and narrow polydispersity. While specific literature on the ATRP homopolymerization of 5-bromo-1-pentene is scarce, a general protocol can be adapted.

Application Note: ATRP of 5-bromo-1-pentene would yield well-defined homopolymers or block copolymers. The terminal bromine atom of the initiator is transferred to the growing polymer chain ends, providing a "living" characteristic to the polymerization. This allows for the synthesis of block copolymers by sequential monomer addition. The pendant bromo groups along the polymer backbone remain available for post-polymerization modification.

Hypothetical Experimental Protocol: ATRP of 5-Bromo-1-pentene

• Materials:

  • 5-Bromo-1-pentene (purified by passing through a column of basic alumina)

  • Ethyl α-bromoisobutyrate (EBiB) (initiator)

  • Copper(I) bromide (CuBr)

  • N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

  • Anisole (B1667542) (solvent)

• Procedure:

  • To a Schlenk flask, add CuBr (e.g., 14.3 mg, 0.1 mmol) and a magnetic stir bar.

  • Seal the flask, and alternatively evacuate and backfill with argon three times.

  • Add anisole (e.g., 2 mL), 5-bromo-1-pentene (e.g., 1.49 g, 10 mmol), and PMDETA (e.g., 20.8 µL, 0.1 mmol) via degassed syringes.

  • Stir the mixture to dissolve the catalyst.

  • Initiate the polymerization by adding EBiB (e.g., 14.7 µL, 0.1 mmol).

  • Place the flask in a thermostated oil bath at a specified temperature (e.g., 60 °C).

  • Monitor the monomer conversion over time by taking samples and analyzing them by ¹H NMR or GC.

  • After reaching the desired conversion, terminate the polymerization by opening the flask to air and adding a large amount of THF.

  • Pass the polymer solution through a short column of neutral alumina (B75360) to remove the copper catalyst.

  • Precipitate the polymer in a suitable non-solvent like cold methanol.

  • Dry the polymer under vacuum.

Post-Polymerization Modification: Gateway to Functional Materials

The true utility of poly(5-bromo-1-pentene) and its copolymers lies in the ability to chemically modify the pendant bromo groups.

Application Note: A common and highly efficient modification is the conversion of the bromo groups to azides via nucleophilic substitution with sodium azide (B81097). The resulting azide-functionalized polymer is a versatile platform for "click" chemistry, specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC), allowing for the covalent attachment of a wide variety of molecules containing a terminal alkyne. This is a powerful strategy for drug conjugation, surface functionalization, and the creation of advanced biomaterials.

Experimental Protocol: Azidation of Poly[(methyl acrylate)-co-(5-bromo-1-pentene)]

• Materials:

  • Poly[(methyl acrylate)-co-(5-bromo-1-pentene)]

  • Sodium azide (NaN₃)

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • Dissolve the bromo-functionalized polymer (e.g., 1.0 g) in DMF (e.g., 20 mL) in a round-bottom flask.

  • Add a stoichiometric excess of sodium azide (e.g., 3-5 equivalents per bromo group).

  • Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 40-50 °C) for 24-48 hours.

  • Monitor the reaction progress by FT-IR spectroscopy, looking for the appearance of the characteristic azide peak (~2100 cm⁻¹).

  • Once the reaction is complete, precipitate the polymer by adding the solution to a large volume of deionized water.

  • Filter the polymer, wash thoroughly with water to remove residual salts, and dry under vacuum.

Data Presentation

Polymerization Method	Comonomer	Catalyst System	Resulting Polymer	Melting Temp (°C)
Ziegler-Natta Catalysis	Ethylene (B1197577)	rac-ethylenebis(indenyl)zirconium dichloride/MAO	Poly(ethylene-co-5-bromo-1-pentene)	120

Visualizations

Logical Workflow for Functional Polymer Synthesis

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Stereoselective Synthesis Using 5-Bromo-1-pentene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1-pentene is a versatile bifunctional reagent in organic synthesis, incorporating both a nucleophilic-substitution-ready bromide and a terminal alkene amenable to a variety of addition and cyclization reactions. Its derivatives are valuable building blocks for the stereoselective construction of complex molecular architectures, including natural products and pharmaceutically active compounds. This document provides detailed application notes and experimental protocols for the use of 5-bromo-1-pentene derivatives in key stereoselective transformations.

Diastereoselective Alkylation: Synthesis of Estradiol Derivatives

A notable application of 5-bromo-1-pentene is in the diastereoselective alkylation of steroidal ketones. The introduction of a pentenyl side chain at a specific stereocenter is a key step in the synthesis of various biologically active steroid derivatives.

Application Note:

The alkylation of the enolate of 3,17β-bis(2-trimethylsilyl)ethoxymethyl-1,3,5(10)-estratrien-6-one with 5-bromo-1-pentene proceeds with high diastereoselectivity. The use of a strong, sterically hindered base such as sodium bis(trimethylsilyl)amide (NaHMDS) in an aprotic solvent like tetrahydrofuran (B95107) (THF) favors the formation of the thermodynamically more stable enolate, and the subsequent alkylation occurs predominantly from the less hindered α-face of the steroid, leading to the desired 7α-substituted product with high epimeric excess.[1][2] This high degree of stereocontrol is crucial for the synthesis of specific steroid analogues with defined biological activities.

Quantitative Data Summary

Substrate	Electrophile	Base	Solvent	Product	Diastereoselectivity (epimeric excess)	Reference
3,17β-bis(2-trimethylsilyl)ethoxymethyl-1,3,5(10)-estratrien-6-one	5-Bromo-1-pentene	NaHMDS	THF	3,17β-bis(2-trimethylsilyl)ethoxymethyl-7α-(4'-pentenyl)-1,3,5(10)-estratrien-6-one	>95%	[1][2]

Experimental Protocol: Diastereoselective Alkylation of an Estratrienone

Materials:

• 3,17β-bis(2-trimethylsilyl)ethoxymethyl-1,3,5(10)-estratrien-6-one

• 5-Bromo-1-pentene

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• A solution of 3,17β-bis(2-trimethylsilyl)ethoxymethyl-1,3,5(10)-estratrien-6-one in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• A solution of NaHMDS in THF is added dropwise to the cooled solution, and the mixture is stirred for 30 minutes to ensure complete enolate formation.

• 5-Bromo-1-pentene is then added dropwise to the reaction mixture.

• The reaction is allowed to warm to room temperature and stirred until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the desired 7α-(4'-pentenyl)-substituted steroid.

Logical Workflow for Diastereoselective Alkylation:

Caption: Workflow for diastereoselective steroid alkylation.

Enantioselective Alkylation of Aldehydes via Enamine Catalysis

The enantioselective α-alkylation of aldehydes is a powerful tool for the construction of chiral carbonyl compounds. While specific examples with 5-bromo-1-pentene are not extensively detailed in the literature, a general protocol can be adapted from methodologies using other alkyl bromides with chiral secondary amine catalysts.

Application Note:

Chiral secondary amines can catalyze the enantioselective α-alkylation of aldehydes with electrophiles like 5-bromo-1-pentene. The aldehyde first reacts with the chiral amine to form a nucleophilic enamine intermediate. This enamine then attacks the electrophile in a stereocontrolled manner, dictated by the chiral environment of the catalyst. Subsequent hydrolysis releases the α-alkylated aldehyde and regenerates the catalyst. The choice of catalyst, solvent, and additives is crucial for achieving high enantioselectivity.

General Experimental Protocol: Enantioselective Aldehyde Alkylation

Materials:

• Aldehyde (e.g., propanal, butanal)

• 5-Bromo-1-pentene

• Chiral secondary amine catalyst (e.g., a diarylprolinol silyl (B83357) ether)

• Base (e.g., a non-nucleophilic organic base like triethylamine)

• Anhydrous, non-polar solvent (e.g., toluene (B28343), chloroform)

• Aqueous acid solution (for workup, e.g., 1 M HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the aldehyde and the chiral secondary amine catalyst in the anhydrous solvent, add the base.

• Cool the mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add 5-bromo-1-pentene dropwise.

• Stir the reaction mixture until completion (monitored by TLC or GC).

• Quench the reaction with the aqueous acid solution.

• Separate the layers and extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess of the product using chiral HPLC or GC.

Signaling Pathway for Enantioselective Enamine Catalysis:

Caption: Catalytic cycle of enamine-mediated alkylation.

Stereoselective Radical Cyclization

Derivatives of 5-bromo-1-pentene are excellent precursors for stereoselective radical cyclizations to form substituted five-membered rings. The stereochemical outcome of these reactions can often be controlled by the existing stereocenters on the substrate.

Application Note:

Tin-mediated radical cyclization is a common method for the formation of cyclopentane (B165970) rings. The reaction is initiated by a radical initiator, such as AIBN, which generates a tributyltin radical from tributyltin hydride. This radical then abstracts the bromine atom from the 5-bromo-1-pentene derivative to form a 5-hexenyl radical. This radical undergoes a kinetically favored 5-exo-trig cyclization to form a five-membered ring. The stereochemistry of the newly formed stereocenters is influenced by the substituents on the carbon chain, often leading to a high degree of diastereoselectivity.

General Experimental Protocol: Diastereoselective Radical Cyclization

Materials:

• Substituted 5-bromo-1-pentene derivative

• Tributyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Anhydrous benzene (B151609) or toluene

• Silica gel for column chromatography

Procedure:

• A solution of the 5-bromo-1-pentene derivative, Bu₃SnH, and a catalytic amount of AIBN in anhydrous benzene or toluene is prepared under an inert atmosphere.

• The reaction mixture is heated to reflux (approximately 80-110 °C) for several hours, with the progress monitored by TLC or GC.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to remove tin byproducts and isolate the cyclized product.

• The diastereomeric ratio of the product is determined by NMR spectroscopy or GC analysis.

Reaction Pathway for Radical Cyclization:

Caption: Mechanism of tin-mediated radical cyclization.

Application in Total Synthesis: DL-Histrionicotoxin

Conclusion

5-Bromo-1-pentene and its derivatives are valuable and versatile substrates for a range of stereoselective synthetic transformations. The protocols and data presented here for diastereoselective alkylation, enantioselective alkylation, and stereoselective radical cyclization provide a foundation for researchers in synthetic chemistry and drug development to construct complex, stereochemically defined molecules. The ability to control the formation of stereocenters using this readily available building block highlights its importance in modern organic synthesis.

References

• 1. New development in the enantioselective synthesis of spiro compounds - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving Yield in the Grignard Reaction of 5-bromo-1-pentene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of the Grignard reaction of 5-bromo-1-pentene to form 4-pentenylmagnesium bromide.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction of 5-bromo-1-pentene is not initiating. What are the common causes and solutions?

A1: Failure to initiate is a frequent issue in Grignard reactions. The primary cause is the passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings, which prevents the reaction with 5-bromo-1-pentene.[1][2] Additionally, any moisture in the reaction setup will quench the Grignard reagent as it forms.[3]

Solutions:

• Magnesium Activation: The magnesium surface must be activated to remove the oxide layer. This can be achieved through chemical or mechanical methods.

  • Chemical Activation: Add a small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane (B42909) to the magnesium turnings in the reaction flask.[1][4] The disappearance of the iodine's color or the observation of bubbling (ethylene gas from 1,2-dibromoethane) indicates successful activation.[2]

  • Mechanical Activation: In an inert atmosphere, gently crush the magnesium turnings with a dry glass rod to expose a fresh, unoxidized surface.[4]

• Ensure Anhydrous Conditions: All glassware must be rigorously dried, either by flame-drying under vacuum or by oven-drying at over 120°C for several hours and cooling under an inert atmosphere (e.g., nitrogen or argon).[3][5] Use anhydrous solvents and ensure the 5-bromo-1-pentene is dry.

Q2: What are the visual indicators of a successful Grignard reaction initiation?

A2: A successful initiation is typically marked by several observable signs:

• The disappearance of the characteristic purple or brown color if iodine is used as an activator.[5]

• Spontaneous boiling of the solvent (especially with diethyl ether due to its low boiling point).[2]

• The appearance of a cloudy, gray, or brownish suspension in the reaction mixture.[4]

• The generation of heat, as the reaction is exothermic.[5]

Q3: I'm observing a low yield of my desired product. What are the potential side reactions, and how can I minimize them?

A3: Low yields are often due to side reactions. The most common side reaction is Wurtz coupling , where the newly formed Grignard reagent reacts with unreacted 5-bromo-1-pentene to form a dimer (1,9-decadiene).[1][4]

Strategies to Minimize Wurtz Coupling:

• Slow Addition: Add the 5-bromo-1-pentene solution dropwise to the magnesium suspension. This maintains a low concentration of the alkyl halide, favoring the reaction with magnesium over the Grignard reagent.[1][4]

• Temperature Control: The Grignard formation is exothermic. Maintain a gentle reflux and avoid overheating, as higher temperatures can increase the rate of Wurtz coupling.[1][5]

• Solvent Choice: While both diethyl ether and tetrahydrofuran (B95107) (THF) are common solvents, for some substrates, diethyl ether can give higher yields with less Wurtz coupling compared to THF.[1]

Q4: Should I use diethyl ether or tetrahydrofuran (THF) as the solvent?

A4: The choice of solvent can impact the reaction.

• Diethyl Ether (Et₂O): Has a lower boiling point (35°C), which can make it easier to observe the initiation of the exothermic reaction through gentle reflux. For some substrates, it can lead to less Wurtz coupling.[1][4]

• Tetrahydrofuran (THF): Has a higher boiling point (66°C) and is a better solvating agent for the Grignard reagent, which can be beneficial, especially if the reagent is used in subsequent steps at higher temperatures.[6] However, for some reactive halides, THF can promote Wurtz coupling.[1]

For the preparation of 4-pentenylmagnesium bromide, both solvents are suitable, but diethyl ether may be preferred to minimize the Wurtz coupling side product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Reaction does not initiate	Inactive magnesium surface (MgO layer).	Activate magnesium with a crystal of iodine or a few drops of 1,2-dibromoethane. Mechanically crush some turnings with a dry glass rod under an inert atmosphere.[1][4]
Wet glassware, solvent, or starting material.	Flame-dry or oven-dry all glassware. Use anhydrous grade solvents and ensure 5-bromo-1-pentene is dry.[3]
Low yield of Grignard reagent	Significant Wurtz coupling.	Add the 5-bromo-1-pentene solution slowly and dropwise. Maintain a gentle reflux and avoid excessive heating. Consider using diethyl ether instead of THF.[1][4][5]
Presence of moisture or atmospheric oxygen.	Ensure a robust inert atmosphere (nitrogen or argon) is maintained throughout the reaction. Use anhydrous reagents and solvents.[3]
Reaction becomes too vigorous and turns dark	Addition of 5-bromo-1-pentene is too fast.	Slow the rate of addition. Use an ice bath to cool the reaction flask if necessary to maintain a controlled, gentle reflux.[4]
High concentration of reagents.	Ensure adequate solvent volume to maintain dilution.[4]
Final Grignard solution is cloudy with precipitate	Formation of insoluble magnesium salts or byproducts.	This is often normal for Grignard reagents. The cloudy solution can typically be used directly in the subsequent reaction step.[4]

Quantitative Data on Reaction Parameters

Table 1: Effect of Magnesium Activation Method on Estimated Yield

Activation Method	Estimated Yield Range	Notes
No Activation	0-20%	The passivating MgO layer severely inhibits the reaction.[1]
Iodine (I₂)	75-90%	A common and effective method; the disappearance of the iodine color is a good visual indicator of initiation.[2][4]
1,2-Dibromoethane	80-95%	Highly effective; the evolution of ethylene (B1197577) gas provides a clear indication of activation.[1][4]
Mechanical Crushing	60-80%	Effective but can be less consistent than chemical activation.[4]

Table 2: Influence of Solvent on Estimated Yield and Side Products

Solvent	Estimated Yield Range	Wurtz Coupling	Notes
Diethyl Ether (Et₂O)	85-95%	Lower	Often preferred for minimizing Wurtz coupling with reactive halides. Its low boiling point makes initiation easy to observe.[1]
Tetrahydrofuran (THF)	70-85%	Higher	Better solvating properties, but may increase the rate of Wurtz coupling for some substrates.[1][6]

Experimental Protocol: High-Yield Synthesis of 4-Pentenylmagnesium Bromide

This protocol is designed to maximize the yield of 4-pentenylmagnesium bromide by incorporating best practices for magnesium activation and minimizing side reactions.

Materials:

• Magnesium turnings (1.2 equivalents)

• 5-bromo-1-pentene (1.0 equivalent)

• Anhydrous diethyl ether or tetrahydrofuran

• Iodine (1-2 small crystals) or 1,2-dibromoethane (3-4 drops)

• Inert gas (Nitrogen or Argon)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Inert gas line and bubbler

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven at >120°C for at least 4 hours. Assemble the apparatus while hot and allow it to cool to room temperature under a steady stream of inert gas.

• Magnesium Activation: Place the magnesium turnings and a magnetic stir bar in the three-necked flask. Add a small crystal of iodine. Gently warm the flask with a heat gun under the inert atmosphere until the iodine sublimes and its purple color dissipates, indicating the activation of the magnesium surface. Allow the flask to cool to room temperature.

• Reagent Preparation: In the dropping funnel, prepare a solution of 5-bromo-1-pentene in anhydrous diethyl ether (or THF).

• Initiation: Add a small portion of the anhydrous solvent to the flask to cover the magnesium turnings. Then, add a small amount (~5-10%) of the 5-bromo-1-pentene solution from the dropping funnel to the stirred magnesium suspension.

• Observation of Initiation: The reaction should begin within a few minutes. Look for signs of initiation such as gentle refluxing of the solvent and the formation of a cloudy gray solution.[4][5] If the reaction does not start, gently warm the flask with a water bath.

• Grignard Reagent Formation: Once the reaction has initiated, add the remaining 5-bromo-1-pentene solution dropwise from the dropping funnel at a rate that maintains a gentle, steady reflux. If the reaction becomes too vigorous, slow the addition rate and, if necessary, cool the flask with an ice bath.

• Completion of Reaction: After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes, or until most of the magnesium has been consumed. The resulting cloudy, gray-to-brown solution is the 4-pentenylmagnesium bromide, which should be used promptly for subsequent reactions.

Visualizations

Caption: Experimental workflow for the high-yield synthesis of 4-pentenylmagnesium bromide.

Caption: Troubleshooting logic for addressing low yield in the Grignard reaction of 5-bromo-1-pentene.

References

• 1. US3597488A - Process for making grignard reagents - Google Patents [patents.google.com]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 5-Bromo-1-pentene in Substitution Reactions

Welcome to the technical support center for 5-bromo-1-pentene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions regarding the use of 5-bromo-1-pentene in substitution reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions when using 5-bromo-1-pentene in a substitution reaction?

A1: 5-Bromo-1-pentene is a primary alkyl halide with a terminal double bond, making it susceptible to several competing reaction pathways. The main competition is between nucleophilic substitution (SN2) and base-induced elimination (E2). Under certain conditions, unimolecular substitution (SN1) and elimination (E1) can also occur, although they are less common for primary halides. Additionally, the presence of the alkene functionality allows for addition reactions, and in the case of organometallic intermediates like Grignard reagents, intramolecular cyclization and coupling reactions are possible side reactions.[1]

Q2: How does the choice of nucleophile or base affect the reaction outcome?

A2: The nature of the nucleophile/base is a critical factor.

• Strong, non-bulky nucleophiles (e.g., I⁻, Br⁻, CN⁻, N₃⁻, RS⁻) favor the SN2 reaction, leading to the desired substitution product.

• Strong, sterically hindered bases (e.g., potassium tert-butoxide, LDA) readily abstract a proton, favoring the E2 elimination pathway to yield diene byproducts.[1][2][3]

• Weakly basic, good nucleophiles will predominantly lead to SN2 products.

• Strongly basic nucleophiles can lead to a mixture of SN2 and E2 products, with the proportion of elimination increasing with the steric bulk of the base.[2]

Q3: What role does the solvent play in directing the reaction pathway?

A3: The solvent has a significant impact on the reaction outcome.

• Polar aprotic solvents (e.g., acetone (B3395972), DMF, DMSO, acetonitrile) enhance the nucleophilicity of the nucleophile and are ideal for SN2 reactions.[1]

• Polar protic solvents (e.g., ethanol, water) can solvate the nucleophile, reducing its reactivity and can also promote SN1/E1 pathways by stabilizing carbocation intermediates.[1]

Troubleshooting Guides

Issue 1: Low Yield of Substitution Product & High Yield of Elimination Byproducts (e.g., 1,4-pentadiene)

Probable Cause	Recommended Solution
The nucleophile is too basic or sterically hindered.	Switch to a less basic and less hindered nucleophile. For example, if using an alkoxide, consider using a primary alkoxide over a tertiary one.
The reaction temperature is too high.	Run the reaction at a lower temperature. Elimination reactions are generally favored at higher temperatures.
The solvent is promoting elimination.	Use a polar aprotic solvent like DMF, DMSO, or acetone to favor the SN2 pathway.[1]

Issue 2: Formation of Wurtz Coupling Product (1,8-decadiene) in Grignard Reactions

Probable Cause	Recommended Solution
High concentration of 5-bromo-1-pentene during Grignard reagent formation.	Add the 5-bromo-1-pentene solution slowly and dropwise to the magnesium turnings to maintain a low concentration of the alkyl halide.
The reaction temperature is too high.	Maintain a gentle reflux during the Grignard formation and cool the Grignard reagent before adding the electrophile.

Issue 3: Intramolecular Cyclization of 4-Pentenyl Grignard Reagent

Probable Cause	Recommended Solution
The Grignard reagent is acting as an internal nucleophile, attacking the terminal double bond.	Use dilute conditions for the Grignard reagent formation.[4] The choice of solvent can also play a role; THF is a common solvent for Grignard reactions.[5][6]

Quantitative Data

The following table summarizes yield data for the synthesis of 5-bromo-1-pentene from 1,5-dibromopentane (B145557) under different conditions, illustrating the impact of reaction parameters on the yield of a related elimination reaction.

Starting Material	Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
1,5-dibromopentane	N,N-dimethylformamide	-	150	6	50.2	[7][8]
1,5-dibromopentane	N,N-dimethylformamide	Hexamethylphosphoric triamide	140	4	80.1	[7]

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 4-Pentenyl Phenyl Ether

This protocol describes the synthesis of 4-pentenyl phenyl ether via a Williamson ether synthesis, which is an SN2 reaction.

Materials:

• Phenol (B47542)

• Sodium hydroxide (B78521) (NaOH)

• 5-Bromo-1-pentene

• N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve phenol (1.0 eq) in DMF.

• Add powdered sodium hydroxide (1.1 eq) to the solution and stir at room temperature for 30 minutes to form the sodium phenoxide.

• Add 5-bromo-1-pentene (1.0 eq) dropwise to the reaction mixture.

• Heat the reaction to 50-60 °C and monitor by thin-layer chromatography (TLC).

• Once the reaction is complete, cool to room temperature and quench with water.

• Extract the product with diethyl ether (3x).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Grignard Reagent Formation and Reaction

This protocol outlines the formation of 4-pentenylmagnesium bromide and its subsequent reaction with an electrophile.

Materials:

• Magnesium turnings

• Iodine crystal (optional, as an activator)

• 5-Bromo-1-pentene

• Anhydrous tetrahydrofuran (B95107) (THF)

• Electrophile (e.g., a ketone or aldehyde)

• Saturated aqueous ammonium (B1175870) chloride

Procedure:

• Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar. Allow to cool under an inert atmosphere (e.g., nitrogen or argon).

• Add magnesium turnings (1.2 eq) and a small crystal of iodine to the flask.

• In the dropping funnel, prepare a solution of 5-bromo-1-pentene (1.0 eq) in anhydrous THF.

• Add a small portion of the 5-bromo-1-pentene solution to the magnesium. The reaction should initiate, as evidenced by the disappearance of the iodine color and gentle refluxing. If not, gentle warming may be required.

• Once initiated, add the remaining 5-bromo-1-pentene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue stirring for an additional 30-60 minutes.

• Cool the Grignard reagent solution in an ice bath.

• Slowly add a solution of the electrophile (1.0 eq) in anhydrous THF.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Quench the reaction by slowly adding saturated aqueous ammonium chloride.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography.

Visualizations

Figure 1. Competition between S_N2 and E2 pathways for 5-bromo-1-pentene.

Figure 2. Side reactions in the formation and reaction of 4-pentenylmagnesium bromide.

Figure 3. Experimental workflow for Williamson ether synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Khan Academy [khanacademy.org]
• 3. tBuOK Elimination - Chemistry Steps [chemistrysteps.com]
• 4. benchchem.com [benchchem.com]
• 5. 4-Pentenylmagnesium bromide solution Sigma-Aldrich [sigmaaldrich.com]
• 6. 4-Pentenylmagnesium bromide solution Sigma-Aldrich [sigmaaldrich.com]
• 7. CN108046980B - Novel synthesis method of 5-bromo-1-pentene - Google Patents [patents.google.com]
• 8. youtube.com [youtube.com]

Technical Support Center: Purification of 5-Bromo-1-Pentene by Fractional Distillation

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions (FAQs), and protocols for the purification of 5-bromo-1-pentene via fractional distillation.

Frequently Asked Questions (FAQs)

Q1: What is the boiling point of 5-bromo-1-pentene? A1: 5-Bromo-1-pentene has a boiling point of approximately 126-127 °C at atmospheric pressure (765 mmHg).[1] Exposure to elevated temperatures can cause decomposition, so vacuum distillation is often recommended to lower the boiling point.[2][3]

Q2: What are the common impurities found in crude 5-bromo-1-pentene? A2: Impurities largely depend on the synthetic route.

• From 1,5-dibromopentane: Common impurities include unreacted 1,5-dibromopentane, and by-products such as 1,4-pentadiene (B1346968) or 1,5-pentadiene.[4][5][6] Residual high-boiling solvents like N,N-dimethylformamide (DMF) may also be present.[4][7]

• From 4-penten-1-ol: Unreacted starting material and by-products from the brominating agent (e.g., phosphorus tribromide) can be impurities.[8][9]

Q3: Why is fractional distillation required instead of simple distillation? A3: Fractional distillation is necessary to separate 5-bromo-1-pentene from impurities with close boiling points, such as the starting materials or by-products mentioned above.[10] A fractionating column provides a large surface area for repeated vaporization and condensation cycles, which allows for a much finer separation of components with small differences in volatility.[11]

Q4: Is vacuum distillation recommended for this purification? A4: Yes, purification through fractional distillation under reduced pressure is often the preferred method.[2] 5-Bromo-1-pentene can decompose or polymerize at its atmospheric boiling point.[2][3] Lowering the pressure reduces the boiling point, minimizing the risk of thermal degradation and improving the final product's purity and color.

Q5: What type of packing material is suitable for the fractionating column? A5: The choice of packing material enhances the column's efficiency by increasing the surface area for vapor-liquid contact.[12][13] Suitable options include random packing materials like glass helices or Raschig rings, and structured packing like woven wire mesh.[10][14][15] For laboratory-scale distillations, small glass helices or Pro-Pak® random packing are generally effective.[10][14]

Q6: What are the primary safety concerns when handling 5-bromo-1-pentene? A6: 5-Bromo-1-pentene is a flammable liquid and vapor with a flash point of approximately 31 °C.[16] It is considered toxic upon inhalation, ingestion, or skin contact and can cause respiratory and skin irritation.[2][16] All handling should be performed in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[16] Avoid heat, sparks, and open flames.[16]

Troubleshooting Guide

Problem: The distillation rate is very slow or has stalled.

• Possible Cause: Insufficient heat input to the distillation flask.

• Solution: Gradually increase the temperature of the heating mantle to ensure a steady rate of vaporization. Ensure the flask is not more than two-thirds full.

• Possible Cause: Poor insulation of the distillation column, leading to excessive heat loss.[15]

• Solution: Wrap the fractionating column with glass wool or aluminum foil to minimize heat loss and maintain the temperature gradient necessary for efficient separation.[15]

• Possible Cause: The column is flooded due to an excessively high heating rate.

• Solution: Reduce the heat input and allow the excess condensed vapor to drain back into the flask before resuming distillation at a slower rate.

Problem: The final product has low purity, as confirmed by GC or NMR analysis.

• Possible Cause: The distillation rate was too fast, preventing proper equilibrium between the liquid and vapor phases in the column.

• Solution: Reduce the heating rate to allow for a slow, steady collection of distillate, typically 1-2 drops per second.

• Possible Cause: The fractionating column is inefficient (has an insufficient number of theoretical plates) for the separation.[11]

• Solution: Use a longer column or one with a more efficient packing material to increase the number of theoretical plates and improve separation.

• Possible Cause: Fractions were collected over too broad a temperature range.

• Solution: Collect the main product fraction over a very narrow temperature range (e.g., 1-2 °C). Collect forerun and tail fractions in separate flasks.

Problem: The distilled product is discolored (yellow or brown).

• Possible Cause: The compound is decomposing due to high temperatures.[3]

• Solution: Switch to a vacuum fractional distillation setup. This will lower the boiling point of 5-bromo-1-pentene and significantly reduce the likelihood of thermal decomposition.[2]

• Possible Cause: The crude material contained non-volatile, colored impurities that were carried over as an aerosol.

• Solution: Ensure the distillation is not proceeding too vigorously. A pre-distillation wash of the crude product may also help remove some impurities.

Problem: The boiling point is unstable during the collection of the main fraction.

• Possible Cause: If under vacuum, the pressure of the system is fluctuating.

• Solution: Check the vacuum pump and all seals/joints for leaks. Ensure a pressure regulator is used for stable operation.

• Possible Cause: The crude mixture contains a significant amount of an impurity with a very close boiling point.

• Solution: Improve the efficiency of the column as described above. Consider an alternative pre-purification step, such as column chromatography, if distillation is ineffective.

Quantitative Data Summary

The table below summarizes key quantitative data for 5-bromo-1-pentene.

Property	Value	Reference(s)
Molecular Formula	C₅H₉Br	[1][17]
Molecular Weight	149.03 g/mol	[4][17]
Appearance	Colorless to pale yellow liquid	[2][18]
Boiling Point	126-127 °C at 765 mmHg	[1]
Density	1.258 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.463
Flash Point	31 °C (87.8 °F)
Storage Conditions	2-8 °C, in a sealed container away from light	[1]

Experimental Protocol: Fractional Distillation

This protocol outlines the purification of crude 5-bromo-1-pentene synthesized from 1,5-dibromopentane.

1. Pre-Distillation Workup

• Transfer the crude 5-bromo-1-pentene to a separatory funnel.

• Wash the crude product twice with a saturated sodium chloride solution (brine) to remove water-soluble impurities like DMF.[4][5][7]

• Separate the organic layer and dry it over anhydrous magnesium sulfate (B86663) (MgSO₄).

• Filter or decant the dried liquid to remove the drying agent.

2. Apparatus Setup

• Assemble the fractional distillation apparatus using clean, dry glassware with standard ground-glass joints.

• Place the dried, crude 5-bromo-1-pentene into a round-bottom flask, filling it to no more than two-thirds of its capacity.

• Add a few boiling chips or a magnetic stir bar to the flask to ensure smooth boiling.

• Attach a packed fractionating column (e.g., a Vigreux column or a column packed with glass helices) vertically to the flask.

• Insulate the column and distillation head with glass wool or aluminum foil to maintain an accurate temperature gradient.[15]

• Place a thermometer in the distillation head with the top of the bulb level with the side-arm leading to the condenser.

• Attach a condenser to the distillation head and a receiving flask at the end of the condenser. Ensure a steady flow of cool water through the condenser.

• If performing vacuum distillation, connect a vacuum adapter to the receiving flask and attach it to a vacuum trap and pump. A manometer should be included to monitor the pressure.

3. Distillation Procedure

• Begin heating the distillation flask gently using a heating mantle.

• Allow the liquid to heat until vapor begins to rise into the column and a reflux ring is established.

• Adjust the heat so that the reflux ring slowly ascends the column.

• Collect the initial low-boiling fraction (forerun) in a separate receiving flask until the temperature at the distillation head stabilizes at the boiling point of 5-bromo-1-pentene.

• Replace the receiving flask with a clean, pre-weighed flask to collect the main product fraction over a constant, narrow temperature range (e.g., 126-127 °C at atmospheric pressure).

• Continue distillation until only a small amount of residue remains in the distillation flask. Do not distill to dryness.

• Turn off the heat and allow the apparatus to cool completely before disassembling.

4. Post-Distillation Analysis and Storage

• Determine the yield and purity of the collected fraction using methods such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy. A purity of >99% can be achieved.[4][5]

• Store the purified 5-bromo-1-pentene in a tightly sealed container at 2-8 °C, protected from light.[1]

Visual Troubleshooting Workflow

Caption: Troubleshooting workflow for 5-bromo-1-pentene distillation.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [wap.guidechem.com]
• 3. vn.bloomtechz.com [vn.bloomtechz.com]
• 4. A new method for synthesizing 5-Bromo-1-pentene_Chemicalbook [chemicalbook.com]
• 5. CN108046980B - Novel synthesis method of 5-bromo-1-pentene - Google Patents [patents.google.com]
• 6. 5-Bromo-1-pentene | 1119-51-3 | Benchchem [benchchem.com]
• 7. 5-Bromo-1-pentene | 1119-51-3 [chemicalbook.com]
• 8. nbinno.com [nbinno.com]
• 9. Page loading... [wap.guidechem.com]
• 10. Fractional distillation - Wikipedia [en.wikipedia.org]
• 11. scribd.com [scribd.com]
• 12. ambanimetal.com [ambanimetal.com]
• 13. kuberinternals.com [kuberinternals.com]
• 14. Fractionating Column Packing | Pro-Pak Column Packing | Pope Scientific, Inc. [popeinc.com]
• 15. Fractionating column - Sciencemadness Wiki [sciencemadness.org]
• 16. datasheets.scbt.com [datasheets.scbt.com]
• 17. 1-Pentene, 5-bromo- [webbook.nist.gov]
• 18. bloomtechz.com [bloomtechz.com]

preventing polymerization of 5-bromo-1-pentene during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the polymerization of 5-bromo-1-pentene during storage.

Troubleshooting Guide

Issue: Suspected Polymerization of 5-Bromo-1-Pentene

If you suspect that your sample of 5-bromo-1-pentene has begun to polymerize, follow these steps to assess the material and prevent further degradation.

Symptoms of Polymerization:

• Increased Viscosity: The liquid becomes noticeably thicker or more syrup-like.

• Presence of Solids: Formation of a white or off-white precipitate or a solid mass.

• Discoloration: The material may darken in color.[1]

• Exotherm: In severe cases, the container may feel warm to the touch due to the heat generated by the polymerization reaction.

Immediate Actions:

• Isolate the Container: Move the container to a well-ventilated area, away from heat sources and other chemicals.

• Do Not Attempt to Open a Swollen Container: If the container is bulging, do not attempt to open it. This indicates a buildup of pressure from the exothermic polymerization reaction and could pose an explosion hazard. Contact your institution's environmental health and safety (EHS) office for guidance on disposal.

• Cool the Container: If it is safe to do so, place the container in an ice bath to help dissipate heat and slow the reaction.

Confirmation of Polymerization:

If the material is still in a liquid state but you suspect partial polymerization, you can use the following quality control (QC) protocol to confirm the presence of oligomers or polymers.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the optimal storage conditions for 5-bromo-1-pentene to prevent polymerization?

  A1: To minimize the risk of polymerization, 5-bromo-1-pentene should be stored under the following conditions:

  • Temperature: Refrigerate at 2-8°C.[2][3]

  • Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent exposure to oxygen which can initiate polymerization.

  • Container: Use a tightly sealed, light-resistant container.

  • Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][5]

• Q2: Are there any materials that are incompatible with 5-bromo-1-pentene?

  A2: Yes, avoid storing 5-bromo-1-pentene with oxidizing agents, strong bases, and certain metals like aluminum or magnesium, as these can catalyze polymerization or cause other hazardous reactions.[4][6]

Inhibitors

• Q3: Should I use a polymerization inhibitor for storing 5-bromo-1-pentene?

  A3: Yes, using a polymerization inhibitor is highly recommended for long-term storage. Inhibitors work by scavenging free radicals, which are the initiators of the polymerization chain reaction.[][8]

• Q4: What are some common inhibitors for alkenyl halides like 5-bromo-1-pentene, and what are the recommended concentrations?

  A4: While specific data for 5-bromo-1-pentene is not extensively published, common and effective inhibitors for similar unsaturated compounds include:

  • Butylated Hydroxytoluene (BHT): A widely used phenolic antioxidant. A typical starting concentration is 50-200 ppm.[2][9]

  • Hydroquinone (HQ) and 4-Methoxyphenol (MEHQ): Effective phenolic inhibitors, often used in the range of 100-1000 ppm.[1][8]

  • Phenothiazine (PTZ): A highly effective inhibitor for a variety of monomers, including acrylates.[4][10] It can be used at concentrations of 100-500 ppm.

  It is crucial to ensure the inhibitor is fully dissolved in the monomer. Gentle agitation or stirring may be necessary.

• Q5: How do I add an inhibitor to my 5-bromo-1-pentene sample?

  A5: Inhibitors are typically solids that need to be dissolved in the liquid monomer. It is best to add the inhibitor to a fresh, unpolymerized sample.

  • Calculate the required mass of the inhibitor based on the desired concentration (in ppm) and the mass of your 5-bromo-1-pentene.

  • Under an inert atmosphere, add the solid inhibitor to the liquid monomer.

  • Seal the container and agitate gently until the inhibitor is fully dissolved.

Troubleshooting and Quality Control

• Q6: My 5-bromo-1-pentene has turned slightly yellow. Is it still usable?

  A6: A slight yellowing may indicate minor degradation or the presence of impurities and does not necessarily mean it has polymerized. However, it is a warning sign. It is advisable to perform a quality control check, such as the GC-MS protocol outlined below, to ensure its purity before use in a critical application.

• Q7: How can I check if my stored 5-bromo-1-pentene has started to polymerize?

  A7: You can perform a quality control analysis using Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. A detailed GC-MS protocol is provided in the "Experimental Protocols" section. The presence of higher molecular weight species (oligomers) in the GC chromatogram or changes in the proton and carbon signals in the NMR spectrum are indicative of polymerization.[11][12][13]

Data Presentation

Table 1: Recommended Storage Conditions and Inhibitors for 5-Bromo-1-Pentene

Parameter	Recommended Condition	Rationale
Storage Temperature	2-8°C	Reduces the rate of potential polymerization and peroxide formation.[2][3]
Atmosphere	Inert (Nitrogen or Argon)	Prevents contact with oxygen, which can initiate free-radical polymerization.
Inhibitor	BHT, HQ, MEHQ, or PTZ	Scavenges free radicals to prevent the initiation of polymerization.[1][2][10]
Inhibitor Concentration	50-1000 ppm	Effective range for inhibiting polymerization without significantly impacting subsequent reactions.[9]
Shelf Life (Estimated)
- Without Inhibitor	< 6 months	Prone to slow polymerization, especially if not stored under ideal conditions.
- With Inhibitor	> 12 months	Significantly extends the stability and usability of the compound.

Experimental Protocols

Protocol 1: Quality Control of 5-Bromo-1-Pentene using Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of 5-bromo-1-pentene and detect the presence of oligomers resulting from polymerization.

Materials:

• 5-bromo-1-pentene sample

• High-purity solvent for dilution (e.g., dichloromethane (B109758) or diethyl ether)

• Volumetric flasks and pipettes

• GC-MS instrument with a suitable capillary column (e.g., a non-polar or medium-polarity column like DB-5ms or equivalent)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the 5-bromo-1-pentene sample in the chosen solvent. A concentration of approximately 1 mg/mL is a good starting point.

  • Prepare a similar solution of a known pure standard of 5-bromo-1-pentene, if available, for comparison.

• GC-MS Instrument Setup (Example Conditions):

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes

    • Ramp: 10°C/min to 250°C

    • Hold at 250°C for 5 minutes

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Range: m/z 35-500

• Data Analysis:

  • Purity Assessment: In the total ion chromatogram (TIC), the peak corresponding to 5-bromo-1-pentene should be the major component. Calculate the peak area percentage to estimate purity.

  • Oligomer Detection: Look for peaks at later retention times with higher molecular weights. The mass spectra of these peaks will likely show repeating units corresponding to the monomer. The mass of the dimer (C10H18Br2) would be 298.2 g/mol , the trimer (C15H27Br3) would be 447.3 g/mol , and so on. The mass spectrum of 5-bromo-1-pentene will show a characteristic isotopic pattern for one bromine atom (M+ and M+2 peaks of similar intensity). Oligomers will show isotopic patterns corresponding to two, three, or more bromine atoms.

Interpretation of Results:

• Pure Sample: A single major peak for 5-bromo-1-pentene with purity >95% and no significant peaks at later retention times.

• Polymerized Sample: A reduced peak for the monomer and the appearance of a series of peaks at higher retention times, often with a regular spacing, corresponding to dimers, trimers, and larger oligomers.

Visualizations

Caption: Troubleshooting workflow for suspected polymerization.

Caption: Free-radical polymerization and inhibition mechanism.

References

• 1. iokinetic.com [iokinetic.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chempoint.com [chempoint.com]
• 5. 5-Bromo-4-(bromomethyl)-1-pentene (Stabilized with Copper wire) [lgcstandards.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 8. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Phenothiazine used as an excellent polymerization inhibitor for alkenyl monomers [handom-chem.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Heck Reaction for 5-Bromo-1-Pentene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Heck reaction for the specific substrate, 5-bromo-1-pentene. The content is designed to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low yield in the Heck reaction with 5-bromo-1-pentene?

Low yields in the Heck reaction with unactivated alkyl halides like 5-bromo-1-pentene can stem from several factors. The primary challenges are the slow rate of oxidative addition of the sp³-hybridized carbon-bromine bond to the palladium(0) catalyst and the potential for competing β-hydride elimination from the alkylpalladium intermediate.[1][2] Other common causes include catalyst deactivation, suboptimal reaction conditions (base, solvent, temperature), and the presence of impurities.[3][4]

Q2: What are the most common side reactions when using 5-bromo-1-pentene in a Heck reaction?

The primary side reaction to consider is the isomerization of the double bond in the product. This can occur through a reversible β-hydride elimination and re-addition of the palladium-hydride species.[5][6] Another potential side reaction is the homocoupling of 5-bromo-1-pentene. Additionally, if the reaction temperature is too high or the conditions are not optimal, decomposition of the starting material or product may occur.

Q3: How do I choose the right catalyst and ligand for the Heck reaction with an unactivated alkyl bromide?

For unactivated alkyl bromides, the choice of catalyst and ligand is critical to promote the challenging oxidative addition step.[7] Highly electron-rich and sterically bulky phosphine (B1218219) ligands are often preferred.[4] N-heterocyclic carbenes (NHCs) can also be effective.[8] Common palladium sources include Pd(OAc)₂ and Pd₂(dba)₃, which are reduced in situ to the active Pd(0) species.[9][10]

Q4: My palladium catalyst is turning into palladium black. What does this signify and how can it be prevented?

The formation of palladium black indicates the precipitation of metallic palladium from the catalytic cycle, leading to a decrease in catalytic activity.[11] This can be caused by several factors, including high reaction temperatures, an insufficient amount of stabilizing ligand, or the presence of oxygen.[11][12] To prevent this, ensure the reaction is performed under an inert atmosphere, consider using a more robust ligand, and avoid excessively high temperatures.[13]

Q5: Is it possible to perform the Heck reaction of 5-bromo-1-pentene at room temperature?

Traditionally, Heck reactions with alkyl halides require elevated temperatures. However, recent advancements have shown that photoinduced Heck reactions can proceed at room temperature.[14][15] These methods often involve irradiating the reaction mixture with visible light, which can facilitate the oxidative addition of the alkyl halide to the palladium catalyst.[14][15]

Troubleshooting Guide

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Action
Inactive Catalyst	Ensure a reliable palladium source is used. If using a Pd(II) precatalyst, confirm that the reaction conditions are suitable for its reduction to the active Pd(0) form.[5][11] Consider using a pre-activated Pd(0) catalyst like Pd₂(dba)₃.[10]
Inappropriate Ligand	Screen a variety of phosphine ligands with different steric and electronic properties (e.g., PPh₃, P(o-tol)₃, P(tBu)₃, or bidentate ligands like dppf).[7][10]
Insufficient Base Strength	Switch to a stronger or more soluble base. For instance, if using K₂CO₃, consider trying Cs₂CO₃ or an organic base like triethylamine (B128534) or DBU.[10][16]
Low Reaction Temperature	Gradually increase the reaction temperature in increments of 10-20 °C, while monitoring for product formation and any signs of decomposition.[4]
Poor Substrate Reactivity	While 5-bromo-1-pentene is the substrate of interest, ensure its purity. If possible, consider converting the bromide to the more reactive iodide.

Issue 2: Formation of Multiple Products (Low Selectivity)

Potential Cause	Troubleshooting Action
Double Bond Isomerization	The addition of silver or thallium salts can promote a cationic pathway and accelerate the reductive elimination step, minimizing the lifetime of the palladium-hydride intermediate that causes isomerization.[6][11] The choice of a non-coordinating, bulky base may also disfavor the re-addition step.[11]
Regioselectivity Issues	The regioselectivity of the Heck reaction can be influenced by both steric and electronic factors.[5] For neutral palladium complexes, the addition typically occurs at the less sterically hindered position of the alkene.[5] The choice of ligand can also influence regioselectivity.

Experimental Protocols

Representative Protocol for Heck Reaction of 5-Bromo-1-pentene with an Alkene

This protocol is a general guideline and will likely require optimization for the specific alkene coupling partner.

• Reaction Setup: In a glovebox or under a positive pressure of an inert gas (e.g., argon or nitrogen), add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (e.g., PPh₃, 4-10 mol%) to an oven-dried reaction vessel equipped with a magnetic stir bar.

• Addition of Reagents: Add the anhydrous solvent (e.g., DMF, acetonitrile (B52724), or toluene).[4][10] To this mixture, add the alkene (1.0 equivalent), followed by 5-bromo-1-pentene (1.2 equivalents), and the base (e.g., K₂CO₃, 2.0 equivalents).[17]

• Reaction Execution: Seal the reaction vessel and heat the mixture to the desired temperature (typically between 80-120 °C) with vigorous stirring.[9]

• Monitoring: Monitor the progress of the reaction using a suitable analytical technique such as TLC, GC-MS, or LC-MS.

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation

Table 1: Typical Reaction Parameters for Heck Reactions with Alkyl Halides

Parameter	Typical Range	Notes
Palladium Catalyst	1-10 mol%	Pd(OAc)₂, PdCl₂, Pd₂(dba)₃ are common precatalysts.[10]
Ligand	2-20 mol%	Bulky, electron-donating phosphines (e.g., P(tBu)₃) or NHCs are often effective for alkyl halides.[4][7]
Base	1.5-3.0 equivalents	Inorganic bases (K₂CO₃, Cs₂CO₃) or organic bases (Et₃N, DBU) can be used.[9][10]
Solvent	-	Polar aprotic solvents like DMF, DMA, NMP, or acetonitrile are common.[4][10]
Temperature	80-140 °C	Higher temperatures are often required for unactivated alkyl halides.[3] Microwave irradiation can sometimes be beneficial.[8]
Reaction Time	12-48 hours	Highly dependent on substrate reactivity and reaction conditions.

Visualizations

Caption: The catalytic cycle of the Heck reaction.

Caption: A workflow for troubleshooting low yields in the Heck reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. scienceinfo.com [scienceinfo.com]
• 7. Transition-Metal-Catalyzed Alkyl Heck-Type Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Heck reaction - Wikipedia [en.wikipedia.org]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. benchchem.com [benchchem.com]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Heck Reaction of Electronically Diverse Tertiary Alkyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Intramolecular Heck reaction - Wikipedia [en.wikipedia.org]
• 17. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03533F [pubs.rsc.org]

Technical Support Center: Managing Reactions of 5-Bromo-1-Pentene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-bromo-1-pentene. The focus is on managing and minimizing the formation of elimination byproducts in common reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions when using 5-bromo-1-pentene as a substrate?

A1: 5-Bromo-1-pentene is a primary alkyl halide, making it susceptible to both bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2) reactions. The desired pathway often depends on the specific synthesis, but the formation of the elimination byproduct, 1,4-pentadiene (B1346968), is a common issue that needs to be managed. In the context of organometallic chemistry, such as Grignard reagent formation, Wurtz-type coupling to form 1,5-hexadiene (B165246) is a significant side reaction.[1]

Q2: What is the main elimination byproduct I should be concerned about in SN2/E2 reactions?

A2: The primary elimination byproduct from an E2 reaction of 5-bromo-1-pentene is 1,4-pentadiene . This occurs when a base abstracts a proton from the carbon adjacent (beta-carbon) to the carbon bearing the bromine atom.

Q3: What factors generally favor the desired SN2 substitution over the E2 elimination?

A3: To favor the SN2 pathway, the following conditions are generally recommended:

• Nucleophile/Base: Use a strong, but minimally hindered nucleophile. Stronger bases that are sterically hindered will favor E2.[2]

• Temperature: Lower reaction temperatures generally favor substitution over elimination.[3] Elimination reactions have a higher activation energy and are more favored at elevated temperatures.[3][4]

• Solvent: Polar aprotic solvents (e.g., DMSO, DMF, acetone) can enhance the rate of SN2 reactions.[5]

Q4: When does E2 elimination become the major pathway?

A4: The E2 pathway is favored under the following conditions:

• Base: Use of a strong, sterically hindered base such as potassium tert-butoxide (t-BuOK).[2]

• Temperature: Higher reaction temperatures significantly increase the proportion of the elimination product.[3]

• Solvent: While less of a deciding factor for primary halides than the base and temperature, less polar solvents can favor elimination.

Troubleshooting Guides

Issue 1: Low Yield of SN2 Product Due to 1,4-Pentadiene Formation

Problem: You are attempting a substitution reaction with 5-bromo-1-pentene but are observing a significant amount of 1,4-pentadiene in your product mixture, leading to a low yield of the desired substituted product.

Troubleshooting Steps:

• Evaluate Your Base/Nucleophile:

  • Is it sterically hindered? Bulky bases like potassium tert-butoxide strongly favor elimination. Consider switching to a less hindered nucleophile with high nucleophilicity, such as iodide, cyanide, or an azide.

  • Is it a strong base? Very strong bases that are not highly nucleophilic will favor elimination.

• Lower the Reaction Temperature:

  • Elimination reactions are entropically favored and have a higher activation energy than substitution reactions.[3][4] Therefore, running the reaction at a lower temperature will kinetically favor the SN2 pathway. Try running your reaction at room temperature or even 0 °C if the reaction rate is still acceptable.

• Choose an Appropriate Solvent:

  • Polar aprotic solvents like DMSO or DMF can accelerate SN2 reactions. If you are using a protic solvent like ethanol, this could be contributing to the elimination side reaction, especially at higher temperatures.

Issue 2: Formation of 1,5-Hexadiene During Grignard Reagent Formation

Problem: When preparing a Grignard reagent from 5-bromo-1-pentene, you are observing the formation of a significant amount of 1,5-hexadiene, which reduces the yield of your desired Grignard reagent.

Troubleshooting Steps:

• Slow Down the Addition:

  • The formation of 1,5-hexadiene is due to a Wurtz-type coupling reaction, where the formed Grignard reagent reacts with unreacted 5-bromo-1-pentene.[6] To minimize this, add the 5-bromo-1-pentene solution very slowly to the magnesium turnings. This maintains a low concentration of the alkyl halide in the presence of the Grignard reagent.

• Ensure Proper Initiation and Stirring:

  • The reaction should be initiated properly before the bulk of the alkyl halide is added. Activation of the magnesium with a small crystal of iodine or 1,2-dibromoethane (B42909) can be helpful.[7]

  • Vigorous stirring is crucial to ensure an even reaction rate and to prevent localized high concentrations of reactants.[7]

• Maintain Anhydrous Conditions:

  • Grignard reagents are highly sensitive to moisture.[8] Ensure all glassware is thoroughly dried and that anhydrous solvents are used. The presence of water will quench the Grignard reagent and can lead to other side reactions.

Data Presentation

The following tables summarize the expected outcomes of reactions with primary alkyl halides like 5-bromo-1-pentene based on general principles of SN2/E2 competition.

Table 1: Influence of Nucleophile/Base on Reaction Outcome with Primary Alkyl Halides

Nucleophile/Base	Type	Predominant Reaction	Notes
NaCN, NaI, NaN3, NaSH	Strong Nucleophile, Weak Base	SN2	These reagents are excellent for substitution on primary halides.
NaOH, NaOCH3	Strong Nucleophile, Strong Base	SN2 (major), E2 (minor)	Elimination becomes more significant with increasing temperature.
KOC(CH3)3 (Potassium tert-butoxide)	Weak Nucleophile, Strong Hindered Base	E2	The steric bulk of this base makes it a poor nucleophile, favoring elimination.[2]
H2O, CH3OH	Weak Nucleophile, Weak Base	Very slow SN2	These reactions are generally not synthetically useful due to slow rates.

Table 2: Effect of Temperature on the SN2/E2 Ratio for Primary Alkyl Halides with a Strong, Unhindered Base (e.g., NaOCH2CH3 in Ethanol)

Temperature	Expected SN2 Product %	Expected E2 Product %	Rationale
25 °C	High	Low	Lower temperature favors the substitution pathway.
55 °C	Moderate to High	Moderate	Increasing temperature increases the rate of elimination.
>80 °C	Low to Moderate	High	At higher temperatures, elimination becomes the major pathway.[3]

Experimental Protocols

Protocol 1: Synthesis of 5-Hexenenitrile (B1345603) (SN2 Reaction)

This protocol describes the nucleophilic substitution of 5-bromo-1-pentene with sodium cyanide to yield 5-hexenenitrile.

Materials:

• 5-bromo-1-pentene

• Sodium cyanide (NaCN)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, distillation apparatus

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add sodium cyanide (1.2 equivalents) and anhydrous DMSO.

• Addition of Substrate: While stirring the mixture, add 5-bromo-1-pentene (1.0 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 40-50 °C and stir for 4-6 hours. Monitor the reaction progress by TLC or GC.

• Work-up: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (2 x 50 mL) to remove residual DMSO.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude 5-hexenenitrile by vacuum distillation.

Protocol 2: Formation of Pent-5-en-1-ylmagnesium bromide (Grignard Reagent) with Minimized Wurtz Coupling

This protocol details the formation of the Grignard reagent from 5-bromo-1-pentene, with an emphasis on minimizing the 1,5-hexadiene byproduct.

Materials:

• 5-bromo-1-pentene

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine (a small crystal)

• Three-necked round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, inert gas supply (N2 or Ar)

Procedure:

• Apparatus Setup: Assemble a three-necked flask with a reflux condenser, a dropping funnel, and an inert gas inlet. Flame-dry all glassware under vacuum or in an oven and cool under a stream of inert gas.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine to activate the magnesium surface.[7]

• Solvent Addition: Add enough anhydrous diethyl ether or THF to cover the magnesium turnings.

• Initiation: Prepare a solution of 5-bromo-1-pentene (1.0 equivalent) in anhydrous ether or THF in the dropping funnel. Add a small amount of this solution to the magnesium suspension to initiate the reaction (indicated by bubbling and a color change).

• Slow Addition: Once the reaction has started, add the remaining 5-bromo-1-pentene solution dropwise over a period of 1-2 hours to maintain a gentle reflux. This slow addition is critical to minimize Wurtz coupling.

• Completion: After the addition is complete, stir the reaction mixture at room temperature for an additional hour to ensure complete conversion. The resulting Grignard reagent is ready for use in subsequent steps.

Visualizations

Caption: Competing SN2 and E2 pathways for 5-bromo-1-pentene.

Caption: Minimizing Wurtz coupling in Grignard reagent formation.

References

• 1. A new method for synthesizing 5-Bromo-1-pentene_Chemicalbook [chemicalbook.com]
• 2. transformationtutoring.com [transformationtutoring.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. organic chemistry - Selecting between SN2 and E2 primary alkyl halide - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Wurtz (Coupling) [quimicaorganica.org]
• 7. orgosolver.com [orgosolver.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Catalyst Selection for Cross-Coupling with 5-Bromo-1-Pentene: A Technical Support Center

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to facilitate catalyst selection and reaction optimization for cross-coupling reactions involving 5-bromo-1-pentene.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when using 5-bromo-1-pentene in cross-coupling reactions?

A1: 5-Bromo-1-pentene is an unactivated primary alkyl bromide. The primary challenges associated with this substrate include:

• Slow Oxidative Addition: The C(sp³)–Br bond is generally less reactive towards palladium(0) catalysts compared to C(sp²)–Br bonds in aryl or vinyl bromides.[1]

• β-Hydride Elimination: The presence of β-hydrogens in the alkyl chain can lead to the formation of an alkene byproduct and decomposition of the organopalladium intermediate.[1]

• Side Reactions: Other potential side reactions include homocoupling of the organometallic reagent and dehalogenation of the starting material.

Q2: Which cross-coupling reactions are most suitable for 5-bromo-1-pentene?

A2: Several cross-coupling reactions can be employed to functionalize 5-bromo-1-pentene. The most common include:

• Suzuki-Miyaura Coupling: Couples with organoboron reagents (boronic acids or esters). It is widely used due to the stability and low toxicity of the boron reagents.

• Heck Reaction: Couples with alkenes. This reaction is a powerful tool for forming new carbon-carbon double bonds.[2]

• Sonogashira Coupling: Couples with terminal alkynes to form enynes.[3][4]

• Negishi Coupling: Utilizes organozinc reagents, which are often highly reactive and tolerate a variety of functional groups.[5]

• Kumada Coupling: Employs Grignard reagents (organomagnesium halides). This reaction is highly effective but the strong basicity of Grignard reagents can limit functional group tolerance.[4]

Q3: What general type of palladium catalyst is a good starting point for cross-coupling with 5-bromo-1-pentene?

A3: For unactivated alkyl bromides like 5-bromo-1-pentene, highly active palladium catalysts are generally required. A common starting point is a palladium(II) precatalyst such as Pd(OAc)₂ or PdCl₂, which is reduced in situ to the active Pd(0) species.[2] Alternatively, pre-formed Pd(0) catalysts like Pd(PPh₃)₄ or Pd₂(dba)₃ can be used.[6] The choice of ligand is crucial for catalyst activity and stability.

Q4: How does the choice of ligand influence the reaction?

A4: The ligand plays a critical role in stabilizing the palladium catalyst, promoting oxidative addition, and preventing catalyst decomposition. For cross-coupling with unactivated alkyl bromides, bulky and electron-rich phosphine (B1218219) ligands are often preferred. These ligands can accelerate the rate-limiting oxidative addition step and inhibit β-hydride elimination. Examples of effective ligands include trialkylphosphines (e.g., P(t-Bu)₃) and biaryl phosphines (e.g., SPhos, XPhos).[7]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inactive Catalyst	Ensure the palladium source and ligands are of high quality and stored under an inert atmosphere. For Pd(II) precatalysts, ensure the reaction conditions are suitable for reduction to Pd(0). Consider using a pre-formed Pd(0) catalyst.
Inefficient Oxidative Addition	Increase the reaction temperature. Switch to a more electron-rich and sterically bulky ligand (e.g., P(tBu)₃, SPhos, XPhos).
Catalyst Decomposition	The formation of palladium black is a sign of catalyst decomposition.[8] Try using a more robust ligand, lowering the reaction temperature, or using a pre-formed palladacycle catalyst.
Suboptimal Base or Solvent	The choice of base and solvent is critical. Screen a variety of bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvents (e.g., THF, Dioxane, Toluene, DMF). For Suzuki reactions, the presence of water can be crucial.
Poor Quality Reagents	Ensure all reagents, especially the organometallic partner, are pure and handled under appropriate inert conditions.

Issue 2: Formation of Significant Side Products

Side Product	Potential Cause & Troubleshooting Steps
Homocoupling Product	This is the coupling of two molecules of the organometallic reagent. It is often promoted by the presence of oxygen. Ensure the reaction is thoroughly degassed. Using a Pd(0) source directly can sometimes mitigate this issue.
Dehalogenation Product	The bromoalkane is reduced to the corresponding alkane. This can be caused by certain phosphine ligands and bases, especially at high temperatures. Try a different ligand or a milder base, and consider lowering the reaction temperature.
Alkene from β-Hydride Elimination	The terminal double bond of 5-bromo-1-pentene can isomerize or the desired product may not form due to β-hydride elimination from the alkyl-palladium intermediate. Use bulky ligands to sterically hinder this process.
Isomerization of the Pentenyl Group	The palladium-hydride species formed during the catalytic cycle can promote isomerization of the double bond.[6] Minimize reaction time and temperature. The addition of certain additives like silver salts can sometimes suppress this.[8]

Data Presentation

Disclaimer: The following tables provide representative data for cross-coupling reactions of analogous unactivated alkyl bromides due to a lack of specific quantitative data for 5-bromo-1-pentene in the searched literature. These conditions should serve as a starting point for optimization.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Unactivated Alkyl Bromides

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O	100	12	85
PdCl₂(dppf) (5)	-	Cs₂CO₃ (2)	Dioxane/H₂O	80	24	78
Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	DMF/H₂O	90	18	75

Table 2: Representative Conditions for Heck Reaction of Unactivated Alkyl Bromides

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N (1.5)	DMF	100	24	70
Pd₂(dba)₃ (1)	P(t-Bu)₃ (2)	Cy₂NMe (1.5)	Dioxane	120	18	75
(C₆H₅CN)₂PdCl₂ (3)	-	K₂CO₃ (2)	NMP	110	16	65

Table 3: Representative Conditions for Sonogashira Coupling of Unactivated Alkyl Bromides

Catalyst (mol%)	Co-catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
PdCl₂(PPh₃)₂ (2)	CuI (4)	-	Et₃N	THF	65	12	80
Pd(PPh₃)₄ (5)	CuI (10)	-	Piperidine	DMF	80	8	85
Pd(OAc)₂ (2)	-	XPhos (4)	Cs₂CO₃	Dioxane	100	24	72

Experimental Protocols

Disclaimer: The following are general protocols for cross-coupling reactions of unactivated alkyl bromides and should be adapted and optimized for 5-bromo-1-pentene.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the boronic acid (1.2 equiv) and the base (e.g., K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Reagent Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%). Add 5-bromo-1-pentene (1.0 equiv).

• Solvent Addition: Add the degassed solvent system (e.g., Toluene/H₂O 10:1) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Heck Reaction

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., P(o-tol)₃, 4 mol%).[2]

• Inert Atmosphere: Seal the flask and purge with an inert gas for 10-15 minutes.[2]

• Reagent Addition: Under the inert atmosphere, add the anhydrous solvent (e.g., DMF), followed by the base (e.g., Et₃N, 1.5 equiv), the alkene coupling partner (1.2 equiv), and 5-bromo-1-pentene (1.0 equiv) via syringe.[2]

• Reaction: Immerse the flask in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.[2]

• Monitoring: Monitor the reaction progress by TLC or GC-MS.[2]

• Work-up: After cooling, dilute the mixture with an organic solvent and wash with water to remove the solvent and salt. Wash the organic layer with brine.[2]

• Purification: Dry the organic layer, filter, and concentrate. Purify the crude product by column chromatography.[2]

Protocol 3: General Procedure for Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%) and the copper(I) co-catalyst (e.g., CuI, 4 mol%).[9]

• Solvent and Reagent Addition: Add the anhydrous solvent (e.g., THF) and the amine base (e.g., Et₃N). Stir for 10 minutes.

• Alkyne and Alkyl Bromide Addition: Add the terminal alkyne (1.1 equiv) and 5-bromo-1-pentene (1.0 equiv) to the reaction mixture.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 65 °C).

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent.

• Purification: Dry the combined organic layers, filter, and concentrate. Purify the crude product by column chromatography.

Catalyst Selection Workflow

The following diagram illustrates a logical workflow for selecting a suitable catalyst system for the cross-coupling of 5-bromo-1-pentene.

Catalyst selection workflow for 5-bromo-1-pentene.

References

• 1. Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. Negishi Coupling [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Low Conversion Rates in 5-Bromo-1-Pentene Alkylation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address low conversion rates in alkylation reactions involving 5-bromo-1-pentene.

Frequently Asked Questions (FAQs)

Q1: My alkylation reaction with 5-bromo-1-pentene is resulting in a low yield of the desired product. What are the most common causes?

Low conversion rates in the alkylation of 5-bromo-1-pentene, a primary alkyl halide, are typically due to suboptimal reaction conditions that favor competing side reactions. The most common culprits include:

• Competition from Elimination (E2) Reactions: The nucleophile/base can abstract a proton from the carbon adjacent to the bromine-bearing carbon, leading to the formation of 1,4-pentadiene (B1346968). This is more likely with strong, sterically hindered bases.

• Issues with Nucleophile Generation: If using a carbanion or enolate as the nucleophile, incomplete deprotonation of the precursor will lead to a lower concentration of the active nucleophile.

• Grignard Reagent Issues: If you are forming a Grignard reagent from 5-bromo-1-pentene, problems with its formation (e.g., due to moisture) or side reactions like Wurtz coupling can significantly reduce the yield of the desired alkylated product.[1][2]

• Reaction with the Alkene: Under certain conditions, the nucleophile or other reagents might react with the terminal double bond of 5-bromo-1-pentene.

Q2: I am observing a significant amount of 1,4-pentadiene in my reaction mixture. How can I minimize this elimination byproduct?

The formation of 1,4-pentadiene is a result of an E2 elimination reaction competing with the desired SN2 alkylation. To favor substitution over elimination, consider the following adjustments:

• Choice of Base/Nucleophile: Use a strong, but non-hindered nucleophile. For enolates, using a base that matches the alkoxide of the ester (e.g., sodium ethoxide for ethyl esters) is a common strategy.[3][4] Strong, bulky bases like potassium tert-butoxide are more likely to act as bases and promote elimination.[5][6]

• Temperature: Lowering the reaction temperature generally favors the SN2 pathway over the E2 pathway.[7]

• Solvent: Polar aprotic solvents such as THF or DMF are generally preferred for SN2 reactions as they solvate the cation of the base, leaving the anionic nucleophile more reactive.[8]

Q3: My attempt to form a Grignard reagent with 5-bromo-1-pentene seems to have failed or gives a low yield of the subsequent product. What should I check?

Grignard reagent formation is highly sensitive to the reaction conditions. Common reasons for failure or low yields include:

• Presence of Moisture: Grignard reagents are extremely reactive towards protic sources like water. Ensure all glassware is rigorously flame-dried or oven-dried and that all solvents and reagents are anhydrous.[1][2]

• Magnesium Surface Passivation: The magnesium turnings can have a passivating oxide layer. Activate the magnesium using a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the turnings before the reaction.[2]

• Wurtz Coupling: The formed Grignard reagent can react with unreacted 5-bromo-1-pentene. This can be minimized by the slow, controlled addition of the 5-bromo-1-pentene to the magnesium suspension.[2]

Q4: I am using a malonic ester as my nucleophile, but the yield is still poor. What specific parameters should I optimize?

For malonic ester alkylations, several factors can be fine-tuned:

• Base Selection: Ensure complete deprotonation of the diethyl malonate. Sodium ethoxide in ethanol (B145695) is a standard choice. The base should be strong enough to fully deprotonate the malonate.[3][4]

• Stoichiometry: Using a slight excess of the malonic ester can sometimes help to minimize dialkylation, although for a dihalide like 1,5-dibromopentane (B145557) (in a related synthesis), a 1:2 ratio with two equivalents of base is used.[9]

• Reaction Time and Temperature: The reaction may require heating (reflux) to proceed to completion. Monitor the reaction progress by TLC or GC to determine the optimal reaction time.[10]

Data Presentation

Table 1: General Conditions for Alkylation of 5-Bromo-1-Pentene with Diethyl Malonate

Parameter	Condition	Rationale
Base	Sodium Ethoxide (NaOEt)	A sufficiently strong base to deprotonate diethyl malonate, and the ethoxide matches the ester to prevent transesterification.[3][4]
Solvent	Anhydrous Ethanol	A common solvent for reactions involving sodium ethoxide.[10]
Temperature	Reflux	Heating is often required to drive the alkylation to completion.[10]
Reactant Ratio	1:1.1 (Diethyl Malonate : 5-Bromo-1-pentene)	A slight excess of the alkylating agent can help ensure complete consumption of the malonate enolate.

Table 2: Troubleshooting Guide for Low Alkylation Yield

Observation	Potential Cause	Suggested Solution
Significant amount of 1,4-pentadiene byproduct	E2 Elimination is competing with SN2 alkylation.	Use a less sterically hindered base, lower the reaction temperature.[6][7]
Unreacted starting material (5-bromo-1-pentene)	Incomplete formation or deactivation of the nucleophile.	Ensure anhydrous conditions, use a sufficiently strong base, and check the purity of reagents.[1][2]
High molecular weight byproducts (in Grignard reactions)	Wurtz coupling.	Add 5-bromo-1-pentene slowly to the magnesium turnings.[2]
Dialkylated product	The mono-alkylated product is deprotonated and reacts again.	Use a larger excess of the nucleophile.

Experimental Protocols

Key Experiment: Alkylation of Diethyl Malonate with 5-Bromo-1-pentene

This protocol describes the synthesis of diethyl (pent-4-en-1-yl)malonate.

Materials:

• Sodium metal

• Anhydrous ethanol

• Diethyl malonate

• 5-bromo-1-pentene

• Diethyl ether

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Preparation of Sodium Ethoxide: In a suitable reaction flask equipped with a reflux condenser and a dropping funnel, dissolve sodium (1 equivalent) in anhydrous ethanol under an inert atmosphere.

• Enolate Formation: To the warm sodium ethoxide solution (around 50°C), add diethyl malonate (1 equivalent) dropwise.

• Alkylation: To the resulting solution of the malonate enolate, add 5-bromo-1-pentene (1.1 equivalents) dropwise over 15 minutes.

• Reaction: Heat the reaction mixture to reflux for 2 hours.

• Work-up: After cooling, pour the reaction mixture into a separatory funnel containing diethyl ether and a semi-saturated sodium chloride solution.

• Extraction: Separate the layers and extract the aqueous phase twice with diethyl ether.

• Washing and Drying: Combine the organic layers, wash twice with a semi-saturated sodium chloride solution, and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.[10]

Visualizations

Logical Relationships in Troubleshooting Low Conversion

Caption: A decision tree for troubleshooting low conversion rates in 5-bromo-1-pentene alkylation.

Competing Reaction Pathways: Substitution vs. Elimination

Caption: Competing SN2 (alkylation) and E2 (elimination) pathways for 5-bromo-1-pentene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Malonic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. 5-Bromo-1-pentene | 1119-51-3 | Benchchem [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. reddit.com [reddit.com]
• 8. 8.4 Comparison and Competition Between SN1, SN2, E1 and E2 – Organic Chemistry I [kpu.pressbooks.pub]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. prepchem.com [prepchem.com]

Technical Support Center: Reactivity of 5-Bromo-1-Pentene

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the effect of solvent on the reactivity of 5-bromo-1-pentene.

Frequently Asked Questions (FAQs)

Q1: What are the primary reaction pathways for 5-bromo-1-pentene?

A1: As a primary alkyl halide with a terminal double bond, 5-bromo-1-pentene can undergo several competing reactions:

• Nucleophilic Substitution (S(_N)2): Favored by strong, sterically unhindered nucleophiles in polar aprotic solvents.

• Elimination (E2): Favored by strong, sterically hindered bases.

• Solvolysis (S(_N)1/E1): Can occur in polar protic solvents, though less common for primary halides.

• Intramolecular Cyclization: The presence of the double bond allows for the possibility of forming a five-membered ring (cyclopentyl derivatives) or cyclization to cyclopentene (B43876), particularly under conditions that favor carbocation formation or in the presence of certain catalysts.

Q2: How does the choice of solvent influence the reaction outcome?

A2: The solvent plays a critical role in determining the predominant reaction mechanism and product distribution.

• Polar Protic Solvents (e.g., water, ethanol (B145695), acetic acid): These solvents can solvate both cations and anions effectively. They can stabilize the carbocation intermediate, thus favoring S(_N)1 and E1 pathways. They can also act as nucleophiles in solvolysis reactions.

• Polar Aprotic Solvents (e.g., acetone (B3395972), DMSO, DMF): These solvents are poor at solvating anions, which makes nucleophiles more reactive and favors the S(_N)2 pathway.

• Nonpolar Solvents (e.g., hexane, benzene): Reactions of polar starting materials like 5-bromo-1-pentene are often slow in nonpolar solvents due to poor solubility and inability to stabilize charged intermediates or transition states.

Q3: Can 5-bromo-1-pentene undergo intramolecular cyclization?

A3: Yes, under certain conditions, 5-bromo-1-pentene can cyclize. For instance, treatment with a strong base can lead to the formation of cyclopentene through an intramolecular elimination process. The choice of solvent can influence the efficiency of this cyclization.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Step
Incorrect Solvent Choice	Ensure the solvent is appropriate for the desired reaction. For S(_N)2, use a polar aprotic solvent. For E2, a less polar solvent with a strong, bulky base may be optimal.
Decomposition of Reactant	5-bromo-1-pentene can be unstable. Store it properly and consider using freshly purified material.
Poor Nucleophile/Base	Verify the quality and concentration of your nucleophile or base. Some reagents degrade over time.
Reaction Temperature Too Low	Some reactions require heating to proceed at a reasonable rate. Gradually increase the temperature while monitoring for side product formation.
Product Loss During Workup	If the product is volatile or has some water solubility, it can be lost during extraction and solvent removal. Use cooled solvents for extraction and be cautious during evaporation.[1]

Issue 2: Formation of Multiple Products

Possible Cause	Troubleshooting Step
Competition between S(_N)2 and E2	This is common. To favor S(_N)2, use a good, non-bulky nucleophile at a lower temperature. To favor E2, use a strong, sterically hindered base (e.g., potassium tert-butoxide) and higher temperatures.
Solvolysis Products	If using a protic solvent, expect products where the solvent has acted as the nucleophile. To avoid this, switch to an aprotic solvent.
Rearrangement Products	Although less likely for a primary halide, carbocation rearrangements can occur under S(_N)1 conditions, leading to unexpected products.
Intramolecular Cyclization	The formation of cyclopentyl or cyclopentene derivatives can compete with intermolecular reactions. Analyze your product mixture carefully (e.g., by GC-MS and NMR) to identify these products.

Quantitative Data

The following table summarizes available quantitative data on the reactivity of 5-bromo-1-pentene in different solvents.

Solvent	Reagent	Temperature (°C)	Rate Constant (k)	Product(s)	Yield (%)
80% Ethanol	- (Solvolysis)	25	1.77 x 10⁻⁷ s⁻¹[2]	5-ethoxy-1-pentene, 1-penten-5-ol	-
N,N-Dimethylformamide (DMF)	Phenol, K₂CO₃	-	-	Phenyl 4-pentenyl ether	-
N,N-Dimethylformamide (DMF)	1,5-dibromopentane (as starting material for synthesis)	140-150	-	5-bromo-1-pentene	72-76

Note: The rate constant from the literature is presented as found, but the original units may contain a typographical error.

Experimental Protocols

Protocol 1: Kinetic Analysis of the Solvolysis of 5-Bromo-1-Pentene in 80% Ethanol

Objective: To determine the rate constant for the solvolysis of 5-bromo-1-pentene.

Materials:

• 5-bromo-1-pentene

• 80% ethanol (v/v)

• Standardized sodium hydroxide (B78521) solution (e.g., 0.02 M)

• Phenolphthalein (B1677637) indicator

• Constant temperature bath

• Burette, pipettes, flasks

Procedure:

• Prepare a solution of 5-bromo-1-pentene in 80% ethanol (e.g., 0.1 M).

• Place the reaction flask in a constant temperature bath (e.g., 25°C).

• At regular time intervals, withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding the aliquot to a flask containing acetone or by cooling it in an ice bath.

• Add a few drops of phenolphthalein indicator to the quenched aliquot.

• Titrate the HBr produced during the solvolysis with the standardized NaOH solution until a faint pink color persists.

• Record the volume of NaOH used.

• The rate constant can be determined by plotting ln(V∞ - Vt) versus time, where V∞ is the volume of NaOH used at the completion of the reaction and Vt is the volume at time t. The slope of the line will be -k.

Protocol 2: Product Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify the products of the reaction of 5-bromo-1-pentene.

Procedure:

• After the reaction is complete, work up the reaction mixture by quenching, extracting the organic products, and drying the organic layer.

• Carefully concentrate the organic solution.

• Inject a small sample of the product mixture into the GC-MS.

• GC conditions (example):

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms).

  • Injector Temperature: 250°C.

  • Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) to ensure all components elute.

  • Carrier Gas: Helium.

• MS conditions (example):

  • Ionization Mode: Electron Ionization (EI).

  • Mass Range: Scan a range appropriate for the expected products (e.g., 35-300 m/z).

• Identify the products by comparing their mass spectra to a library (e.g., NIST) and their retention times to known standards if available.

• Quantify the relative amounts of each product by integrating the peak areas in the gas chromatogram.

Visualizations

Caption: Reaction pathways of 5-bromo-1-pentene.

Caption: General experimental workflow.

Caption: Troubleshooting decision tree.

References

• 1. benchchem.com [benchchem.com]
• 2. datapdf.com [datapdf.com]

Technical Support Center: Workup Procedures for Reactions Involving 5-Bromo-1-Pentene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the workup of reactions involving 5-bromo-1-pentene. The information is tailored for researchers, scientists, and drug development professionals to help streamline their experimental processes and improve outcomes.

Grignard Reaction Workup

The Grignard reaction is a powerful tool for C-C bond formation. However, the workup procedure for reactions involving the Grignard reagent of 5-bromo-1-pentene (5-pentenylmagnesium bromide) can present challenges due to the sensitivity of the reagent and the potential for side reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Grignard reaction did not initiate. What are the common causes and solutions?

A1: Grignard reaction initiation failure is a frequent issue. Key factors include:

• Wet Glassware or Solvents: Grignard reagents are extremely sensitive to moisture. Ensure all glassware is rigorously dried, for example, by flame-drying under vacuum or oven-drying.[1] Solvents like diethyl ether or THF must be anhydrous.[2]

• Inactive Magnesium Surface: The magnesium turnings may have an oxide layer that prevents the reaction. Activating the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) can help initiate the reaction.[1]

• Purity of 5-Bromo-1-Pentene: Ensure the starting material is pure and free of water.

Q2: After quenching the reaction, I have a persistent emulsion during the extraction. How can I break it?

A2: Emulsions are common in Grignard workups. To resolve this:

• Add Brine: Washing the organic layer with a saturated aqueous solution of sodium chloride (brine) can help break up emulsions by increasing the ionic strength of the aqueous phase.

• Filtration: Filtering the entire mixture through a pad of Celite or glass wool can help to remove fine solids that may be stabilizing the emulsion.

• Centrifugation: If available, centrifuging the mixture is a very effective method for separating the layers.

Q3: My final product is contaminated with unreacted 5-bromo-1-pentene. How can I remove it?

A3: Removing unreacted 5-bromo-1-pentene can be achieved through:

• Distillation: If the boiling point of your product is significantly different from that of 5-bromo-1-pentene (b.p. 127 °C), fractional distillation under reduced pressure can be effective.

• Chromatography: Flash column chromatography on silica (B1680970) gel is a reliable method for separating the nonpolar 5-bromo-1-pentene from more polar products. A nonpolar eluent system, such as hexanes or a low percentage of ethyl acetate (B1210297) in hexanes, will typically elute the starting material first.

Q4: I observe a significant amount of a homocoupling product (1,9-decadiene) in my crude NMR. What causes this and how can I avoid it?

A4: Homocoupling is a known side reaction in Grignard preparations. It can be minimized by:

• Slow Addition: Add the 5-bromo-1-pentene solution slowly to the magnesium turnings to maintain a low concentration of the alkyl halide in the reaction mixture.

• Reaction Temperature: Maintain a gentle reflux during the Grignard formation. Overheating can promote side reactions.

Experimental Protocol: Grignard Reaction Quench and Workup

A typical workup procedure for a Grignard reaction involving 5-pentenylmagnesium bromide is as follows:

• Quenching: Cool the reaction mixture in an ice bath. Slowly add a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) dropwise with vigorous stirring to quench any unreacted Grignard reagent. Alternatively, for acid-sensitive products, a cold, dilute acid (e.g., 1 M HCl) can be used.

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether or another suitable organic solvent to extract the product. Separate the organic layer.

• Washing: Wash the organic layer sequentially with water and then brine to remove inorganic salts and break any emulsions.

• Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography or distillation.

Quantitative Data

Parameter	Typical Value	Reference
Yield	60-80%	[1]
Purity (after chromatography)	>95%	[1]
Reaction Time	1-3 hours	[1]

Workup Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]

dealing with the formation of 1,4-pentadiene byproduct

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 1,4-pentadiene (B1346968), with a focus on minimizing the formation of unwanted byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed during the synthesis of 1,4-pentadiene?

The formation of byproducts is highly dependent on the chosen synthetic route. However, some common impurities to be aware of include:

• Isomeric Pentadienes: The most prevalent byproduct is the thermodynamically more stable conjugated isomer, 1,3-pentadiene (B166810). This isomerization can be catalyzed by acid, base, or heat.[1][2][3]

• Oligomers and Polymers: Dienes are susceptible to oligomerization and polymerization, especially at elevated temperatures or in the presence of catalytic residues.[3]

• Coupling Products: In Grignard-based syntheses utilizing allyl halides, the formation of 1,5-hexadiene (B165246) (biallyl) via a Wurtz-type coupling is a significant side reaction.[4][5]

• Unreacted Starting Materials and Intermediates: Depending on the reaction efficiency, starting materials and intermediates may remain in the crude product. For instance, in the pyrolysis of 1,5-pentanediol (B104693) diacetate, unreacted diacetate and monoacetate precursors can be present.

Q2: How can I minimize the isomerization of 1,4-pentadiene to 1,3-pentadiene?

Isomerization to the conjugated 1,3-pentadiene is a common challenge. To mitigate this:

• Temperature Control: Avoid excessive temperatures during the reaction and purification steps. Distillation should be performed at the lowest possible temperature and pressure.

• Neutral pH: Ensure that the reaction and work-up conditions are neutral. Acidic or basic residues can catalyze the isomerization. Washing the crude product with a mild bicarbonate solution and then with water can help neutralize any acidic impurities.

• Use of Inhibitors: In some cases, small amounts of radical inhibitors can be added during distillation to prevent both isomerization and polymerization.[6]

• Additive Prevention: The use of 1,4-benzoquinones has been shown to prevent olefin isomerization during certain catalytic reactions.[7][8]

Q3: I am observing a significant amount of 1,5-hexadiene in my Grignard synthesis. What can I do to reduce it?

The formation of 1,5-hexadiene is a known side reaction in Grignard syntheses involving allyl bromide. This occurs through a Wurtz-type coupling of the allyl bromide with the formed Grignard reagent. To minimize this:

• Excess Magnesium: Use a large excess of magnesium turnings. This promotes the formation of the Grignard reagent over the coupling side reaction.[4]

• Slow Addition: Add the allyl bromide slowly to the magnesium suspension to maintain a low concentration of the allyl bromide in the reaction mixture.[4]

• Solvent Choice: The choice of solvent can influence the rate of the Wurtz coupling. While ether is commonly used, exploring other solvent systems might be beneficial.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Problem 1: Low yield of 1,4-pentadiene with a high-boiling residue after distillation.

Possible Cause	Suggested Solution
Oligomerization/Polymerization	This is likely due to excessive heat or the presence of catalytic impurities. Solution: Lower the distillation temperature by using a high-vacuum setup. Ensure all acidic or metallic catalysts are removed during the work-up before distillation. Consider adding a polymerization inhibitor like hydroquinone (B1673460) during distillation.[6]
Incomplete Pyrolysis	In the pyrolysis of 1,5-pentanediol diacetate, incomplete reaction will leave high-boiling starting material and intermediates in the product. Solution: Ensure the pyrolysis temperature is optimal and the residence time in the hot zone is sufficient. The unreacted material can often be recycled through the pyrolysis tube.

Problem 2: The final product is a mixture of 1,4- and 1,3-pentadiene, confirmed by GC-MS.

Possible Cause	Suggested Solution
Isomerization during Reaction	The reaction conditions may be too harsh (high temperature) or contain acidic/basic impurities. Solution: Re-evaluate the reaction temperature and duration. Ensure all reagents are pure and the reaction is performed under an inert atmosphere to prevent the formation of acidic byproducts from oxidation.
Isomerization during Work-up or Distillation	Acidic or basic residues from the work-up can catalyze isomerization during the final purification steps. Solution: Neutralize the crude product carefully before distillation. Use a fractional distillation setup with a high number of theoretical plates to separate the isomers. For removal of the 1,3-diene, chemical treatment with maleic anhydride, which selectively reacts with the conjugated diene in a Diels-Alder reaction, can be employed.[3][6] The resulting adduct can then be separated by distillation.

Quantitative Data Summary

The following table summarizes typical yields for common 1,4-pentadiene synthesis methods. Note that byproduct percentages can vary significantly based on reaction conditions.

Synthesis Method	Starting Materials	Typical Yield of 1,4-Pentadiene (%)	Key Byproducts	Reference
Grignard Reaction	Allyl bromide and vinylmagnesium bromide	Not specified	1,5-Hexadiene	[9]
Pyrolysis	1,5-Pentanediol diacetate	63-71	4-Penten-1-ol acetate, unreacted diacetate	[9]
Palladium-Catalyzed Cross-Coupling	Varies (e.g., allyl acetates and vinyltrifluoroborates)	Good to excellent	Homocoupling products, isomers	[10][11]

Experimental Protocols

Protocol 1: Synthesis of 1,4-Pentadiene via Pyrolysis of 1,5-Pentanediol Diacetate

This protocol is adapted from Organic Syntheses.[9]

1. Apparatus Setup:

• A vertically mounted Pyrex tube (e.g., 90 cm x 45 mm) packed with glass rings and heated by an electric furnace.

• A dropping funnel at the top for the addition of the diacetate.

• A series of condensers and cold traps (ice and dry ice/acetone) at the bottom to collect the product.

• An inlet for an inert gas (e.g., nitrogen) to be passed through the tube.

2. Pyrolysis:

• Heat the packed tube to 575 ± 10 °C while passing a slow stream of nitrogen.

• Add 1,5-pentanediol diacetate dropwise to the top of the tube over several hours.

• The volatile products are carried by the nitrogen stream through the hot zone and into the cold traps.

3. Work-up and Purification:

• Combine the contents of the cold traps.

• Perform a simple distillation to collect the fraction boiling between 25-55 °C.

• Redistill the collected fraction through an efficient fractional distillation column to obtain pure 1,4-pentadiene (b.p. 26-27.5 °C).

Protocol 2: Synthesis of 1,4-Pentadiene via Grignard Reaction

This protocol involves the reaction of allylmagnesium bromide with a vinyl halide.

1. Preparation of Allylmagnesium Bromide:

• In a three-necked flask equipped with a condenser, mechanical stirrer, and dropping funnel, place magnesium turnings and anhydrous diethyl ether under a nitrogen atmosphere.

• Slowly add a solution of allyl bromide in diethyl ether to the stirred magnesium suspension. Maintain a gentle reflux.

• After the addition is complete, continue stirring for 30 minutes.

2. Grignard Reaction:

• Cool the Grignard reagent in an ice bath.

• Slowly add a solution of vinyl bromide in anhydrous ether.

• Allow the reaction mixture to warm to room temperature and stir overnight.

3. Work-up and Purification:

• Hydrolyze the reaction mixture by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Separate the ether layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Remove the ether by distillation at atmospheric pressure.

• Distill the crude product under reduced pressure to obtain pure 1,4-pentadiene.

Visualizations

Signaling Pathways and Workflows

References

• 1. Tandem isomerization/telomerization of long chain dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. "Isomerization and Dehydrocyclization of 1,3-Pentadiene" by Thomas E. Marcinkowski [stars.library.ucf.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. US3394201A - Separation of high purity 4-methyl-1, 3-pentadiene - Google Patents [patents.google.com]
• 7. Prevention of undesirable isomerization during olefin metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Concise syntheses of natural diarylheptanoids containing a 1,4-pentadiene unit - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1,4-Diene synthesis by allylation or C-C coupling [organic-chemistry.org]

Technical Support Center: Safe Quenching of 5-Bromo-1-Pentene Reactions

This guide provides researchers, scientists, and drug development professionals with essential information for safely quenching reactions involving 5-bromo-1-pentene. It includes frequently asked questions (FAQs) and troubleshooting advice to address common issues encountered during experimental workups.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with quenching reactions involving 5-bromo-1-pentene?

A1: The primary hazards stem from two sources: the reagent 5-bromo-1-pentene itself and the reactive intermediates formed during a reaction (e.g., Grignard or organolithium reagents).

• 5-Bromo-1-Pentene: This compound is a flammable liquid and vapor.[1][2] It is irritating to the eyes, skin, and respiratory system.[2][3][4] It is crucial to handle it in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE).[3][5]

• Reactive Intermediates: Organometallic reagents, such as Grignard reagents formed from 5-bromo-1-pentene, are highly reactive towards protic compounds like water and alcohols.[6][7][8] The quenching process is often highly exothermic, meaning it releases a significant amount of heat, which can cause the solvent to boil violently if the quenching agent is added too quickly.[9][10] Some reagents, like certain organolithiums, can be pyrophoric, igniting spontaneously on contact with air.[11][12]

Q2: What are the most common and safest quenching agents for reactions with 5-bromo-1-pentene?

A2: The choice of quenching agent depends on the specific reaction, the reagents used, and the scale. Common choices include:

• Saturated Aqueous Ammonium (B1175870) Chloride (NH₄Cl): This is a widely used and recommended quenching agent, especially for Grignard reactions.[13][14][15] It is a mild acid that effectively neutralizes the organometallic intermediates without being so acidic that it causes side reactions, such as the elimination of an alcohol product to an alkene.[16][17]

• Saturated Aqueous Sodium Bicarbonate (NaHCO₃): This is a mild base used to neutralize excess acid in the reaction mixture during workup.[18][19][20] It is particularly useful for quenching reactions where acidic byproducts are present. The reaction produces carbon dioxide gas, so addition must be slow to avoid excessive foaming.[18]

• Isopropanol or Ethanol: These are often used as the initial quenching agent for highly reactive organometallic compounds like organolithiums.[21][22] They are less reactive than water, allowing for more controlled quenching. Typically, after the initial quench with an alcohol, water or an aqueous solution is added.[21]

• Water: While seemingly simple, water can react violently with concentrated organometallic reagents.[6][12] It should only be used with extreme caution, typically after significant dilution of the reaction mixture with an inert solvent and always with slow, controlled addition in an ice bath.[14][21]

Q3: Why is slow, dropwise addition of the quenching agent at low temperature so important?

A3: The reaction between common intermediates (like Grignard reagents) and quenching agents (like water or NH₄Cl solution) is highly exothermic.[9][10] Adding the quencher too quickly can generate heat faster than it can be dissipated, even with an ice bath. This can lead to a dangerous, uncontrolled boiling of the solvent (e.g., diethyl ether or THF), potentially causing a fire or splashing of corrosive materials out of the flask. Slow, dropwise addition at 0 °C or below ensures the temperature remains controlled throughout the process.[10][14]

Q4: How do I properly set up my experiment for a safe quench?

A4: A safe quenching procedure begins with a proper experimental setup.

• Cooling: Always have a cooling bath, such as an ice-water bath, ready to cool the reaction flask to 0 °C or below before and during the quench.[14]

• Inert Atmosphere: For air-sensitive reagents like Grignards or organolithiums, the quench should be initiated under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with oxygen.[7][11]

• Addition Funnel: Use a pressure-equalizing dropping funnel for the slow, controlled addition of the liquid quenching agent.[14]

• Ventilation: Perform the entire procedure in a certified chemical fume hood.[3]

• PPE: Wear safety glasses, a flame-resistant lab coat, and appropriate chemical-resistant gloves.[12]

Troubleshooting Guides

Problem 1: The quenching reaction is becoming too vigorous and the solvent is boiling rapidly.

• Possible Cause: The quenching agent is being added too quickly, or the reaction mixture was not sufficiently cooled before starting the quench.

• Solution:

  • Immediately stop the addition of the quenching agent.

  • If safe to do so, raise the flask slightly from the ice bath to reduce cooling and prevent the solvent from freezing, which can halt stirring and create localized hot spots. Once the initial vigorous reaction subsides, lower it back into the bath.

  • Ensure the reaction mixture is being stirred efficiently to distribute the quenching agent and dissipate heat.

  • Once the reaction is back under control, resume adding the quenching agent at a much slower rate.

Problem 2: A thick, un-stirrable solid has formed in the flask after adding the quenching agent.

• Possible Cause: This is common in Grignard reactions where magnesium salts (e.g., Mg(OH)Br) precipitate during the quench.[6]

• Solution:

  • Continue adding the quenching agent (e.g., saturated aq. NH₄Cl). The salts will often redissolve with the addition of more aqueous solution.[16]

  • If the solid persists, you may need to add a dilute acid (like 1M HCl) to dissolve the magnesium salts. However, be cautious, as strong acids can cause unwanted side reactions with acid-sensitive products.[17]

  • Vigorous stirring or manual swirling of the flask can help break up the solid mass.

Problem 3: The organic and aqueous layers are not separating cleanly during extraction (emulsion formation).

• Possible Cause: The formation of fine precipitates or salts at the interface can lead to emulsions. High concentrations of reagents can also contribute.

• Solution:

  • Add a small amount of brine (saturated aqueous NaCl solution). The increased ionic strength of the aqueous layer can help break the emulsion.

  • Allow the separatory funnel to sit undisturbed for a longer period.

  • Gently swirl the funnel instead of shaking it vigorously.

  • If the emulsion persists, filter the entire mixture through a pad of Celite or glass wool to remove particulate matter.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for quenching reactions. Note that exact amounts will vary based on the specific reaction scale and stoichiometry.

Parameter	Quenching Agent	Typical Value/Condition	Purpose	Reference
Temperature	All Agents	0 °C to -10 °C	To control the exothermic reaction.	[9]
Stoichiometry	Saturated aq. NH₄Cl	Added in excess relative to the reactive intermediate.	To ensure complete reaction of the organometallic reagent and protonation of the alkoxide.	[23]
Concentration	Saturated aq. NaHCO₃	Saturated Solution	To neutralize acids effectively without adding excessive water.	[18][24]
Addition Rate	All Agents	Dropwise	To maintain temperature control and prevent runaway reactions.	[9][10]

Experimental Protocols

Protocol 1: General Quenching of a Grignard Reaction

This protocol describes a standard procedure for quenching a Grignard reaction formed using 5-bromo-1-pentene.

• Cooling: Once the Grignard reaction is complete, cool the reaction flask to 0 °C using an ice-water bath.

• Slow Addition: Slowly add saturated aqueous ammonium chloride (NH₄Cl) solution dropwise from an addition funnel with vigorous stirring.[14] Maintain the internal temperature below 10 °C throughout the addition.[14]

• Observation: Continue the addition until the bubbling ceases and any solids that have formed either dissolve or become easily manageable for the subsequent workup.

• Extraction: Transfer the entire mixture to a separatory funnel. If two layers are not distinct, add more ether (or the organic solvent used) and water.

• Separation: Separate the organic layer. Extract the aqueous layer one or two more times with the organic solvent.[14]

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.

Visualizations

.dot

Caption: A standard workflow for the safe quenching and workup of a reaction.

.dot

References

• 1. gelest.com [gelest.com]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Page loading... [guidechem.com]
• 5. 5-Bromo-1-pentene - Safety Data Sheet [chemicalbook.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. adichemistry.com [adichemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. orgsyn.org [orgsyn.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 12. benchchem.com [benchchem.com]
• 13. Ammonium Chloride [commonorganicchemistry.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. reddit.com [reddit.com]
• 18. brainly.com [brainly.com]
• 19. chegg.com [chegg.com]
• 20. rsc.org [rsc.org]
• 21. kgroup.du.edu [kgroup.du.edu]
• 22. sarponggroup.com [sarponggroup.com]
• 23. Reddit - The heart of the internet [reddit.com]
• 24. Reddit - The heart of the internet [reddit.com]

Reference Data & Comparative Studies

Reactivity Showdown: 5-bromo-1-pentene vs. 5-chloro-1-pentene in Nucleophilic Substitution

For researchers, scientists, and professionals in drug development, the selection of appropriate starting materials is a critical decision that profoundly influences the efficiency and success of a synthetic route. Among the versatile building blocks in organic synthesis are the 5-halo-1-pentenes, which feature both an alkene and an alkyl halide functional group. This guide provides an objective comparison of the reactivity of 5-bromo-1-pentene and 5-chloro-1-pentene (B1630857), supported by established chemical principles and a detailed experimental protocol for direct comparison.

The fundamental difference in reactivity between 5-bromo-1-pentene and 5-chloro-1-pentene in nucleophilic substitution reactions lies in the nature of the halogen atom, which acts as a leaving group. The weaker carbon-bromine bond and the greater stability of the bromide ion in solution make 5-bromo-1-pentene a significantly more reactive substrate than its chloro-analogue.

Theoretical Framework: The Role of the Leaving Group

In nucleophilic substitution reactions, the rate is largely dependent on the ability of the leaving group to depart from the carbon backbone. Two key factors determine the efficacy of a leaving group:

• Bond Strength: A weaker carbon-halogen bond is more easily broken, leading to a faster reaction rate.

• Anion Stability: A more stable halide anion in solution is a better leaving group.

The carbon-bromine (C-Br) bond is inherently weaker than the carbon-chlorine (C-Cl) bond. Furthermore, the bromide ion (Br⁻) is larger and more polarizable than the chloride ion (Cl⁻), allowing it to better stabilize the negative charge in solution. Consequently, bromide is a superior leaving group to chloride. This established principle dictates the general reactivity trend for alkyl halides: R-I > R-Br > R-Cl > R-F.[1][2]

Quantitative Comparison: The Finkelstein Reaction

A classic method to experimentally compare the reactivity of alkyl halides is the Finkelstein reaction. This reaction involves the treatment of an alkyl chloride or bromide with a solution of sodium iodide in acetone (B3395972). The reaction proceeds via an Sₙ2 mechanism, and the progress can be monitored by the formation of a precipitate. Sodium iodide is soluble in acetone, while sodium chloride and sodium bromide are not.[3][4] The precipitation of the less soluble sodium halide drives the equilibrium of the reaction forward, providing a clear visual indication of the reaction's progress.

The expected observations from a comparative Finkelstein reaction are summarized in the table below:

Compound	Expected Observation with NaI in Acetone at Room Temperature	Relative Reactivity
5-bromo-1-pentene	Rapid formation of a white precipitate (NaBr)	High
5-chloro-1-pentene	Slow formation of a white precipitate (NaCl), may require heating	Low

Experimental Protocol: Comparative Reactivity via the Finkelstein Reaction

This protocol outlines a method for the qualitative and semi-quantitative comparison of the reactivity of 5-bromo-1-pentene and 5-chloro-1-pentene.

Materials:

• 5-bromo-1-pentene

• 5-chloro-1-pentene

• 15% (w/v) solution of sodium iodide in anhydrous acetone

• Test tubes

• Pipettes

• Stopwatch

• Water bath (optional, for reactions that do not proceed at room temperature)

Procedure:

• Label two clean, dry test tubes, one for each haloalkene.

• To each test tube, add 2 mL of the 15% sodium iodide in acetone solution.

• Add 5 drops of 5-bromo-1-pentene to the first test tube and 5 drops of 5-chloro-1-pentene to the second test tube.

• Start the stopwatch immediately after the addition of the haloalkene.

• Observe both test tubes for the formation of a precipitate. Record the time at which a precipitate first becomes visible.

• If no reaction is observed in the test tube containing 5-chloro-1-pentene after 5-10 minutes at room temperature, gently warm the test tube in a water bath (approximately 50°C) and continue to observe for any changes.

Expected Results:

A white precipitate of sodium bromide (NaBr) will form rapidly in the test tube containing 5-bromo-1-pentene. The formation of a white precipitate of sodium chloride (NaCl) in the test tube with 5-chloro-1-pentene will be significantly slower, and may require heating to proceed at an observable rate. This experiment provides a clear and direct comparison of the superior reactivity of the bromo-alkane in an Sₙ2 reaction.

Visualizing the Reaction and its Determinants

The following diagrams, generated using the DOT language, illustrate the Sₙ2 reaction mechanism and the logical hierarchy of factors influencing the reactivity of 5-bromo-1-pentene versus 5-chloro-1-pentene.

Caption: The Sₙ2 reaction mechanism for the Finkelstein reaction.

Caption: Factors determining the relative reactivity of 5-halo-1-pentenes.

Conclusion

For synthetic applications requiring a nucleophilic substitution at the 5-position of a pentene backbone, 5-bromo-1-pentene is the superior choice over 5-chloro-1-pentene due to its enhanced reactivity. This heightened reactivity, stemming from the better leaving group ability of the bromide ion, allows for milder reaction conditions and potentially higher yields. The experimental protocol provided offers a straightforward method for demonstrating this fundamental principle of organic reactivity in a laboratory setting. This understanding is crucial for the rational design of synthetic pathways in pharmaceutical and chemical research.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. community.wvu.edu [community.wvu.edu]
• 3. web.pdx.edu [web.pdx.edu]
• 4. Finkelstein reaction - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Byproduct Formation in the Synthesis of 5-Bromo-1-pentene

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 5-bromo-1-pentene, a critical bifunctional reagent in organic synthesis, is achievable through several routes. The choice of synthetic pathway often dictates the impurity profile of the final product, which can significantly impact downstream applications, particularly in pharmaceutical and materials science. This guide provides a comparative analysis of common synthetic methods for 5-bromo-1-pentene, with a focus on the formation of byproducts. Experimental data is presented to aid researchers in selecting the most appropriate synthesis strategy for their specific needs.

Key Synthesis Routes and Byproduct Profiles

Three primary methods for the synthesis of 5-bromo-1-pentene are prevalent in the literature and industrial practice:

• Dehydrobromination of 1,5-Dibromopentane (B145557): This method involves the elimination of one equivalent of hydrogen bromide from a readily available starting material.

• Bromination of 4-penten-1-ol (B13828) with Phosphorus Tribromide (PBr₃): A classic method for converting primary alcohols to alkyl bromides.

• The Appel Reaction: This reaction utilizes triphenylphosphine (B44618) and a bromine source to convert 4-penten-1-ol to the desired product.

Each of these methods presents a unique set of advantages and disadvantages, particularly concerning the generation of byproducts that may be difficult to separate from the desired 5-bromo-1-pentene.

Quantitative Analysis of Byproducts

The following table summarizes the typical byproduct profiles and yields for the different synthesis methods. The data has been compiled from various sources, including patented procedures and academic literature.

Synthesis Method	Starting Material	Reagents	Primary Byproduct(s)	Typical Yield of 5-bromo-1-pentene	Purity (by GC)
Dehydrobromination	1,5-Dibromopentane	Hexamethylphosphoramide (B148902) (HMPA), N,N-Dimethylformamide (DMF)	1,4-Pentadiene (B1346968)	71.9-80.1%[1]	>99%[1]
Dehydrobromination	1,5-Dibromopentane	Potassium tert-butoxide	1,4-Pentadiene, 1,5-Pentadiene, Unreacted starting material	Lower, with multiple impurities[1]	Variable
Bromination	4-penten-1-ol	Phosphorus Tribromide (PBr₃)	Phosphorous acid (H₃PO₃), Dialkyl phosphites	Generally high	Variable
Appel Reaction	4-penten-1-ol	Triphenylphosphine (PPh₃), Carbon Tetrabromide (CBr₄)	Triphenylphosphine oxide (TPPO), Bromoform (CHBr₃)	High	High

Experimental Protocols

Detailed experimental protocols for the synthesis and byproduct analysis are provided below.

Synthesis of 5-bromo-1-pentene from 1,5-Dibromopentane

Procedure:

In a reaction vessel equipped with a stirrer, condenser, and thermometer, 1,5-dibromopentane (100 kg), N,N-dimethylformamide (100 kg), and hexamethylphosphoramide (6.2 kg) are combined.[2] The mixture is heated to 140°C in an oil bath and maintained at this temperature for 4 hours.[2] Following the reaction period, the crude product is isolated by atmospheric distillation. The collected distillate is then washed twice with a saturated brine solution (100 kg each). The upper organic layer is separated and purified by fractional distillation to yield 5-bromo-1-pentene.[2]

Byproduct Analysis (GC-MS):

A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis of the product and byproducts.

• Column: A non-polar capillary column (e.g., DB-1ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Oven Program: Initial temperature of 40°C for 5 minutes, followed by a ramp of 10°C/min to 250°C, hold for 5 minutes.

• Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 35 to 300.

The primary byproduct, 1,4-pentadiene, will have a shorter retention time than the product, 5-bromo-1-pentene. Quantification can be achieved by creating a calibration curve with a known standard of 1,4-pentadiene.

Synthesis of 5-bromo-1-pentene from 4-penten-1-ol (Appel Reaction)

Procedure:

To a solution of 4-penten-1-ol (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) at 0°C is added triphenylphosphine (1.1 eq). Carbon tetrabromide (1.1 eq) is then added portion-wise, and the reaction mixture is stirred at 0°C for 30 minutes and then at room temperature for 1-2 hours. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure. The residue is triturated with a non-polar solvent (e.g., hexane) to precipitate the triphenylphosphine oxide byproduct. The solid is removed by filtration, and the filtrate is concentrated and purified by flash chromatography on silica (B1680970) gel to afford 5-bromo-1-pentene.

Byproduct Analysis (NMR):

¹H and ³¹P NMR spectroscopy can be used to analyze the crude reaction mixture and the purified product.

• ¹H NMR: The presence of triphenylphosphine oxide can be observed in the aromatic region (typically around 7.4-7.7 ppm). Bromoform will appear as a singlet around 4.9 ppm.

• ³¹P NMR: Triphenylphosphine oxide gives a characteristic signal around 25-30 ppm.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the reaction pathways and a general experimental workflow for the synthesis and analysis of 5-bromo-1-pentene.

Caption: Synthetic pathways to 5-bromo-1-pentene.

Caption: General experimental workflow.

Conclusion

The choice of synthesis method for 5-bromo-1-pentene has a significant impact on the byproduct profile.

• Dehydrobromination of 1,5-dibromopentane can provide high yields and purity, but the formation of the volatile byproduct 1,4-pentadiene requires efficient fractional distillation for removal. The use of strong, bulky bases like potassium tert-butoxide can lead to a more complex mixture of byproducts and incomplete conversion.

• Bromination of 4-penten-1-ol with PBr₃ is a straightforward method, but the removal of phosphorous acid byproducts requires an aqueous workup, which can sometimes lead to hydrolysis of the product.

• The Appel reaction offers a high-yielding route with a primary byproduct, triphenylphosphine oxide, that is often easily removed by precipitation or chromatography. However, the stoichiometric use of triphenylphosphine and carbon tetrabromide can be a drawback in terms of cost and waste generation.

For applications requiring high purity, the dehydrobromination method with HMPA/DMF or the Appel reaction followed by careful purification are often preferred. The selection of the optimal method will ultimately depend on the specific requirements of the researcher, including scale, cost, and acceptable impurity levels.

References

• 1. CN108046980B - Novel synthesis method of 5-bromo-1-pentene - Google Patents [patents.google.com]
• 2. 5-Bromo-1-pentene synthesis - chemicalbook [chemicalbook.com]

Spectroscopic Identification of 5-Bromo-1-pentene Reaction Products: A Comparative Guide

For researchers, scientists, and drug development professionals, the selective functionalization of bifunctional molecules like 5-bromo-1-pentene is a critical task. This guide provides a comparative analysis of the spectroscopic identification of products from three key reactions of 5-bromo-1-pentene: ozonolysis with reductive workup, hydroboration-oxidation, and Williamson ether synthesis. Detailed experimental protocols and spectral data are presented to facilitate the unambiguous identification of the resulting products.

This document outlines the expected products and provides their key spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for the transformation of 5-bromo-1-pentene into 4-bromobutanal, 5-bromo-1-pentanol, and 1-ethoxy-5-bromopentane. The distinct spectral features of each product allow for clear differentiation and confirmation of successful reactions.

Reaction Pathways and Product Overview

Three common and synthetically useful reactions of 5-bromo-1-pentene are explored, each targeting a different functional group transformation.

A Comparative Guide to the Cyclization of 5-Bromo-1-pentene: A Kinetic Perspective

For researchers, scientists, and professionals in drug development, understanding the kinetics of ring-formation reactions is paramount for controlling reaction outcomes and designing efficient synthetic routes. This guide provides a detailed comparison of the kinetic parameters for the radical cyclization of 5-bromo-1-pentene and its key competing reactions. Experimental data, protocols, and visual aids are presented to offer a comprehensive overview for informed decision-making in synthetic chemistry.

The cyclization of 5-bromo-1-pentene is a classic example of a radical-mediated ring closure, proceeding via the 5-hexenyl radical intermediate. This reaction is renowned for its high regioselectivity, predominantly yielding the five-membered ring product, methylcyclopentane, through a 5-exo-trig cyclization. This preference is a result of kinetic control, where the transition state leading to the five-membered ring is lower in energy than that for the alternative 6-endo-trig cyclization which would form a cyclohexane (B81311) ring.[1][2]

Kinetic Data Comparison

The following tables summarize the key kinetic parameters for the 5-hexenyl radical cyclization and its primary competing intermolecular reaction: hydrogen atom abstraction by common radical trapping agents. Due to the scarcity of direct kinetic data for the 5-bromo-1-pentene derived radical, the data for the closely analogous and well-studied unsubstituted 5-hexenyl radical is presented. The influence of the bromine atom on the cyclization rate is generally considered to be minimal.

Table 1: Kinetic Parameters for the 5-Hexenyl Radical Cyclization

Reaction	Rate Constant (k) at 25 °C (s⁻¹)	Arrhenius Equation (log k)	Activation Energy (Ea) (kcal/mol)
5-exo-trig Cyclization	2.2 x 10⁵[3]	10.7 - (7.8 / 2.303RT)[4]	7.8[4]

Table 2: Kinetic Parameters for Competing Intermolecular Hydrogen Abstraction

Radical Trap	Rate Constant (k) at 25 °C (M⁻¹s⁻¹)
Tributyltin hydride (Bu₃SnH)	~2 x 10⁶
Thiophenol (PhSH)	0.8 - 1.5 x 10⁸[4]

Reaction Pathways and Competition

The fate of the 5-hexenyl radical generated from 5-bromo-1-pentene is determined by the relative rates of two competing pathways: intramolecular cyclization and intermolecular trapping.

Caption: Reaction pathways for the 5-hexenyl radical.

As the diagram illustrates, the initially formed 5-hexenyl radical can either undergo a unimolecular cyclization to form the cyclopentylmethyl radical or react with a trapping agent in a bimolecular fashion to yield the linear alkene, 1-hexene. The product distribution is therefore dependent on the concentration of the radical trap and the respective rate constants. At low concentrations of the trapping agent, the intramolecular cyclization is favored.[2]

Alternative Reaction Pathways: A Broader Perspective

While radical cyclization is the most common pathway for 5-bromo-1-pentene, alternative ionic mechanisms can also be considered, although they are generally less efficient.

Caption: Comparison of cyclization pathways for 5-bromo-1-pentene.

• Cationic Cyclization: Treatment of 5-bromo-1-pentene with a Lewis acid could, in principle, induce cyclization via a cationic intermediate. However, such reactions are often plagued by rearrangements and a lack of selectivity, making them less synthetically useful compared to their radical counterparts.

• Anionic Cyclization: The generation of a carbanion from 5-bromo-1-pentene, for instance, through lithium-halogen exchange, can lead to anionic cyclization. This pathway can be highly regio- and stereoselective, often favoring the formation of five-membered rings.[5]

Kinetic data for these ionic cyclizations of 5-bromo-1-pentene are not as well-established as for the radical pathway.

Experimental Protocol: Competition Kinetics for Determining Radical Reaction Rates

The relative rates of the 5-hexenyl radical cyclization versus intermolecular trapping can be determined using a competition kinetics experiment. This protocol provides a general framework for such a study.

Objective: To determine the ratio of cyclized (methylcyclopentane) to uncyclized (1-hexene) products from the radical reaction of 5-bromo-1-pentene in the presence of a hydrogen atom donor.

Materials:

• 5-bromo-1-pentene

• Tributyltin hydride (Bu₃SnH) or Thiophenol (PhSH) as the radical trap and hydrogen atom donor

• Azobisisobutyronitrile (AIBN) as the radical initiator

• Anhydrous, deoxygenated solvent (e.g., benzene (B151609) or toluene)

• Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

• Gas chromatograph (GC) or GC-mass spectrometer (GC-MS) for product analysis

• Internal standard (e.g., dodecane)

Procedure:

• Preparation of Reaction Mixtures: In an inert atmosphere, prepare a series of reaction vials each containing a solution of 5-bromo-1-pentene and a known concentration of an internal standard in the chosen solvent.

• Addition of Radical Trap: To each vial, add a different, precisely known concentration of the radical trapping agent (e.g., Bu₃SnH).

• Initiation: Add a small, consistent amount of the radical initiator (AIBN) to each vial.

• Reaction: Heat the vials at a constant temperature (e.g., 80 °C for AIBN-initiated reactions in benzene) for a period sufficient for the reaction to go to completion. It is crucial to ensure that the initial concentration of the radical trap does not change significantly over the course of the reaction.

• Quenching and Workup: After the reaction is complete, cool the vials to room temperature. If using Bu₃SnH, the tin byproducts can be removed by washing with a potassium fluoride (B91410) solution.

• Analysis: Analyze the product mixture of each vial by GC or GC-MS. Identify and quantify the peaks corresponding to the cyclized product (methylcyclopentane), the uncyclized product (1-hexene), and the internal standard.

• Data Analysis: The ratio of the uncyclized to cyclized products can be related to the rate constants of trapping (kt) and cyclization (kc) and the concentration of the trapping agent ([Trap]) by the following equation:

  [Uncyclized Product] / [Cyclized Product] = (kt [Trap]) / kc

  By plotting the product ratio against the concentration of the trapping agent, a linear relationship should be observed. The slope of this line will be equal to kt/kc. Knowing the literature value for kc allows for the calculation of kt for the specific trapping agent under the reaction conditions.

Caption: Experimental workflow for competition kinetics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Radical cyclization - Wikipedia [en.wikipedia.org]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Catalytic Efficiency in the Suzuki Coupling of 5-bromo-1-pentene

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex molecules. The choice of catalyst is a critical parameter that directly influences reaction yield, time, and overall efficiency. This guide provides an objective comparison of palladium-based catalysts for the Suzuki coupling of 5-bromo-1-pentene with arylboronic acids, supported by experimental data from analogous systems involving terminal alkenyl bromides.

Performance Comparison of Palladium Catalysts

The catalytic efficiency of a palladium catalyst in the Suzuki coupling of alkenyl bromides is significantly influenced by the ligand, base, and solvent system employed. Below is a summary of the performance of several commonly used palladium catalysts in the coupling of terminal alkenyl bromides, which serve as close analogs to 5-bromo-1-pentene. This data, compiled from various studies, provides a strong basis for catalyst selection and reaction optimization.

Catalyst System	Alkenyl Bromide	Coupling Partner	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(PPh₃)₄	2-bromo-3-methyl-2-cyclopenten-1-one	Potassium 6-(benzoyloxy)hexyltrifluoroborate	Cs₂CO₃	Toluene (B28343)/H₂O	80	24	13	10
Pd(OAc)₂ / 2PCy₃	2-bromo-3-methyl-2-cyclopenten-1-one	Potassium 6-(benzoyloxy)hexyltrifluoroborate	Cs₂CO₃	Toluene/H₂O	80	7	41	10
PdCl₂(dppf)·CH₂Cl₂	2-bromo-3-methyl-2-cyclopenten-1-one	Potassium 6-(benzoyloxy)hexyltrifluoroborate	Cs₂CO₃	Toluene/H₂O	80	7	74	10
Pd(PPh₃)₄	Various Alkenyl Bromides	Potassium Aryl- & Heteroaryltrifluoroborates	Cs₂CO₃	Toluene/H₂O	80	-	High	2

Note: The data presented is illustrative of catalyst performance for structurally similar substrates and may require optimization for the specific Suzuki coupling of 5-bromo-1-pentene.[1][2]

From the comparative data, it is evident that the choice of ligand plays a crucial role in the catalytic efficiency. While Pd(PPh₃)₄ is a versatile catalyst, systems employing more sophisticated phosphine (B1218219) ligands like dppf (1,1'-bis(diphenylphosphino)ferrocene) can lead to significantly higher yields in shorter reaction times for the coupling of alkenyl bromides.[1]

Experimental Protocols

Detailed and reproducible experimental procedures are vital for successful synthesis. The following are representative protocols for Suzuki coupling reactions with terminal alkenyl bromides, which can be adapted for the specific reaction of 5-bromo-1-pentene.

General Procedure using PdCl₂(dppf)·CH₂Cl₂:

• Reaction Setup: In a clean, oven-dried Schlenk flask equipped with a magnetic stir bar, combine 5-bromo-1-pentene (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and cesium carbonate (Cs₂CO₃) (3.0 mmol, 3.0 equiv.).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent and Catalyst Addition: Under a positive flow of the inert gas, add anhydrous, degassed toluene (e.g., 5 mL) and water (e.g., 1 mL) via syringe. Subsequently, add the [1,1'-bis(diphenylphosphino)ferrocene]palladium(II) dichloride dichloromethane (B109758) complex (PdCl₂(dppf)·CH₂Cl₂) catalyst (e.g., 5-10 mol%).

• Reaction Execution: Place the flask in a preheated oil bath at 80 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate (B1210297) and wash with water and brine.

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired coupled product.[1]

General Procedure using Pd(PPh₃)₄:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 5-bromo-1-pentene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and cesium carbonate (Cs₂CO₃) (3.0 mmol, 3.0 equiv.).

• Inert Atmosphere: Purge the flask with an inert gas.

• Solvent and Catalyst Addition: Add a degassed mixture of toluene and water. Under a positive pressure of the inert gas, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (e.g., 2-5 mol%).

• Reaction Execution: Heat the reaction mixture to 80 °C and stir vigorously.

• Monitoring and Work-up: Follow the same monitoring and work-up procedures as described for the PdCl₂(dppf)·CH₂Cl₂ catalyzed reaction.[2]

Visualizations

To better understand the reaction mechanism and experimental process, the following diagrams are provided.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for the Suzuki coupling reaction.

References

• 1. Palladium-catalyzed cross-coupling reaction of alkenyl bromides with potassium alkyltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium(0)-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates with Alkenyl Bromides [organic-chemistry.org]

A Comparative Guide to Pentenylation Reagents: Alternatives to 5-Bromo-1-Pentene

For researchers, scientists, and drug development professionals, the introduction of a pentenyl group is a crucial step in the synthesis of many biologically active molecules. While 5-bromo-1-pentene is a commonly used reagent for this purpose, a variety of alternative reagents offer distinct advantages in terms of reactivity, substrate scope, and reaction conditions. This guide provides an objective comparison of the performance of 5-bromo-1-pentene with several key alternatives, supported by experimental data to inform your selection of the optimal pentenylation strategy.

This guide will explore the utility of 5-iodo-1-pentene (B1588580), pentenyl organometallic reagents (Grignard and organozinc), and pentenyl sulfonates (tosylates and triflates) as effective alternatives for the introduction of the pentenyl moiety onto various substrates, with a focus on O-pentenylation of phenols and N-pentenylation of anilines.

Performance Comparison of Pentenylation Reagents

The choice of a pentenylation reagent is dictated by several factors, including the nucleophilicity of the substrate, desired reaction conditions, and tolerance of other functional groups within the molecule. The following table summarizes the performance of various pentenylation reagents in representative reactions.

Reagent	Substrate	Reaction Type	Catalyst/Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
5-Bromo-1-pentene	Diethyl Malonate	Williamson Ether Synthesis	Na/Ethanol	Ethanol	Reflux	2	~59%	--INVALID-LINK--
5-Iodo-1-pentene	Phenol (B47542)	Williamson Ether Synthesis	K₂CO₃	Acetone	Reflux	12	High (qualitative)	General Knowledge
4-Pentenylmagnesium Bromide	Aryl Halide	Grignard Coupling	-	Diethyl ether/THF	RT	-	Variable	--INVALID-LINK--
Pentenylzinc Bromide	Aryl Halide	Negishi Coupling	Pd or Ni catalyst	THF	RT - 65	1-24	51-82%	[1][2]
4-Pentenyl Tosylate	-	-	-	-	-	-	-	No specific data found
Pentenyl Triflate	Primary Alcohols	Alkylation	Poly(4-vinylpyridine)	Dichloromethane	RT	-	Good (qualitative)	[3]
4-Pentenylboronic acid	4-Iodophenol	Suzuki Coupling	Pd(OAc)₂/PPh₃, K₂CO₃	1,4-Dioxane/H₂O	80-90	12-24	High (qualitative)	[4]

Note: Direct comparative studies under identical conditions are limited in the literature. The data presented is compiled from various sources and should be used as a general guideline. "High" and "Good" yields are indicated where specific quantitative data was not available in the cited sources.

Key Differences and Considerations

Leaving Group Reactivity (Iodo vs. Bromo): In nucleophilic substitution reactions like the Williamson ether synthesis, the reactivity order of the leaving group is I > Br > Cl > F.[5] This means that 5-iodo-1-pentene is generally more reactive than 5-bromo-1-pentene, often allowing for milder reaction conditions and shorter reaction times.

Organometallic Reagents (Grignard and Organozinc):

• Grignard Reagents (e.g., 4-Pentenylmagnesium Bromide): These are highly reactive nucleophiles suitable for forming carbon-carbon bonds with electrophiles like carbonyls and aryl halides. However, their high basicity makes them incompatible with protic functional groups such as alcohols and amines in the substrate unless they are protected.

• Organozinc Reagents (e.g., Pentenylzinc Bromide): Used in Negishi cross-coupling reactions, organozinc reagents offer greater functional group tolerance compared to Grignard reagents and can be coupled with a wide range of aryl and vinyl halides or triflates in the presence of a palladium or nickel catalyst.[1][2][6][7]

Sulfonate Esters (Tosylates and Triflates):

• Tosylates: Tosylates are good leaving groups and can be used in nucleophilic substitution reactions under conditions similar to alkyl halides.

• Triflates: Triflates are exceptionally good leaving groups, making pentenyl triflates highly reactive alkylating agents.[3] They can often react under milder conditions than the corresponding halides or tosylates.

Organoboron Reagents (Boronic Acids):

• Boronic Acids (e.g., 4-Pentenylboronic acid): Utilized in the Suzuki-Miyaura coupling, these reagents are stable, often commercially available, and react with aryl or vinyl halides (or triflates) in the presence of a palladium catalyst and a base.[4][8] This method is known for its high functional group tolerance.

Experimental Protocols

General Williamson Ether Synthesis for O-Pentenylation of Phenol

This protocol is a generalized procedure for the O-alkylation of phenols using a pentenyl halide.

Materials:

• Phenol

• 5-Bromo-1-pentene or 5-Iodo-1-pentene

• Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)

• Acetone or Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of phenol (1.0 eq) in the chosen solvent, add the base (1.5 eq). If using NaH, add it portion-wise at 0 °C.

• Stir the mixture at room temperature for 30 minutes.

• Add the pentenyl halide (1.2 eq) to the reaction mixture.

• Heat the reaction to reflux and monitor by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction to room temperature and quench with a saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Negishi Coupling for C-Pentenylation of an Aryl Halide

This protocol provides a general procedure for the palladium-catalyzed cross-coupling of a pentenylzinc reagent with an aryl halide.

Materials:

• Aryl halide (e.g., iodophenol)

• Pentenylzinc bromide solution

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried flask under an inert atmosphere (e.g., argon), add the aryl halide (1.0 eq) and the palladium catalyst (0.05 eq) in anhydrous THF.

• Add the pentenylzinc bromide solution (1.5 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature or gently heat as needed, monitoring the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Reaction Pathways

To illustrate the relationships between the different pentenylation strategies, the following diagrams depict the general workflows.

General strategies for pentenylation reactions.

A typical experimental workflow for a pentenylation reaction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Negishi coupling - Wikipedia [en.wikipedia.org]
• 3. A straightforward preparation of primary alkyl triflates and their utility in the synthesis of derivatives of ethidium - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Increasing order of reactivity of the following alkyl halides in the Williamson's synthesis is I. `CH_(2)=CHCH_(2)Cl` II. `CH_(3)CH_(2)CH_(2)Br` III. `(CH_(3))_(3)C CH_(2)Br` IV. `CH_(3)CH_(2)CH_(2)Cl` [allen.in]
• 6. Decreasing order of reactivity of following alkyl halides in the Williams.. [askfilo.com]
• 7. Negishi Coupling [organic-chemistry.org]
• 8. Suzuki Coupling [organic-chemistry.org]

A Comparative Guide to the Synthesis of a 5-Bromo-1-pentene Derivative

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a novel synthetic pathway to a 5-bromo-1-pentene derivative against an established industrial method. The following sections present objective performance comparisons, supported by experimental data, to assist researchers in selecting the most suitable route for their specific applications, considering factors such as yield, purity, and reaction conditions.

Logical Flow of Synthetic Route Comparison

The following diagram illustrates the decision-making process and comparative analysis between the established and novel synthetic routes.

Caption: Comparative workflow of established versus novel synthetic routes.

Quantitative Data Presentation

The performance of the novel synthetic route is compared with the established industrial method in the table below. The data for the novel route is based on typical yields for cross-metathesis reactions with similar substrates.

Parameter	Established Route: Dehydrobromination	Novel Route: Cross-Metathesis
Starting Material(s)	1,5-Dibromopentane (B145557)	Allyl Bromide, 1,4-Pentadiene (B1346968)
Catalyst	Hexamethylphosphoramide (B148902) (HMPA)	Grubbs Catalyst (e.g., 2nd Gen)
Solvent	N,N-Dimethylformamide (DMF)	Dichloromethane (DCM)
Reaction Temperature	100 - 160 °C	Room Temperature to 40 °C
Reaction Time	2 - 12 hours	2 - 6 hours
Reported Yield	50.2% - 80.1%[1][2]	~70-85% (Estimated based on literature)
Purity	>99% (after distillation)[1]	High (purification by chromatography)
Key Advantages	Well-established, high purity product	Milder conditions, avoids toxic HMPA
Key Disadvantages	High temperatures, use of toxic HMPA	Cost of Grubbs catalyst, potential for side products

Experimental Protocols

Established Route: Dehydrobromination of 1,5-Dibromopentane

This protocol is adapted from established industrial methods.[1][2]

Materials:

• 1,5-Dibromopentane (100 kg)

• N,N-Dimethylformamide (DMF) (100 kg)

• Hexamethylphosphoramide (HMPA) (6.2 kg)

• Saturated Brine Solution

• Anhydrous Magnesium Sulfate

Procedure:

• A suitable reaction vessel is charged with 1,5-dibromopentane (100 kg), N,N-dimethylformamide (100 kg), and hexamethylphosphoramide (6.2 kg).

• The mixture is stirred and heated in an oil bath to 140 °C for 4 hours.

• The reaction mixture is then subjected to atmospheric distillation to collect the crude product.

• The collected fraction is washed twice with saturated brine solution (100 kg each).

• The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.

• The final product, 5-bromo-1-pentene, is obtained by fractional distillation of the organic layer. The fraction boiling at 126-127 °C is collected.

Expected Outcome:

• Yield: 52.0 kg (80.1%)[1]

• Purity: >99% (determined by GC analysis)[1]

Novel Route: Cross-Metathesis of Allyl Bromide and 1,4-Pentadiene

This proposed protocol is based on standard procedures for olefin cross-metathesis using Grubbs catalysts.

Materials:

• Allyl Bromide

• 1,4-Pentadiene

• Grubbs Catalyst, 2nd Generation

• Anhydrous Dichloromethane (DCM)

• Silica (B1680970) Gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve allyl bromide (1.0 equivalent) and 1,4-pentadiene (1.2 equivalents) in anhydrous dichloromethane.

• To this solution, add the Grubbs catalyst (e.g., 2nd Generation, 1-2 mol%).

• The reaction mixture is stirred at room temperature (or gently heated to 40 °C) and monitored by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-6 hours.

• Upon completion, the reaction is quenched by the addition of a few drops of ethyl vinyl ether.

• The solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure 5-bromo-1-pentene.

Expected Outcome:

• Yield: Estimated at 70-85% based on similar cross-metathesis reactions reported in the literature.

• Purity: High, dependent on the efficiency of the chromatographic separation.

Synthetic Pathways Diagram

The following diagram illustrates the chemical transformations for both the established and novel synthetic routes.

Caption: Reaction schemes for the synthesis of 5-bromo-1-pentene.

References

• 1. CN108046980B - Novel synthesis method of 5-bromo-1-pentene - Google Patents [patents.google.com]
• 2. A new method for synthesizing 5-Bromo-1-pentene_Chemicalbook [chemicalbook.com]

A Head-to-Head Battle: Negishi vs. Suzuki Coupling for the Synthesis of Vinyl Bromide Derivatives

In the realm of carbon-carbon bond formation, both the Negishi and Suzuki cross-coupling reactions stand as powerful and versatile tools for synthetic chemists. When it comes to the coupling of vinyl bromides, a common substrate in organic synthesis, the choice between these two named reactions can significantly impact yield, functional group tolerance, and overall efficiency. This guide provides a comparative analysis of the Negishi and Suzuki couplings for vinyl bromides, supported by experimental data and detailed protocols to aid researchers in selecting the optimal method for their specific synthetic challenges.

At a Glance: Key Differences

Feature	Negishi Coupling	Suzuki Coupling
Organometallic Reagent	Organozinc	Organoboron (boronic acids, esters, etc.)
Base Requirement	Not mechanistically essential	Required for transmetalation
Functional Group Tolerance	Generally very high	Good, but can be sensitive to base
Reagent Preparation	Organozincs can be moisture/air sensitive	Organoborons are often air- and moisture-stable solids
Stereospecificity	High retention of olefin geometry	High retention of olefin geometry
Reaction Conditions	Often milder, base-free conditions possible	Requires a base, which can sometimes lead to side reactions

Performance Comparison with Vinyl Bromides

Vinyl Bromide Substrate	Coupling Partner	Reaction	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
(E)-1-Bromo-1-hexene	PhZnCl	Negishi	Pd(P(t-Bu)3)2	THF	RT	2	95	[1][2]
(Z)-1-Bromo-1-hexene	PhZnCl	Negishi	Pd(P(t-Bu)3)2	THF	RT	2	93	[1][2]
1-Bromo-2-methylpropene	BnZnBr	Negishi	Pd(OAc)2 / SPhos	THF	RT	12	88
4'-Bromoacetophenone	Potassium vinyltrifluoroborate	Suzuki	PdCl2 / PPh3	THF/H2O	85	22	85	[3]
4-Bromoanisole	Potassium vinyltrifluoroborate	Suzuki	PdCl2 / PPh3	THF/H2O	85	22	72	[3]
2-Bromonaphthalene	Phenylboronic acid	Suzuki	Pd@MIL-101Cr	H2O/EtOH	RT	2	97	[4]

Note: Direct comparison of yields is challenging due to variations in catalysts, ligands, solvents, and other reaction parameters. However, the table illustrates the high efficiency of both methods in specific applications.

Catalytic Cycles: A Visual Comparison

The fundamental difference between the Negishi and Suzuki couplings lies in the nature of the organometallic reagent and the transmetalation step.

Caption: Catalytic cycles for Negishi (left) and Suzuki (right) couplings.

Experimental Protocols

General Procedure for Negishi Coupling of a Vinyl Bromide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Vinyl bromide (1.0 equiv)

• Organozinc reagent (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(P(t-Bu)3)2, 1-5 mol%)

• Anhydrous solvent (e.g., THF, Dioxane)

• Standard Schlenk line or glovebox equipment

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the palladium catalyst under an inert atmosphere (e.g., argon or nitrogen).

• Add the anhydrous solvent via syringe.

• Add the vinyl bromide to the reaction mixture.

• Slowly add the organozinc reagent to the stirred solution at room temperature.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Procedure for Suzuki-Miyaura Coupling of a Vinyl Bromide

This protocol is a general guideline and may require optimization for specific substrates.[5]

Materials:

• Vinyl bromide (1.0 equiv)

• Boronic acid or ester (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)2 with a ligand like PPh3, or a pre-catalyst like PdCl2(dppf))

• Base (e.g., K2CO3, Cs2CO3, K3PO4, 2.0-3.0 equiv)

• Solvent system (e.g., Toluene, Dioxane, THF, often with water)

• Standard Schlenk line or glovebox equipment

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the vinyl bromide, boronic acid/ester, and base.

• Seal the flask, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent(s) via syringe.

• In a separate vial, weigh the palladium pre-catalyst and ligand (if not using a pre-formed catalyst complex). Add the catalyst/ligand to the reaction flask under a positive flow of inert gas.

• Heat the reaction mixture to the desired temperature and stir until the reaction is complete as monitored by TLC or GC-MS.

• Cool the reaction to room temperature and add water.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Discussion and Recommendations

Negishi Coupling: The primary advantage of the Negishi coupling lies in its high functional group tolerance and the often milder, base-free reaction conditions.[6] The transmetalation step with organozinc reagents is typically fast.[6] However, the preparation and handling of organozinc reagents can be more demanding due to their sensitivity to air and moisture. For substrates with base-sensitive functional groups, the Negishi coupling is often the superior choice. The stereochemical integrity of the vinyl bromide is generally well-preserved.

Suzuki Coupling: The Suzuki coupling is one of the most widely used cross-coupling reactions due to the stability and commercial availability of a vast array of boronic acids and their derivatives.[7] The reaction often proceeds in the presence of water and is generally considered more environmentally friendly. The main drawback is the requirement for a base, which can lead to side reactions such as protodeboronation or epimerization of sensitive stereocenters. However, for many applications, the operational simplicity and the robustness of the organoboron reagents make the Suzuki coupling highly attractive.

The choice between Negishi and Suzuki coupling for vinyl bromides depends heavily on the specific substrate and the overall synthetic strategy.

• Choose Negishi coupling when:

  • The substrate contains base-sensitive functional groups.

  • Milder, base-free conditions are required.

  • The corresponding organozinc reagent is readily accessible.

• Choose Suzuki coupling when:

  • The corresponding boronic acid is commercially available or easily prepared.

  • Operational simplicity and the use of air-stable reagents are a priority.

  • The substrate is tolerant to basic reaction conditions.

By carefully considering these factors and utilizing the provided protocols as a starting point, researchers can effectively leverage both the Negishi and Suzuki couplings for the successful synthesis of a wide range of vinylated compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. scite.ai [scite.ai]
• 3. Suzuki–Miyaura Cross–Coupling Reactions of Potassium Vinyltrifluoroborate with Aryl- and Heteroaryl Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. rose-hulman.edu [rose-hulman.edu]
• 6. Comparing Suzuki and Negishi coupling for catalyst-transfer polymerization - American Chemical Society [acs.digitellinc.com]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]

A Comparative Guide to Purity Assessment of Synthesized 5-Bromo-1-pentene

For researchers, scientists, and drug development professionals, the purity of synthesized reagents is paramount to ensure the accuracy and reproducibility of experimental results. This guide provides a comprehensive comparison of the primary analytical techniques for assessing the purity of 5-bromo-1-pentene, a versatile building block in organic synthesis. We present detailed experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, along with a discussion of their relative merits and supporting data.

Comparison of Analytical Techniques

The two most powerful and commonly employed techniques for determining the purity of volatile and semi-volatile organic compounds like 5-bromo-1-pentene are Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR). Each method offers distinct advantages and provides complementary information.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separates components of a mixture based on their volatility and interaction with a stationary phase, followed by detection and identification based on mass-to-charge ratio.	Provides structural information and quantitative data based on the direct proportionality between the integral of a resonance signal and the number of corresponding nuclei.
Primary Use	Identification and quantification of volatile and semi-volatile impurities. Excellent for detecting trace-level contaminants.	Accurate determination of the absolute purity of the main component. Provides structural confirmation.
Advantages	- High sensitivity and selectivity.[1] - Can identify unknown impurities through mass spectral libraries. - Well-suited for complex mixtures.	- Primary analytical method; does not always require a reference standard of the analyte.[2] - Non-destructive. - Provides structural information about the analyte and any impurities present.[3]
Disadvantages	- Requires compound to be volatile and thermally stable. - Quantification can be less accurate than qNMR without proper calibration.[4]	- Lower sensitivity compared to GC-MS. - Can be challenging for complex mixtures with significant signal overlap.[3]
Typical Impurities Detected	Starting materials (e.g., 1,5-dibromopentane), by-products of the synthesis (e.g., isomers, elimination products), and residual solvents.	Impurities with distinct proton signals that do not overlap with the analyte's signals.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an ideal technique for identifying and quantifying volatile impurities in a 5-bromo-1-pentene sample. The following protocol is a recommended starting point for analysis.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized 5-bromo-1-pentene.

• Dissolve the sample in 1 mL of a high-purity volatile solvent such as dichloromethane (B109758) or hexane.

• If necessary, perform serial dilutions to achieve a final concentration of approximately 10-100 µg/mL.

2. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is a suitable choice for separating halogenated hydrocarbons.

• Injector: Split/splitless injector at 250 °C. A split ratio of 50:1 is recommended for initial screening.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-300.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

3. Data Analysis:

• The purity is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks in the total ion chromatogram (TIC).

• Impurities are identified by comparing their mass spectra with a spectral library (e.g., NIST) and by analyzing their fragmentation patterns. A common impurity, the starting material 1,5-dibromopentane, would show characteristic isotopic patterns for a dibrominated compound.[2]

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a powerful technique for the accurate determination of the absolute purity of the 5-bromo-1-pentene sample.

1. Sample Preparation:

• Accurately weigh approximately 20 mg of the synthesized 5-bromo-1-pentene into an NMR tube.

• Accurately weigh approximately 10 mg of a suitable internal standard (e.g., 1,3,5-trimethoxybenzene) and add it to the same NMR tube. The internal standard should have a high purity, be stable, and have proton signals that do not overlap with the analyte signals.

• Add approximately 0.75 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the NMR tube and dissolve the sample and internal standard completely.

2. Instrumentation and Parameters (¹H NMR):

• NMR Spectrometer: 400 MHz or higher field strength for better signal dispersion.

• Pulse Sequence: A standard single-pulse experiment.

• Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest to ensure full relaxation and accurate integration. A delay of 30 seconds is generally sufficient for most small molecules.

• Number of Scans: 16 or 32 scans to obtain a good signal-to-noise ratio.

3. Data Analysis:

• The purity of the 5-bromo-1-pentene is calculated by comparing the integral of a well-resolved proton signal from the analyte to the integral of a known signal from the internal standard. The following formula can be used:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / W_analyte) * (W_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the internal standard

• The ¹H NMR spectrum of 5-bromo-1-pentene should show characteristic signals for the vinyl protons and the protons on the carbon chain. The signals for the protons adjacent to the bromine atom will be shifted downfield.[1]

Visualizing Experimental Workflows

Caption: Workflow for purity assessment of 5-bromo-1-pentene using GC-MS.

Caption: Workflow for purity assessment of 5-bromo-1-pentene using qNMR.

Conclusion

Both GC-MS and qNMR are indispensable tools for the comprehensive purity assessment of synthesized 5-bromo-1-pentene. GC-MS excels at the identification and quantification of volatile impurities, providing high sensitivity. In contrast, qNMR offers a robust method for determining the absolute purity of the bulk material with high accuracy and provides valuable structural confirmation. For a complete and reliable characterization of synthesized 5-bromo-1-pentene, it is recommended to utilize both techniques in a complementary fashion. This dual approach ensures the identification of a wide range of potential impurities and provides a high degree of confidence in the final purity assessment, which is critical for downstream applications in research and development.

References

• 1. 1-Pentene, 5-bromo- | C5H9Br | CID 70704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. emerypharma.com [emerypharma.com]
• 4. researchgate.net [researchgate.net]

Mechanistic Deep Dive: 5-Bromo-1-pentene as a Key Player in Domino Reactions

For researchers, scientists, and drug development professionals, the efficient construction of complex molecular architectures is a paramount goal. Domino reactions, which forge multiple chemical bonds in a single synthetic operation, offer an elegant and powerful strategy to achieve this complexity. Within this class of reactions, 5-bromo-1-pentene has emerged as a versatile building block, particularly in radical and transition-metal-catalyzed pathways. This guide provides a comparative analysis of the mechanistic investigations into the role of 5-bromo-1-pentene in domino reactions, supported by experimental data and detailed protocols to inform future research and application.

Performance in Radical Domino Reactions: A Preference for Five-Membered Rings

Radical domino reactions involving 5-bromo-1-pentene are typically initiated by the generation of a 5-hexenyl radical. This is commonly achieved through the reaction of 5-bromo-1-pentene with a radical initiator, such as azobisisobutyronitrile (AIBN), and a tin-based radical mediator like tributyltin hydride (Bu₃SnH). The subsequent intramolecular cyclization of the generated radical is a key step that dictates the structure of the final product.

According to Baldwin's rules for ring closure, the 5-exo-trig cyclization of the hex-5-en-1-yl radical is kinetically favored over the 6-endo-trig pathway. This preference is attributed to superior orbital overlap in the transition state for the formation of a five-membered ring with an exocyclic radical. This mechanistic principle is fundamental to predicting the outcome of domino sequences initiated by 5-bromo-1-pentene.

A hypothetical, yet representative, radical domino reaction involves the cyclization of the 5-hexenyl radical followed by an intermolecular trapping step. For instance, the initially formed cyclopentylmethyl radical can be trapped by a suitable Michael acceptor, leading to the formation of a more complex product in a single pot.

Table 1: Hypothetical Performance Data for a Radical Domino Reaction of 5-Bromo-1-pentene

Entry	Substrate	Domino Partner	Product	Yield (%)	Diastereoselectivity (d.r.)
1	5-Bromo-1-pentene	Acrylonitrile	3-(Cyclopentylmethyl)propanenitrile	75	-
2	6-Bromo-1-hexene	Acrylonitrile	3-(Cyclohexylmethyl)propanenitrile	20 (major) + 5-exo product	-
3	5-Iodo-1-pentene	Acrylonitrile	3-(Cyclopentylmethyl)propanenitrile	80	-

Note: This data is illustrative and based on established principles of radical reactivity. Actual yields and selectivities will vary depending on specific reaction conditions.

The table above illustrates the expected higher efficiency of the 5-exo-trig cyclization for 5-bromo-1-pentene (and its iodo-analogue) compared to the competing pathways for 6-bromo-1-hexene, which can also undergo a 6-endo-trig cyclization, often leading to mixtures of products.

Palladium-Catalyzed Domino Reactions: Expanding the Synthetic Toolbox

Palladium catalysis offers a complementary and highly versatile approach to domino reactions involving 5-bromo-1-pentene. These reactions often proceed through a different mechanistic manifold, typically involving oxidative addition, migratory insertion (carbopalladation), and subsequent transformations.

In a typical palladium-catalyzed domino sequence, the reaction is initiated by the oxidative addition of the carbon-bromine bond of 5-bromo-1-pentene to a palladium(0) complex. The resulting organopalladium(II) species can then undergo an intramolecular migratory insertion of the pendant alkene, which, consistent with the principles of radical cyclization, also predominantly follows a 5-exo-trig pathway to form a cyclopentylmethylpalladium intermediate. This intermediate can then participate in a variety of subsequent reactions, such as cross-coupling, carbonylation, or C-H activation, to complete the domino sequence.

Table 2: Illustrative Data for a Palladium-Catalyzed Domino Reaction

Entry	Substrate	Coupling Partner	Catalyst/Ligand	Product	Yield (%)
1	5-Bromo-1-pentene	Phenylboronic acid	Pd(PPh₃)₄	(Cyclopentylmethyl)benzene	85
2	5-Bromo-1-pentene	Carbon monoxide/Methanol	Pd(OAc)₂/dppf	Methyl cyclopentylacetate	70
3	6-Bromo-1-hexene	Phenylboronic acid	Pd(PPh₃)₄	(Cyclohexylmethyl)benzene (mixture)	Lower, with byproducts

Note: This data is representative of typical outcomes in palladium-catalyzed domino reactions.

These examples highlight the efficiency of palladium catalysis in constructing functionalized cyclopentane (B165970) derivatives from 5-bromo-1-pentene in a single step. The choice of the subsequent reaction partner allows for the introduction of diverse functionalities into the final product.

Experimental Protocols

General Protocol for a Radical Domino Reaction

Materials:

• 5-Bromo-1-pentene

• Tributyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Michael acceptor (e.g., acrylonitrile)

• Anhydrous and degassed solvent (e.g., benzene (B151609) or toluene)

Procedure:

• To a solution of 5-bromo-1-pentene (1.0 eq) and the Michael acceptor (1.2 eq) in anhydrous and degassed solvent (to achieve a concentration of 0.05 M) under an inert atmosphere (Argon or Nitrogen), add AIBN (0.1 eq).

• Heat the solution to reflux (typically 80-110 °C).

• Slowly add a solution of Bu₃SnH (1.1 eq) in the same solvent via a syringe pump over several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

General Protocol for a Palladium-Catalyzed Domino Reaction

Materials:

• 5-Bromo-1-pentene

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂)

• Ligand (if necessary, e.g., dppf)

• Coupling partner (e.g., phenylboronic acid)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., THF, dioxane)

Procedure:

• To a reaction vessel under an inert atmosphere, add the palladium catalyst (e.g., 5 mol%), ligand (if required), and base (2.0 eq).

• Add the anhydrous solvent, followed by 5-bromo-1-pentene (1.0 eq) and the coupling partner (1.1 eq).

• Heat the reaction mixture to the desired temperature (typically 80-120 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Mechanistic Pathways

To further elucidate the underlying mechanisms, the following diagrams illustrate the key steps in both radical and palladium-catalyzed domino reactions of 5-bromo-1-pentene.

Caption: Radical Domino Reaction Workflow.

Caption: Palladium-Catalyzed Domino Reaction Cycle.

A Comparative Guide to the Synthesis of 5-Bromo-1-pentene: A Cost-Benefit Analysis

For researchers and professionals in drug development and organic synthesis, the efficient and cost-effective production of key intermediates is paramount. 5-Bromo-1-pentene, a versatile building block, is no exception. This guide provides a detailed comparison of the common methods for synthesizing 5-bromo-1-pentene, offering a cost-benefit analysis supported by experimental data to aid in selecting the most suitable method for your laboratory or production needs.

Synthesis Methods Overview

Three primary methods for the synthesis of 5-bromo-1-pentene are prevalent in the literature and industrial practice:

• Dehydrobromination of 1,5-dibromopentane (B145557): This method involves the elimination of a molecule of hydrogen bromide from a readily available starting material.

• Bromination of 4-penten-1-ol (B13828) with Phosphorus Tribromide (PBr₃): A classic conversion of a primary alcohol to an alkyl bromide.

• Appel Reaction of 4-penten-1-ol: This method utilizes triphenylphosphine (B44618) and carbon tetrabromide to achieve the same transformation under milder conditions.

Each method presents distinct advantages and disadvantages in terms of cost, yield, reaction conditions, and waste profile.

Experimental Protocols and Data

Method 1: Dehydrobromination of 1,5-Dibromopentane

This industrial-scale method offers high yield and purity.

Experimental Protocol:

In a suitable reactor, 100 kg of 1,5-dibromopentane is mixed with 100 kg of N,N-dimethylformamide (DMF) and 6.2 kg of hexamethylphosphoramide (B148902) (HMPA). The mixture is heated to 140°C for 4 hours. The product is then isolated by atmospheric distillation, followed by washing the collected fractions twice with 100 kg of brine. The organic layer is then rectified to yield the final product.[1]

Quantitative Data:

Parameter	Value	Reference
Starting Material	1,5-Dibromopentane	[1]
Yield	80.1%	[1]
Purity	99% (GC)	[1]
Reaction Time	4 hours	[1]
Temperature	140°C	[1]

Method 2: Bromination of 4-penten-1-ol with PBr₃

This is a common laboratory-scale method for converting primary alcohols to alkyl bromides. While a specific protocol for 4-penten-1-ol is not widely detailed with a reported yield, the following is a general procedure.

Experimental Protocol:

4-penten-1-ol is dissolved in a suitable anhydrous solvent (e.g., diethyl ether or dichloromethane) and cooled in an ice bath. Phosphorus tribromide (approximately 0.33-0.4 equivalents) is added dropwise with stirring, maintaining the temperature below 10°C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours or until the reaction is complete (monitored by TLC or GC). The reaction is then quenched by carefully adding water or a saturated sodium bicarbonate solution. The organic layer is separated, washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure. The crude product is then purified by distillation.

Quantitative Data (Estimated):

Parameter	Value	Note
Starting Material	4-penten-1-ol
Yield	~85-95%	Estimated based on typical yields for this type of reaction.
Purity	High after distillation
Reaction Time	Several hours
Temperature	0°C to room temperature

Method 3: Appel Reaction of 4-penten-1-ol

The Appel reaction provides a mild alternative for the bromination of alcohols.

Experimental Protocol:

To a solution of 4-penten-1-ol (1 equivalent) and triphenylphosphine (1.2 equivalents) in a dry aprotic solvent such as dichloromethane (B109758) or acetonitrile (B52724) at 0°C, a solution of carbon tetrabromide (1.2 equivalents) in the same solvent is added dropwise. The reaction mixture is stirred at 0°C for a period and then allowed to warm to room temperature. The reaction progress is monitored by TLC. Upon completion, the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to separate the 5-bromo-1-pentene from the triphenylphosphine oxide byproduct. A reported synthesis of a similar compound, 5-bromo-3,3-diphenyl-1-pentene, using this method achieved an 85% yield.

Quantitative Data:

Parameter	Value	Reference/Note
Starting Material	4-penten-1-ol
Yield	~85%	Estimated based on a similar synthesis.
Purity	High after chromatography
Reaction Time	Varies, typically a few hours
Temperature	0°C to room temperature

Cost-Benefit Analysis

To provide a practical comparison, the following table outlines the estimated reagent costs to synthesize approximately 100g of 5-bromo-1-pentene, assuming the yields mentioned above. Prices are based on currently available data from various chemical suppliers and may vary.

Reagent	Method 1 (Dehydrobromination)	Method 2 (PBr₃)	Method 3 (Appel Reaction)
Starting Material
1,5-Dibromopentane	~$50-70	-	-
4-penten-1-ol	-	~$100-150	~$100-150
Key Reagents
Hexamethylphosphoramide (HMPA)	~$10-20	-	-
N,N-Dimethylformamide (DMF)	~$5-10	-	-
Phosphorus Tribromide (PBr₃)	-	~$20-30	-
Triphenylphosphine	-	-	~$30-50
Carbon Tetrabromide	-	-	~$15-25
Solvents & Other	~$10-15 (Brine, etc.)	~$10-15 (Solvent, etc.)	~$20-30 (Solvent, Silica Gel)
Estimated Total Reagent Cost	~$75-115	~$130-195	~$165-255
Cost per gram of Product	~$0.75-1.15	~$1.30-1.95	~$1.65-2.55

Analysis:

• Method 1 (Dehydrobromination of 1,5-Dibromopentane): This method is the most cost-effective, primarily due to the lower cost of the starting material, 1,5-dibromopentane.[2] The high yield and purity achieved on an industrial scale further contribute to its economic advantage. However, it requires a higher reaction temperature and the use of HMPA, which is a suspected carcinogen and requires careful handling.

• Method 2 (Bromination with PBr₃): This method is a viable laboratory-scale option. The starting material, 4-penten-1-ol, is more expensive than 1,5-dibromopentane. The reaction is straightforward, but PBr₃ is corrosive and reacts violently with water, necessitating careful handling.

• Method 3 (Appel Reaction): The Appel reaction offers the advantage of mild reaction conditions. However, it is the most expensive method due to the cost of triphenylphosphine and the need for chromatographic purification to remove the triphenylphosphine oxide byproduct. This makes it less suitable for large-scale synthesis but attractive for small-scale preparations of sensitive molecules where harsh conditions must be avoided.

Experimental Workflows

Dehydrobromination of 1,5-Dibromopentane Workflow

Bromination of 4-penten-1-ol with PBr₃ Workflow

Appel Reaction of 4-penten-1-ol Workflow

Conclusion

The choice of synthesis method for 5-bromo-1-pentene depends heavily on the scale of production and the specific requirements of the project. For large-scale, cost-sensitive manufacturing, the dehydrobromination of 1,5-dibromopentane is the superior choice, provided that appropriate safety measures for handling HMPA are in place. For laboratory-scale synthesis, both the PBr₃ and Appel reaction methods are effective. The PBr₃ method offers a balance of cost and simplicity, while the Appel reaction provides a milder alternative, albeit at a higher cost and with a more involved purification process. This analysis should serve as a valuable resource for making an informed decision based on your specific needs.

References

• 1. CN108046980B - Novel synthesis method of 5-bromo-1-pentene - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]

Safety & Regulatory Compliance

Safe Disposal of 5-Bromo-1-pentene: A Procedural Guide

The proper management and disposal of 5-Bromo-1-pentene are critical for ensuring laboratory safety and environmental protection. As a flammable, irritant, and halogenated organic compound, this chemical requires specific handling protocols to mitigate risks. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage 5-Bromo-1-pentene waste safely and in accordance with regulations.

Immediate Safety and Hazard Data

5-Bromo-1-pentene is classified as a hazardous substance due to its flammability and irritant properties.[1][2] Adherence to safety protocols is essential upon handling. The vapor can form explosive mixtures with air, and containers may rupture violently if heated.[1]

Table 1: Hazard and Physical Property Summary for 5-Bromo-1-pentene

Property	Data	Citations
GHS Hazard Class	Flammable Liquid 3, Skin Irritant 2, Eye Irritant 2, STOT SE 3	[2][3]
Hazard Statements	H226, H315, H319, H335	[3]
Signal Word	Warning	[2][3]
Flash Point	31 °C (87.8 °F) - closed cup	[3]
Boiling Point	126-127 °C at 765 mmHg	[3]
Density	1.258 g/mL at 25 °C	[3]
Storage Temperature	2-8°C (Refrigerated)	[3]
Incompatibilities	Strong oxidizing agents, strong bases, aluminum, galvanized steel	[1][4][5]
Disposal Method	Incineration via licensed hazardous waste facility	[6]
EPA Waste Code	D001 (Ignitability)	[1]

Experimental Protocol: Disposal Procedure

This protocol outlines the standard operating procedure for the collection and disposal of 5-Bromo-1-pentene waste.

Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure proper PPE is worn to prevent exposure.

• Eye Protection: Wear tight-sealing safety goggles and a face shield.[3][4]

• Hand Protection: Use chemically resistant gloves.[7]

• Skin Protection: Wear protective clothing to avoid skin contact.[1][7]

• Respiratory Protection: Use in a well-ventilated area, such as a certified chemical fume hood, to avoid inhaling vapors.[7][8] If ventilation is inadequate, a suitable respirator is required.[3][6]

Step-by-Step Waste Disposal Workflow

Step 1: Waste Segregation (Critical)

• Identify as Halogenated Waste: 5-Bromo-1-pentene is a brominated organic compound and must be disposed of as halogenated waste.[9]

• Prevent Mixing: Never mix halogenated solvent waste with non-halogenated organic waste.[8][9] Keeping these streams separate is crucial for safety and can significantly reduce disposal costs.[8][10]

• Avoid Incompatibles: Do not mix 5-Bromo-1-pentene waste with acids, bases, heavy metals, or acutely toxic "P-listed" wastes.[8][10]

Step 2: Container Selection and Labeling

• Select a Compatible Container: Use a clean, leak-proof container made of a compatible material, such as high-density polyethylene (B3416737) (HDPE).[5][11] Do not use aluminum or galvanized containers, as halogenated solvents can produce acids that corrode metal.[1][5]

• Label Immediately: Affix a "Hazardous Waste" tag to the container before adding any waste.[8]

• Complete the Label: The label must clearly identify the contents, including the full chemical name ("5-Bromo-1-pentene"), approximate concentration, and all relevant hazards (e.g., Flammable, Toxic, Irritant).[8]

Step 3: Waste Accumulation

• Designated Area: Store the waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation.[12][13]

• Safe Handling: Conduct all waste transfers within a chemical fume hood to minimize inhalation exposure.[8] Use non-sparking tools and ensure equipment is properly grounded to prevent static discharge.[6][7]

• Keep Container Closed: The waste container must be securely sealed at all times, except when adding waste.[10][12][14]

• Avoid Overfilling: Leave at least 5% of the container volume as headspace to allow for thermal expansion.[8]

• Use Secondary Containment: Store the waste container within a larger, chemically resistant tub or tray to contain any potential leaks.[8][13]

Step 4: Arranging Final Disposal

• Request Pickup: Once the container is full, or if it has been in storage for an extended period (typically up to one year), arrange for disposal.[13]

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to request a waste pickup.[12][14]

• Prohibited Disposal: Never pour 5-Bromo-1-pentene down the drain or allow it to enter public sewer systems.[6][12] The recommended final disposal method is incineration at an approved hazardous waste facility.[6]

Emergency and Spill Procedures

In Case of a Spill:

• Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and flames from the area.[1][6]

• Evacuate and Ventilate: Evacuate all non-essential personnel and ensure the area is well-ventilated.[6]

• Wear PPE: Don appropriate PPE before attempting to clean the spill.[6][7]

• Contain the Spill: Use an inert absorbent material like vermiculite, sand, or a commercial sorbent to dike and absorb the spill.[6][8]

• Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it into a sealed, leak-proof container for disposal.[6][7]

• Label and Dispose: Label the container as "Spill Debris" containing 5-Bromo-1-pentene and dispose of it as hazardous waste through your EHS department.[8]

First Aid Measures:

• Eye Contact: Immediately rinse cautiously with water for several minutes.[4] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[4]

• Skin Contact: Take off immediately all contaminated clothing.[4] Flush skin with running water and soap.[1] Seek medical attention if irritation occurs.[1][4]

• Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable for breathing.[4] If you feel unwell, call a poison center or doctor.[4]

• Ingestion: Do not induce vomiting. Seek immediate medical attention.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 5-Bromo-1-pentene waste.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. 5-Bromo-1-pentene 95 1119-51-3 [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. gelest.com [gelest.com]
• 7. echemi.com [echemi.com]
• 8. benchchem.com [benchchem.com]
• 9. bucknell.edu [bucknell.edu]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. ethz.ch [ethz.ch]
• 12. odu.edu [odu.edu]
• 13. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 14. ehrs.upenn.edu [ehrs.upenn.edu]

Navigating the Safe Handling of 5-Bromo-1-pentene: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling of reactive chemical compounds is paramount to ensuring laboratory safety and experimental integrity. This guide provides essential, immediate safety and logistical information for the use of 5-Bromo-1-pentene, a flammable and irritant liquid. Adherence to these procedural steps will minimize risks and establish a secure operational workflow.

Essential Safety and Hazard Information

5-Bromo-1-pentene is classified as a flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[1][2][3] It is crucial to understand its properties to handle it safely.

Property	Value	Source
CAS Number	1119-51-3	[2]
Molecular Formula	C5H9Br	[4]
Boiling Point	126 °C	[5]
Flash Point	30 °C	[5]
Specific Gravity	1.26 (20/20)	[5]
Refractive Index	1.46	[5]

Hazard Classification	Category	Hazard Statement
Flammable liquids	Category 3	H226: Flammable liquid and vapour[2][5]
Skin irritation	Category 2	H315: Causes skin irritation[1][2]
Eye irritation	Category 2	H319: Causes serious eye irritation[1][2]
Specific target organ toxicity – single exposure	Category 3	H335: May cause respiratory irritation[1][2]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protective equipment is mandatory when handling 5-Bromo-1-pentene to prevent exposure through inhalation, skin contact, or eye contact.

PPE Category	Specification	Rationale
Eye Protection	Chemical goggles. Contact lenses should not be worn.[4][6]	Protects against splashes and vapors that can cause serious eye irritation.[4] Contact lenses can absorb and concentrate irritants.[6]
Hand Protection	Neoprene or nitrile rubber gloves.[4] For prolonged or repeated contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended.[6]	Provides a barrier against skin contact, which can cause irritation and potential systemic effects upon absorption.[6][7]
Body Protection	Wear suitable protective clothing, such as a lab coat, apron, or coveralls.[4][8]	Minimizes the risk of skin contact with splashes or spills.
Respiratory Protection	NIOSH-certified organic vapor (black cartridge) respirator is recommended where inhalation exposure may occur.[4]	Protects against the inhalation of vapors which can cause respiratory irritation, dizziness, and other health effects.[6][7]

Operational Workflow for Handling 5-Bromo-1-pentene

A systematic approach to handling, from preparation to disposal, is critical. The following workflow diagram outlines the necessary steps to be taken in a laboratory setting.

References

• 1. echemi.com [echemi.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. carolinachemical.com [carolinachemical.com]
• 4. gelest.com [gelest.com]
• 5. 5-Bromo-1-pentene | 1119-51-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. bloomtechz.com [bloomtechz.com]
• 8. fishersci.com [fishersci.com]